Neobetanin

• CAS: 71199-29-6

Core Science & Biosynthesis

Neobetanin: A Technical Guide for Researchers

Abstract: This document provides a comprehensive technical overview of Neobetanin, a naturally occurring betacyanin pigment. It details the chemical structure, physicochemical properties, and spectroscopic data of Neobetanin. Furthermore, this guide outlines detailed experimental protocols for its isolation, purification, and functional analysis. The known biological activities and associated signaling pathways are discussed and visualized. This whitepaper is intended for researchers, scientists, and professionals in the fields of natural product chemistry, pharmacology, and drug development.

Introduction

Neobetanin is a water-soluble, nitrogen-containing pigment belonging to the betacyanin class of betalains (B12646263).[1][2] Betalains are tyrosine-derived pigments found exclusively in plants of the order Caryophyllales, such as beetroot, and some fungi, where they replace anthocyanins.[2] Neobetanin is specifically an aromatized derivative of betanin, the most abundant betacyanin in beetroot.[3] It is found in plants such as red beetroot (Beta vulgaris), dragon fruit (Hylocereus polyrhizus), and Selenicereus monacanthus.[3][4] While sometimes considered an artifact of isolation or processing due to its formation from betanin upon heating, it has also been reported as a natural constituent.[5][6] Possessing potent antioxidant and anti-inflammatory properties, Neobetanin is a compound of significant interest for its potential applications in the food, pharmaceutical, and cosmetic industries.[3]

Chemical Identity and Physicochemical Properties

The fundamental chemical and physical characteristics of Neobetanin are crucial for understanding its behavior in various experimental and physiological conditions. Neobetanin is structurally characterized by a pyridine (B92270) ring, which results from the oxidation and dehydrogenation of its precursor, betanin.[3][5]

Chemical Identifiers

The following table summarizes the key chemical identifiers for Neobetanin.

Identifier	Value	Source(s)
IUPAC Name	4-[(E)-2-[(2S)-2-carboxy-6-hydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydroindol-1-yl]ethenyl]pyridine-2,6-dicarboxylic acid	[4]
CAS Number	71199-29-6	[4][7]
Molecular Formula	C₂₄H₂₄N₂O₁₃	[4]
Synonyms	Neobetanidin 5-O-beta-glucoside, 14,15-dehydrobetanin	[8][9]

Physicochemical Data

Quantitative physicochemical data for Neobetanin are presented below. The appearance of Neobetanin can vary; while betalains are generally red-violet, the dehydrogenation of betanin during heating leads to the formation of the more stable, yellow-orange Neobetanin.[3][5]

Property	Value	Source(s)
Molecular Weight	548.45 g/mol	[7]
Monoisotopic Mass	548.12783882 Da	[4]
Appearance	Orange-yellow pigment	[3][5]
Water Solubility (Predicted)	0.18 - 1.14 g/L	[7][8]
logP (Predicted)	-0.15 to 0.49	[4][7][8]
pKa (Strongest Acidic, Predicted)	1.43 - 2.73	[7][8]
pKa (Strongest Basic, Predicted)	-3.6	[7][8]
Polar Surface Area	247.64 - 249.38 Ų	[7][8]

Spectroscopic and Analytical Data

The structural elucidation and quantification of Neobetanin rely on various spectroscopic and analytical techniques. Due to the general instability of betalains, specialized methods are often required. However, Neobetanin is noted to be more stable than other betacyanins under certain conditions, such as low pH, which facilitates its analysis.[3][9]

Technique	Purpose	Notes	Source(s)
HPLC-DAD	Separation, Identification, Quantification	High-Performance Liquid Chromatography with a Diode-Array Detector is standard for profiling betalains.	[10]
LC-MS/MS	Structural Elucidation, Sensitive Quantification	Liquid Chromatography coupled with Tandem Mass Spectrometry provides molecular weight and fragmentation data for definitive identification, especially in complex matrices like plasma.	[11][12][13]
NMR Spectroscopy	Definitive Structural Elucidation	¹H and ¹³C NMR are used to determine the precise chemical structure. Neobetanin is one of the few betacyanins for which a ¹³C NMR spectrum was historically available due to its relative stability.	[3][9][14]
UV-Visible Spectroscopy	Quantification, Purity Check	Measures absorbance at the characteristic wavelength (around 517 nm for DPPH assays).	[3][15]
FT-IR Spectroscopy	Functional Group Identification	Fourier-Transform Infrared Spectroscopy confirms the presence of key functional groups (O-H, C-H, C=O, N-H).	[15]

Experimental Protocols

The following sections provide detailed methodologies for the isolation, analysis, and functional characterization of Neobetanin.

Isolation and Purification of Neobetanin

This protocol describes a general workflow for extracting and purifying Neobetanin from natural sources like beetroot.[3]

• Extraction:

  • Homogenize fresh beetroot tissue in an extraction solvent, typically an aqueous solution of ethanol (B145695) or methanol (B129727).

  • Acidify the solvent slightly (e.g., with formic or acetic acid) to improve betalain stability.

  • Centrifuge the homogenate and collect the supernatant (crude extract).

• Solid-Phase Extraction (SPE):

  • Pass the crude extract through an SPE cartridge (e.g., C18) to remove highly polar impurities like sugars and organic acids.

  • Wash the cartridge with acidified water to remove any remaining impurities.

  • Elute the retained betalains (including Neobetanin) with a stronger solvent, such as methanol or acetonitrile (B52724).

• Semi-Preparative HPLC:

  • Concentrate the eluate from the SPE step.

  • Inject the concentrated extract into a semi-preparative reverse-phase HPLC (RP-HPLC) system.

  • Employ a gradient elution with a mobile phase consisting of acidified water (Solvent A) and an organic solvent like acetonitrile or methanol (Solvent B).

  • Collect the fractions corresponding to the retention time of Neobetanin.

• Identification and Purity Assessment:

  • Confirm the identity and purity of the isolated Neobetanin using analytical HPLC, LC-MS/MS, and NMR spectroscopy.[3]

Caption: Workflow for Neobetanin isolation and purification.

Antioxidant Activity Assay (DPPH Radical Scavenging)

This protocol quantifies the free radical scavenging activity of isolated Neobetanin.[3]

• Preparation of Reagents:

  • Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (e.g., 0.1 mM).

  • Prepare a series of dilutions of purified Neobetanin in methanol at various concentrations.

  • A control solution consists of methanol only. An ascorbic acid solution can be used as a positive control.

• Reaction:

  • In a 96-well plate or cuvettes, mix a fixed volume of the DPPH solution with the different concentrations of Neobetanin, the control, and the positive control.

• Incubation:

  • Incubate the mixtures in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement:

  • Measure the absorbance of the solutions at the characteristic wavelength of DPPH (approximately 517 nm) using a spectrophotometer or plate reader. A decrease in absorbance indicates radical scavenging.

• Calculation:

  • Calculate the percentage of DPPH radical scavenging activity for each concentration using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] * 100

  • Determine the IC₅₀ value, which is the concentration of Neobetanin required to scavenge 50% of the DPPH radicals. This value is used to compare antioxidant potency.

Caption: Workflow for DPPH radical scavenging assay.

Biosynthesis and Chemical Formation

Neobetanin is intrinsically linked to the betalain biosynthetic pathway. This pathway begins with the amino acid tyrosine.

• Tyrosine is hydroxylated to form L-DOPA .

• L-DOPA undergoes oxidation and cyclization to form cyclo-DOPA .

• Simultaneously, L-DOPA is cleaved to form betalamic acid .

• Betalamic acid spontaneously condenses with cyclo-DOPA to form betanidin (B1384155) .

• Glycosylation of betanidin yields betanin .

• Finally, Neobetanin is formed via the dehydrogenation (oxidation) of betanin, a process that can be induced by heat.[3][5]

Caption: Simplified pathway of Neobetanin formation from Betanin.

Biological Activity and Signaling Pathways

Like other betalains, Neobetanin is recognized for its significant biological activities, primarily as an antioxidant and anti-inflammatory agent.[16][17] Its mode of action involves donating electrons to neutralize free radicals. The therapeutic potential is thought to be mediated through the modulation of key cellular signaling pathways.[3]

Nrf2-ARE Signaling Pathway (Antioxidant Response)

The Nrf2-ARE pathway is a primary cellular defense against oxidative stress. Betalains are known to activate this pathway.[3]

• Mechanism: Under oxidative stress, Neobetanin can facilitate the release of the transcription factor Nrf2 from its inhibitor, Keap1. Nrf2 then translocates to the nucleus, binds to the Antioxidant Response Element (ARE), and initiates the transcription of protective genes, including those for antioxidant and detoxification enzymes.

Caption: Nrf2-ARE antioxidant pathway activation by Neobetanin.

NF-κB Signaling Pathway (Anti-inflammatory Response)

The NF-κB pathway is a central regulator of inflammation. Betalains have demonstrated the ability to inhibit this pathway.[3][16]

• Mechanism: Pro-inflammatory stimuli typically cause the degradation of IκB, an inhibitor of NF-κB. This allows NF-κB to enter the nucleus and activate the transcription of pro-inflammatory genes (e.g., COX-2, iNOS). Neobetanin is proposed to inhibit the degradation of IκB, thereby keeping NF-κB sequestered in the cytoplasm and preventing the inflammatory response.

Caption: Inhibition of the NF-κB inflammatory pathway by Neobetanin.

Conclusion

Neobetanin is a bioactive betacyanin with a well-defined chemical structure and significant antioxidant and anti-inflammatory properties. Its formation from the common food pigment betanin and its relative stability make it an accessible compound for research. The methodologies outlined in this guide provide a framework for the isolation, quantification, and functional assessment of Neobetanin. Its ability to modulate the Nrf2 and NF-κB signaling pathways underscores its potential as a lead compound for the development of nutraceuticals and therapeutics aimed at mitigating conditions associated with oxidative stress and inflammation. Further research is warranted to fully elucidate its pharmacological profile and therapeutic efficacy.

References

• 1. mdpi.com [mdpi.com]
• 2. Betalain - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Neobetanin | C24H24N2O13 | CID 102401026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Showing Compound Neobetanin (FDB000494) - FooDB [foodb.ca]
• 8. phytohub.eu [phytohub.eu]
• 9. Structural investigations on betacyanin pigments by LC NMR and 2D NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Novel approach for purification of major betalains using flash chromatography and comparison of radical scavenging and antioxidant activities: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 11. Using the SPE and Micro-HPLC-MS/MS Method for the Analysis of Betalains in Rat Plasma after Red Beet Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Studies on nonenzymatic oxidation mechanisms in neobetanin, betanin, and decarboxylated betanins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Multi-colored shades of betalains: recent advances in betacyanin chemistry - Natural Product Reports (RSC Publishing) DOI:10.1039/D1NP00018G [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Betalains: A Narrative Review on Pharmacological Mechanisms Supporting the Nutraceutical Potential Towards Health Benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Therapeutic Application of Betalains: A Review - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Neobetanin: Molecular Characteristics, Biosynthesis, and Experimental Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Neobetanin is a naturally occurring betacyanin pigment found in a variety of plant species, most notably red beetroot (Beta vulgaris). As a derivative of betanin, it possesses significant antioxidant and anti-inflammatory properties, making it a compound of interest for pharmaceutical and nutraceutical applications. This technical guide provides a comprehensive overview of neobetanin, including its molecular formula, physicochemical properties, biosynthetic pathway, and detailed experimental protocols for its isolation and analysis. Furthermore, it explores the key signaling pathways through which neobetanin is believed to exert its biological effects.

Introduction

Neobetanin is a red-violet betalain pigment, a class of tyrosine-derived compounds exclusive to plants of the order Caryophyllales and some fungi.[1][2] It is structurally distinct from anthocyanins, the more common class of red plant pigments. The core structure of neobetanin is derived from the oxidation and aromatization of betanin, the most abundant betacyanin in beetroot.[3] This structural modification, specifically the formation of a pyridine (B92270) ring, influences its chemical properties and stability.[3] Neobetanin has been identified in red beetroot (Beta vulgaris), as well as in fruits like those from Hylocereus polyrhizus and Selenicereus monacanthus.[3][4] Its potent antioxidant and anti-inflammatory activities have positioned it as a promising candidate for further research in drug development and as a natural bioactive compound.[1][5]

Molecular and Physicochemical Properties

The fundamental chemical and physical characteristics of neobetanin are critical for understanding its behavior in various experimental and physiological settings. The molecular formula for neobetanin is C₂₄H₂₄N₂O₁₃ .[1][3][4][6][7] A summary of its key quantitative properties is presented below.

Property	Value	Reference(s)
Molecular Formula	C₂₄H₂₄N₂O₁₃	[1][4][6]
Molecular Weight	548.45 g/mol	[1][3]
Monoisotopic Mass	548.12783882 Da	[4][6]
Appearance	Red-violet or Orange-yellow pigment	[1][3]
Chemical Class	Betacyanin	[3][7]
Solubility (Calculated)	1.14 g/L	[6]
LogP (Calculated)	-0.15	[6]
Hydrogen Bond Donors	8	[6]
Hydrogen Bond Acceptors	15	[6]
Polar Surface Area	247.64 Ų	[6]

Biosynthesis of Neobetanin

Neobetanin is not directly synthesized from primary metabolites but is rather a modification of betanin. The biosynthesis of betanin begins with the amino acid tyrosine.[8] The pathway involves a series of enzymatic and spontaneous reactions. Neobetanin is subsequently formed through the dehydrogenation (oxidation) of betanin, which can occur during heating or other processing.[3][9]

The key steps leading to the formation of neobetanin are:

• Hydroxylation of Tyrosine: The enzyme Cytochrome P450 (specifically CYP76AD1 in beets) hydroxylates tyrosine to form L-DOPA.[8][10]

• Formation of Betalamic Acid: L-DOPA is cleaved by L-DOPA 4,5-dioxygenase (DODA) to form the chromophore betalamic acid.[10]

• Formation of cyclo-DOPA: In a parallel step, L-DOPA is oxidized and cyclized, also by CYP76AD1, to form cyclo-DOPA.[10]

• Glucosylation: cyclo-DOPA undergoes glucosylation to form cyclo-DOPA 5-O-glucoside.

• Condensation to Betanidin: Betalamic acid spontaneously condenses with cyclo-DOPA to form the aglycone betanidin.

• Formation of Betanin: Betanidin is then glucosylated by a glucosyltransferase to form betanin.

• Oxidation to Neobetanin: Betanin is oxidized, leading to the aromatization of the dihydropyridine (B1217469) ring into a pyridine ring, yielding neobetanin.[3][11]

References

• 1. Neobetanin | 71199-29-6 | XN180400 | Biosynth [biosynth.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Neobetanin | C24H24N2O13 | CID 102401026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Betalains: A Narrative Review on Pharmacological Mechanisms Supporting the Nutraceutical Potential Towards Health Benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 6. phytohub.eu [phytohub.eu]
• 7. Showing Compound Neobetanin (FDB000494) - FooDB [foodb.ca]
• 8. Frontiers | Engineering Betalain Biosynthesis in Tomato for High Level Betanin Production in Fruits [frontiersin.org]
• 9. mdpi.com [mdpi.com]
• 10. Improvement of betanin biosynthesis in Saccharomyces cerevisiae by metabolic engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Responses of Bioactive Betanin Pigment and Its Derivatives from a Red Beetroot (Beta vulgaris L.) Betalain-Rich Extract to Hypochlorous Acid - PMC [pmc.ncbi.nlm.nih.gov]

The Transformation of Betanin to Neobetanin: A Technical Guide to a Non-Enzymatic Biosynthesis

For Immediate Release

This technical guide provides an in-depth exploration of the conversion of betanin, the primary red-violet pigment in beetroot, to its yellow derivative, neobetanin. This process, while often referred to within the context of biosynthesis, is fundamentally a non-enzymatic transformation driven by external factors such as heat and pH. This document is intended for researchers, scientists, and professionals in drug development, offering detailed experimental protocols, quantitative data analysis, and visualizations of the underlying chemical pathways.

Introduction

Betanin, a betacyanin pigment, is renowned for its vibrant color and antioxidant properties. However, its stability is a significant concern in various applications. Under conditions of thermal stress and specific pH environments, betanin undergoes degradation to form several compounds, with neobetanin being a prominent product.[1] This conversion involves dehydrogenation and aromatization of the betanin molecule.[2] Understanding and controlling this transformation is crucial for applications where the color and biological activity of the final product are critical.

Mechanism of Neobetanin Formation

The conversion of betanin to neobetanin is not a direct enzymatic pathway but rather a chemical degradation process. The primary mechanism involves the oxidation and dehydrogenation of the dihydropyridine (B1217469) ring in the betanin structure, leading to the formation of an aromatized pyridine (B92270) ring in neobetanin.[2][3] This process can be initiated by heat, particularly in acidic conditions.[3][4] One proposed mechanism suggests the formation of a quinone methide intermediate.[4][5]

Quantitative Data on Betanin to Neobetanin Conversion

The transformation of betanin to neobetanin is influenced by temperature and pH. The following tables summarize quantitative data from studies on betanin degradation.

Table 1: Thermal Degradation of Betanin at 75°C

Heating Time (minutes)	Remaining Betanin (%)	Neobetanin Increase (%)
0	100	0
20	98	-
120	55	100

Data sourced from a study on the thermal degradation of betalain at 75°C.[1]

Table 2: Effect of pH on the Formation of Neobetanin and Other Derivatives at 85°C after 45 minutes

pH	Relative Abundance of Neobetanin (LC-MS Signal)	Relative Abundance of 2-decarboxy-neobetanin (LC-MS Signal)
3	High	High
4	High	High
5	Moderate	Moderate
6	Low	Low
7	Very Low	High
8	Very Low	High

Data interpreted from a study on the dehydrogenation of betacyanins in heated betalain-rich extracts.[3][4][6]

Experimental Protocols

This section provides detailed methodologies for the preparation of neobetanin from betanin and the subsequent analysis.

Protocol for Thermal Conversion of Betanin to Neobetanin

This protocol is adapted from studies on the thermal degradation of betanin.[1][4]

Objective: To convert betanin to neobetanin using heat and controlled pH.

Materials:

• Purified betanin or a betalain-rich extract from beetroot.

• Acetate (B1210297) or phosphate (B84403) buffer solutions of varying pH (e.g., pH 3-5).

• Heating apparatus (e.g., water bath, heating block).

• Reaction vessels (e.g., glass vials).

• HPLC system for analysis.

Procedure:

• Prepare a solution of betanin in the desired buffer (e.g., acetate buffer, pH 4.0).

• Transfer the solution to a reaction vessel.

• Heat the solution at a controlled temperature (e.g., 85°C) for a specific duration (e.g., 45-60 minutes).[4]

• Periodically, take aliquots of the reaction mixture for analysis.

• Cool the samples rapidly on ice to stop the reaction.

• Analyze the samples using HPLC to determine the concentration of betanin and neobetanin.

HPLC Method for the Analysis of Betanin and Neobetanin

This protocol is based on established HPLC methods for betalain analysis.[1][7]

Objective: To separate and quantify betanin and neobetanin in a sample.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD) or UV-Vis detector.

• Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm).

Mobile Phase:

• Solvent A: Water with 0.2% (v/v) formic acid.[1]

• Solvent B: Acetonitrile.[1]

Gradient Elution:

• A linear gradient program should be optimized for baseline separation. A typical gradient might be:

  • 0-7 min: 100% A

  • 7-10 min: 100% to 93% A

  • 10-27 min: 93% to 90% A

  • 27-37 min: 90% to 80% A

  • 37-42 min: 80% to 0% A

  • 42-52 min: Isocratic at 100% B[1]

Flow Rate: 1.0 mL/min.[1]

Detection Wavelengths:

• Betanin: 538 nm.[1]

• Neobetanin: Typically monitored at a lower wavelength, around 470-480 nm, although it also absorbs at higher wavelengths.

Quantification:

• Quantification can be performed by creating calibration curves with purified standards of betanin and neobetanin.

Isolation and Purification of Neobetanin

For detailed characterization and use as a standard, neobetanin must be isolated and purified from the reaction mixture.

Protocol:

• Extraction: Following the thermal conversion, the reaction mixture contains a mixture of betanin, neobetanin, and other degradation products.

• Solid-Phase Extraction (SPE): The crude mixture can be passed through a C18 SPE cartridge to remove polar impurities. Betalains are retained and can be eluted with a methanol/water mixture.

• Semi-preparative HPLC: The concentrated extract from SPE is subjected to semi-preparative reversed-phase HPLC using a method similar to the analytical method but with a larger column and higher flow rate to isolate the neobetanin fraction.[2]

• Purity Confirmation: The purity of the isolated neobetanin should be confirmed by analytical HPLC, mass spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.[2]

Conclusion

The conversion of betanin to neobetanin is a well-documented, non-enzymatic process driven by heat and pH. By carefully controlling these parameters, it is possible to promote the formation of neobetanin. The protocols and data presented in this guide provide a foundation for researchers to produce, isolate, and analyze neobetanin for further investigation into its chemical properties and potential biological activities. Further optimization of reaction conditions may lead to improved yields and purity of the final product.

References

• 1. Analysis of the degradation of betanin obtained from beetroot using Fourier transform infrared spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Dehydrogenation of Betacyanins in Heated Betalain-Rich Extracts of Red Beet (Beta vulgaris L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

The Natural Occurrence and Significance of Neobetanin in Beta vulgaris: A Technical Guide for Researchers

An In-depth Examination of Neobetanin, a Bioactive Betalain in Beetroot, for Scientific and Drug Development Professionals.

Introduction

Neobetanin, a naturally occurring betacyanin pigment, is a significant phytochemical found in beetroot (Beta vulgaris). While structurally related to betanin, the most abundant betalain in red beetroot, neobetanin possesses unique chemical properties and stability characteristics that are of considerable interest to researchers in the fields of food science, pharmacology, and drug development. This technical guide provides a comprehensive overview of the natural occurrence of neobetanin in Beta vulgaris, its formation, quantification, and its interaction with key cellular signaling pathways.

Neobetanin is characterized as an aromatized form of betanin, featuring a pyridine (B92270) ring that results from oxidation.[1] This structural modification influences its color, stability, and potential bioactivity. While present in fresh beetroot tissue, its concentration can be significantly influenced by processing, particularly heat treatment, which promotes the dehydrogenation of betanin to form neobetanin.[2][3]

Quantitative Occurrence of Neobetanin in Beta vulgaris

The concentration of neobetanin in Beta vulgaris can vary significantly depending on the cultivar, plant part, and processing methods. While betanin is the predominant betacyanin in fresh beetroot, neobetanin can be found in notable quantities, especially in processed products.

Table 1: Quantitative Data of Neobetanin and Related Betalains in Beta vulgaris

Beta vulgaris Product/Variety	Plant Part	Neobetanin Content	Betanin Content	Other Betacyanins/Betaxanthins Content	Analytical Method	Reference
Commercial Beetroot Juice	Juice	1264 mg / 225 ml	18.8 mg / 225 ml	Isobetanin: 29.5 mg / 225 ml; 17-decarboxy-isobetanin: 5.08 mg / 225 ml	HPLC	[4]
Red Beetroot 'Monorubra'	Hypocotyl	Not specified	9.69 mg / 100 ml (total betacyanins)	-	UV/Vis Spectrophotometry	[5]
Red Beetroot 'Libero'	Hypocotyl	Not specified	8.42 mg / 100 ml (total betacyanins)	-	UV/Vis Spectrophotometry	[5]
Red Beetroot	Peel	Higher than flesh	Higher than flesh (Betanin + Isobetanin)	-	HPLC-ESI-MS	[6]
Red Beetroot 'Bordo odnosemyannaya'	Peel	Not specified	239.20 mg / 100 g	-	Not specified	[7]
Red Beetroot 'Russkaya odnosemyannaya'	Peel	Not specified	225.57 mg / 100 g	-	Not specified	[7]

Formation of Neobetanin

Neobetanin is primarily formed through the dehydrogenation (oxidation) of betanin.[2] This conversion involves the formation of a double bond between C14 and C15 of the betanin molecule.[5] This process can occur naturally within the plant tissue but is significantly accelerated by external factors such as heat, highlighting its role as a major thermal degradation product of betanin.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. Combining Conventional Organic Solvent Extraction, Ultrasound-Assisted Extraction, and Chromatographic Techniques to Obtain Pure Betanin from Beetroot for Clinical Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Effects of a beetroot juice with high neobetanin content on the early-phase insulin response in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Betacyanins and Betaxanthins in Cultivated Varieties of Beta vulgaris L. Compared to Weed Beets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Dynamic changes in betanin content during the growing season of table beet: their interplay with abiotic factors - PMC [pmc.ncbi.nlm.nih.gov]

Physicochemical Characteristics of Neobetanin: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical characteristics of neobetanin, a naturally occurring betacyanin pigment. This document synthesizes available data on its chemical properties, solubility, stability, and spectroscopic profile. Detailed experimental protocols for its isolation and antioxidant activity assessment are provided, alongside visualizations of its potential biological signaling pathways.

Core Physicochemical Properties

Neobetanin is a derivative of betanin, the primary red-violet pigment found in beetroot (Beta vulgaris) and other plants of the Caryophyllales order.[1] It is characterized as an aromatized form of betanin, featuring a pyridine (B92270) ring that results from oxidation.[1] This structural difference significantly influences its properties, including its color, which is typically orange-yellow, and its stability under various conditions.[1][2]

Table 1: General Physicochemical Characteristics of Neobetanin

Property	Value	Source
IUPAC Name	4-[(E)-2-[(2S)-2-carboxy-6-hydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydroindol-1-yl]ethenyl]pyridine-2,6-dicarboxylic acid	[3]
CAS Number	71199-29-6
Molecular Formula	C₂₄H₂₄N₂O₁₃	[3]
Molecular Weight	548.45 g/mol
Appearance	Orange-yellow pigment	[1][2]
Natural Sources	Red beetroot (Beta vulgaris), Hylocereus polyrhizus, Selenicereus monacanthus	[1][3]

Solubility Profile

Neobetanin, like other betalains (B12646263), is a water-soluble pigment due to its hydrophilic glycosyl and carboxylic acid moieties.[4] Its solubility is a critical parameter for its extraction, purification, and application in various formulations.

Table 2: Solubility of Neobetanin

Solvent	Quantitative Solubility	Qualitative Solubility	Source
Water	1.14 g/L (Calculated)	Highly soluble	[4][5]
Ethanol (B145695)	Data not available	Soluble (often used in aqueous mixtures for extraction)	[6]
Methanol (B129727)	Data not available	Soluble (often used in aqueous mixtures for extraction)	[4]
Non-polar organic solvents	Data not available	Insoluble	[4]

Stability

The stability of neobetanin is influenced by several factors, including pH, temperature, and light. Its aromatized structure confers greater stability under certain conditions compared to betanin.[1]

Effect of pH

Neobetanin exhibits unique pH stability compared to other betalains. While most betalains are most stable in the pH range of 3 to 7, neobetanin shows notable tolerance to alkaline conditions.[7] Conversely, it is more vulnerable to degradation in acidic environments.[7] After 3 days of storage in highly alkaline conditions (pH 10-11), major betalains like betanin undergo significant degradation, whereas neobetanin remains relatively stable.[7]

Effect of Temperature

Thermal degradation is a significant factor for betalains. Heating of betanin can lead to the formation of neobetanin through dehydrogenation.[8][9] This indicates that neobetanin is a common product of thermal processing of betalain-containing foods. Studies on the thermal degradation of betanin at 75°C show a corresponding increase in neobetanin concentration.[10]

Table 3: Thermal Stability of Neobetanin

Temperature	Condition	Observation	Source
85 °C	1 hour in acetate/phosphate buffer	~60% pigment retention	[11]
50 °C	7 hours in acetate/phosphate buffer	~80% pigment retention	[11]
30 °C	72 hours in acetate/phosphate buffer	~90% pigment retention	[11]

Note: The stability data is based on pigment retention studies of beetroot extract and may be influenced by other components in the extract.

Effect of Light

Exposure to light can induce the degradation of betalains. This degradation is also dependent on the presence of oxygen.[7] Specific quantitative data on the photostability of purified neobetanin is limited.

Spectroscopic Properties

The spectroscopic profile of neobetanin is a key identifier and is used for its quantification.

UV-Visible Spectroscopy

The extended conjugation in the neobetanin molecule results in strong absorption in the visible region. Compared to the red-violet betanin (λmax ≈ 536-538 nm), neobetanin exhibits a hypsochromic (blue) shift, resulting in its characteristic orange-yellow color.[2]

Table 4: UV-Visible Spectroscopic Data for Neobetanin

Parameter	Value	Source
λmax	477 nm	[12]
Molar Extinction Coefficient (ε)	Data not available

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural elucidation of natural products. Due to its relative stability in acidic conditions, which were historically used for NMR studies of betalains, the ¹³C NMR spectrum of neobetanin was the first to be recorded for any betacyanin.[13]

Table 5: ¹³C NMR Spectral Data for Neobetanin

Carbon Atom	Chemical Shift (δ, ppm)
Complete assigned spectral data for neobetanin is not readily available in the reviewed public literature.

Experimental Protocols

Isolation and Purification of Neobetanin from Beta vulgaris

This protocol describes a general method for the extraction and purification of neobetanin from beetroot.

Workflow for Neobetanin Isolation and Purification

Caption: Workflow for the isolation and purification of neobetanin.

Methodology:

• Extraction: Homogenize fresh beetroot tissue and extract with an aqueous solution of ethanol or methanol (e.g., 80% methanol in water), often acidified with a small amount of an acid like formic or acetic acid to improve betalain stability.[1] Perform the extraction at a low temperature and protect from light to minimize degradation.

• Purification:

  • Solid-Phase Extraction (SPE): Pass the crude extract through an SPE cartridge (e.g., C18) to remove polar impurities such as sugars and organic acids.[1] The betalains are retained on the column and can be eluted with a stronger solvent (e.g., a higher percentage of organic solvent).[1]

  • Semi-preparative High-Performance Liquid Chromatography (HPLC): Subject the concentrated extract from SPE to semi-preparative reverse-phase HPLC.[1] Use a gradient elution with a mobile phase consisting of acidified water and an organic solvent like acetonitrile (B52724) or methanol to separate the different betalains.[1] Collect the fractions corresponding to the retention time of neobetanin.

• Identification and Purity Check: Confirm the identity and purity of the isolated neobetanin using analytical HPLC, mass spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.[1]

Antioxidant Activity Assessment: DPPH Radical Scavenging Assay

This protocol outlines a common method for evaluating the free radical scavenging activity of neobetanin.

Workflow for DPPH Radical Scavenging Assay

Caption: Workflow for the DPPH radical scavenging assay.

Methodology:

• Preparation of Reagents: Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (e.g., 0.1 mM).[1] Prepare a series of solutions of neobetanin at various concentrations.[1]

• Reaction: In a microplate or cuvette, mix a fixed volume of the DPPH solution with different concentrations of the neobetanin solutions.[1] Include a control containing the solvent only.[1]

• Incubation: Incubate the mixtures in the dark at room temperature for a specified period (e.g., 30 minutes).[1]

• Measurement: Measure the absorbance of the solutions at the characteristic wavelength of DPPH (approximately 517 nm) using a spectrophotometer.[1]

• Calculation: Calculate the percentage of DPPH radical scavenging activity for each concentration of neobetanin. Determine the IC₅₀ value, which is the concentration of neobetanin required to scavenge 50% of the DPPH radicals, to quantify its antioxidant potency.[1]

Biological Signaling Pathways

Betalains, including neobetanin, are known to exert their biological effects, such as antioxidant and anti-inflammatory activities, through the modulation of key cellular signaling pathways.[1]

Nrf2-ARE Signaling Pathway

The Nrf2-ARE pathway is a primary cellular defense mechanism against oxidative stress. Betalains are believed to activate this pathway.

Activation of the Nrf2-ARE Pathway by Neobetanin

Caption: Proposed activation of the Nrf2-ARE pathway by neobetanin.

Under normal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by Keap1.[1] Upon exposure to activators like neobetanin, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE), leading to the transcription of protective genes.[1]

NF-κB Signaling Pathway

The NF-κB pathway is a key regulator of inflammation. Betalains have been shown to inhibit this pathway, thereby exerting anti-inflammatory effects.

Inhibition of the NF-κB Pathway by Neobetanin

Caption: Proposed inhibition of the NF-κB pathway by neobetanin.

In resting cells, NF-κB is held inactive in the cytoplasm by IκB proteins.[1] Pro-inflammatory stimuli lead to the activation of IKK, which phosphorylates IκB, leading to its degradation and the release of NF-κB.[1] NF-κB then moves to the nucleus to promote the expression of pro-inflammatory genes.[1] Neobetanin is thought to inhibit this pathway, potentially by targeting the activation of IKK.[1]

Conclusion

Neobetanin is a structurally distinct betacyanin with promising physicochemical and biological properties. Its enhanced stability in certain conditions and its potential to modulate key cellular pathways related to oxidative stress and inflammation make it a compound of significant interest for researchers in the fields of food science, pharmacology, and drug development. Further quantitative studies are needed to fully elucidate its properties and therapeutic potential.

References

• 1. Structural investigations on betacyanin pigments by LC NMR and 2D NMR spectroscopy: Institute of Food Science and Biotechnology [ilb.uni-hohenheim.de]
• 2. mdpi.com [mdpi.com]
• 3. Neobetanin | C24H24N2O13 | CID 102401026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ajprd.com [ajprd.com]
• 5. phytohub.eu [phytohub.eu]
• 6. ejournal2.undip.ac.id [ejournal2.undip.ac.id]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 10. Analysis of the degradation of betanin obtained from beetroot using Fourier transform infrared spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ifrj.upm.edu.my [ifrj.upm.edu.my]
• 13. Structural investigations on betacyanin pigments by LC NMR and 2D NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide to Neobetanin (CAS Number: 71199-29-6)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Neobetanin (CAS: 71199-29-6) is a naturally occurring betacyanin pigment found in plants of the order Caryophyllales, most notably in red beetroot (Beta vulgaris).[1][2] Structurally, it is an aromatized derivative of betanin, characterized by a pyridine (B92270) ring formed through oxidation.[3] This structural modification results in a distinct orange to red-violet hue.[1][4] Neobetanin is recognized for its significant antioxidant properties, which are attributed to its ability to donate electrons and neutralize free radicals.[1] Its potential bioactivity has led to investigations into its role in mitigating oxidative stress-related conditions. This document provides a comprehensive technical overview of Neobetanin, including its physicochemical properties, experimental protocols for its isolation and analysis, and its putative mechanisms of action involving key cellular signaling pathways. There is some debate in the scientific literature regarding whether neobetanin is a genuine natural constituent or an artifact formed from betanin degradation under acidic conditions during isolation.[4]

Physicochemical and Spectroscopic Data

The fundamental chemical and physical characteristics of Neobetanin are crucial for its application in research and development. These properties have been compiled from various databases and literature sources.

Property	Value	Source(s)
CAS Number	71199-29-6	[1][2]
Molecular Formula	C₂₄H₂₄N₂O₁₃	[1][2]
Molecular Weight	548.45 g/mol	[1]
IUPAC Name	4-[(E)-2-[(2S)-2-carboxy-6-hydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydroindol-1-yl]ethenyl]pyridine-2,6-dicarboxylic acid	[2]
Synonyms	Neobetanidin 5-O-beta-glucoside, 14,15-dehydrobetanin	[4][5]
Appearance	Orange-yellow pigment	[3][4]
UV-Vis λmax	~478 nm (This represents a hypsochromic shift from betanin's λmax of ~536 nm)	[6]
Water Solubility (ALOGPS)	1.14 g/L	[5]
logP (ALOGPS)	-0.15	[5]
pKa (Strongest Acidic)	2.73	[5]
pKa (Strongest Basic)	-3.65	[5]
Storage	Store at < -15°C in a well-closed container.	[1]

Biological Activity

Antioxidant Properties

Neobetanin demonstrates significant free radical scavenging abilities, a characteristic feature of its betalain structure which includes conjugated double bonds.[1] Its mode of action involves the donation of electrons to neutralize reactive oxygen species (ROS), thereby reducing oxidative stress.[1] Comparative studies of major betalains (B12646263) have indicated that the antioxidant potential of neobetanin is second only to betanin.[7] While specific IC₅₀ values for neobetanin are not widely reported, its activity is considered potent. The antioxidant capacity of betalains is generally pH-dependent, with deprotonated species at neutral or basic pH showing greater antiradical properties.[4]

Potential Signaling Pathways

Betalains, as a class of compounds, are known to modulate key signaling pathways involved in cellular stress and inflammation. It is hypothesized that neobetanin exerts its biological effects through similar mechanisms, primarily targeting the Nrf2-ARE and NF-κB pathways.[3]

Nrf2-ARE Pathway Activation

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the antioxidant response. Under normal conditions, Nrf2 is sequestered in the cytoplasm by Keap1, which facilitates its degradation. In the presence of activators like betalains, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE). This binding initiates the transcription of a suite of cytoprotective genes, including antioxidant and detoxification enzymes.[3]

Neobetanin-mediated activation of the Nrf2-ARE pathway.

NF-κB Pathway Inhibition

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. In unstimulated cells, NF-κB is held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli trigger the phosphorylation and subsequent degradation of IκB, freeing NF-κB to translocate to the nucleus. There, it induces the expression of pro-inflammatory genes, such as those for cytokines and enzymes like COX-2. Betalains have been demonstrated to inhibit this pathway, which is a likely mechanism for their anti-inflammatory effects.[3]

Inhibition of the NF-κB inflammatory pathway by Neobetanin.

Experimental Protocols

The following sections detail methodologies for the extraction, purification, analysis, and bioactivity assessment of Neobetanin.

Isolation and Purification from Beta vulgaris

This protocol is adapted from flash chromatography methods developed for the purification of major betalains.[6] Neobetanin is often co-purified with betanin and its other degradation products.

Workflow for the isolation and analysis of Neobetanin.

Methodology:

• Extraction: Employ ultrasound-assisted extraction on red beetroot powder using 30% aqueous ethanol (B145695) as the solvent.[8]

• Concentration: Filter the resulting extract to remove solid plant material and concentrate it under reduced pressure.

• Flash Chromatography:

  • Column: C18 reverse-phase flash chromatography column.

  • Mobile Phase A: Water with 0.1% (v/v) formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% (v/v) formic acid.

  • Gradient: A gradient from 0% to 60% B.[6]

  • Detection: Monitor the eluate using UV detectors at 280 nm and 486 nm (for betaxanthins and degradation products).[6]

• Fraction Collection: Collect fractions based on the elution profile. Neobetanin typically elutes after betanin.

• Purity Assessment: Analyze the collected fractions using analytical HPLC-DAD/MS to confirm the identity and purity of Neobetanin. A purity of 52% has been reported using this method.[6]

• Lyophilization: Freeze-dry the purified fractions to obtain Neobetanin as a stable powder.

Analytical Characterization by HPLC-MS/MS

Objective: To identify and quantify Neobetanin in biological matrices or purified fractions.

Methodology:

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system coupled with a Diode Array Detector (DAD) and a tandem Mass Spectrometer (MS/MS).[9]

• Column: C18 reverse-phase column (e.g., 150 x 2.1 mm, 3.5 µm).[9]

• Mobile Phase:

  • Solvent A: 0.012% formic acid in water with 5 mM ammonia.[9]

  • Solvent B: 0.012% formic acid in acetonitrile/water (95:5) with 5 mM ammonia.[9]

• Gradient Elution: A long gradient is typically used to separate the various betalain compounds. An example gradient is 0-17% B over ~77 minutes.[9]

• Detection:

  • DAD: Monitor at the characteristic absorbance maximum of Neobetanin (~478 nm) and other betalains (~536 nm for betacyanins).[6]

  • MS/MS: Use electrospray ionization (ESI) in positive mode. Monitor for the specific parent and fragment ions of Neobetanin for definitive identification.

Antioxidant Activity: DPPH Radical Scavenging Assay

Objective: To quantify the free radical scavenging activity of Neobetanin and determine its IC₅₀ value.[3]

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (B129727) (e.g., 0.1 mM).

  • Prepare serial dilutions of Neobetanin in methanol at various concentrations.

• Reaction:

  • In a 96-well plate, mix a fixed volume of the DPPH solution with the different concentrations of Neobetanin.

  • Include a control (DPPH solution with methanol only) and a blank for each concentration (Neobetanin solution with methanol only, to correct for its color).

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[3]

• Measurement: Measure the absorbance of the solutions at the characteristic wavelength of DPPH (~517 nm) using a microplate spectrophotometer.[3]

• Calculation:

  • Calculate the percentage of DPPH radical scavenging activity for each concentration using the formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 (where A is absorbance)

  • Plot the percentage of scavenging activity against the concentration of Neobetanin.

  • Determine the IC₅₀ value (the concentration required to scavenge 50% of DPPH radicals) from the plot.[6]

Conclusion

Neobetanin (CAS 71199-29-6) is a bioactive betacyanin pigment with notable antioxidant properties. Its unique chemical structure, an aromatized form of betanin, contributes to its distinct orange-yellow color and its potential to modulate cellular pathways like Nrf2-ARE and NF-κB, which are critical in managing oxidative stress and inflammation. While further quantitative studies are needed to fully elucidate its therapeutic efficacy, the experimental protocols outlined in this guide provide a robust framework for its isolation, characterization, and functional assessment. This information serves as a valuable resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Structural investigations on betacyanin pigments by LC NMR and 2D NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Spectroscopic and Mechanistic Insights into Neobetanin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neobetanin, a naturally occurring betacyanin pigment, is an aromatized derivative of betanin, the primary red-violet colorant in beetroot (Beta vulgaris). Characterized by its distinct orange-yellow hue, neobetanin is of significant interest to researchers in the fields of natural products chemistry, pharmacology, and drug development due to its potential antioxidant and anti-inflammatory properties. This technical guide provides a comprehensive overview of the available spectroscopic data for neobetanin, detailed experimental protocols for its analysis, and an exploration of its putative biological signaling pathways.

Spectroscopic Data

The structural differences between betanin and neobetanin, primarily the presence of a pyridine (B92270) ring in the latter resulting from oxidation, give rise to distinct spectroscopic properties.[1]

UV-Vis Spectroscopy

Neobetanin exhibits a pronounced hypsochromic (blue) shift in its maximum absorbance (λmax) compared to betanin (λmax ≈ 538 nm). This shift is a key characteristic for its identification and quantification.

Parameter	Value	Solvent/Conditions
λmax 1	~470 nm	Not specified
λmax 2	267 nm	Not specified
λmax 3	306 nm	Not specified

Table 1: UV-Vis Spectroscopic Data for Neobetanin. The primary absorbance maximum in the visible region is around 470 nm, responsible for its orange-yellow color. Additional absorbance maxima are observed in the UV region.

NMR Spectroscopy

(Note: A detailed table of 1H and 13C NMR chemical shifts and coupling constants for neobetanin could not be compiled from the available public information.)

Experimental Protocols

The following sections outline generalized experimental protocols for the isolation and spectroscopic analysis of neobetanin, based on established methods for betalain chemistry.

Isolation and Purification of Neobetanin

A generalized workflow for isolating neobetanin from a natural source like beetroot is presented below. This process typically involves extraction, purification, and identification.

A generalized workflow for the isolation of neobetanin.

Methodology:

• Extraction: Homogenized beetroot tissue is extracted with an aqueous solution of ethanol or methanol. The solution is typically acidified to a pH of around 5.0 with an acid like formic acid to enhance betalain stability.

• Purification: The crude extract is concentrated and subjected to semi-preparative High-Performance Liquid Chromatography (HPLC) with a C18 column. A gradient elution with acidified water and an organic solvent (e.g., methanol) is used to separate the various betalains (B12646263).

• Identification and Purity Check: Fractions are collected and analyzed using analytical HPLC, mass spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the identity and purity of the isolated neobetanin.

UV-Vis Spectroscopy Protocol

Objective: To determine the absorption spectrum of neobetanin.

Instrumentation: A standard UV-Vis spectrophotometer.

Procedure:

• Sample Preparation: A purified sample of neobetanin is dissolved in a suitable solvent, such as methanol or water.

• Measurement: The absorbance of the solution is measured across a wavelength range of at least 200-700 nm.

• Analysis: The wavelength of maximum absorbance (λmax) is identified.

NMR Spectroscopy Protocol

Objective: To obtain 1H and 13C NMR spectra for structural elucidation.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvents: Deuterated water (D₂O) is often preferred due to the water-solubility of betalains and its ability to provide better long-term stability compared to acidic conditions.[1] Acidified deuterated methanol (CD₃OD with a trace of DCl or TFA-d) can also be used, particularly leveraging neobetanin's stability at low pH.

Procedure:

• Sample Preparation: A purified and lyophilized sample of neobetanin is dissolved in the chosen deuterated solvent.

• Data Acquisition: Standard 1D (1H, 13C) and 2D (e.g., COSY, HSQC, HMBC) NMR experiments are performed. Due to the potential for degradation, acquisition times should be optimized.

• Data Analysis: The resulting spectra are processed and analyzed to assign chemical shifts and determine coupling constants.

Putative Biological Signaling Pathways

While direct studies on the molecular mechanisms of neobetanin are limited, its biological activities are thought to be mediated through signaling pathways similar to those influenced by other betalains.

Nrf2-ARE Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) pathway is a critical cellular defense mechanism against oxidative stress. It is plausible that neobetanin can activate this pathway.

Neobetanin may activate the Nrf2-ARE antioxidant pathway.

Under basal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1). Oxidative stress or the presence of activators like neobetanin can lead to the dissociation of this complex, allowing Nrf2 to translocate to the nucleus. There, it binds to the ARE in the promoter regions of various antioxidant and detoxification genes, upregulating their expression and enhancing cellular protection against oxidative damage.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of the inflammatory response. Betalains have been shown to inhibit this pathway, and neobetanin is likely to share this activity.

References

• 1. Multi-colored shades of betalains: recent advances in betacyanin chemistry - Natural Product Reports (RSC Publishing) DOI:10.1039/D1NP00018G [pubs.rsc.org]
• 2. Structural investigations on betacyanin pigments by LC NMR and 2D NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Biological Activity of Neobetanin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neobetanin, a naturally occurring betacyanin pigment found in plants of the order Caryophyllales, such as beetroot (Beta vulgaris), is a derivative of betanin formed through an oxidation process that results in an aromatized pyridine (B92270) ring.[1] While betanin is the most extensively studied betacyanin, neobetanin itself exhibits significant in vitro biological activities, including antioxidant, anti-inflammatory, and potential anticancer properties. These activities are largely attributed to its unique chemical structure, which enables it to act as a potent free radical scavenger and modulator of key cellular signaling pathways. This technical guide provides a comprehensive overview of the in vitro biological activities of neobetanin, with a focus on quantitative data, detailed experimental protocols, and the underlying molecular mechanisms. The information presented herein is intended to serve as a valuable resource for researchers and professionals in the fields of pharmacology, drug discovery, and natural product chemistry.

Antioxidant Activity

Neobetanin demonstrates notable antioxidant activity by donating electrons to neutralize free radicals.[1] Its efficacy has been evaluated using various in vitro assays, which are summarized below.

Quantitative Data for Antioxidant Activity

The antioxidant capacity of purified neobetanin has been compared with other major betalains (B12646263). The following table summarizes the radical scavenging and reducing activities.

Assay	Neobetanin	Betanin	Vulgaxanthin I	Indicaxanthin	Reference
DPPH Radical Scavenging Activity (%)	~55%	~90%	~20%	~15%	[2]
ABTS•+ Radical Scavenging Activity (mg Trolox equivalents/g)	~150	~250	~100	~75	[2]
Ferric Reducing Antioxidant Power (FRAP) (mg Trolox equivalents/g)	~125	~200	~75	~50	[2]

Note: The values for DPPH scavenging activity are approximate, based on graphical data from the source.

Experimental Protocols for Antioxidant Assays

Objective: To determine the free radical scavenging capacity of neobetanin.

Principle: The DPPH assay is based on the reduction of the stable free radical DPPH• to the yellow-colored diphenylpicrylhydrazine. The degree of discoloration indicates the scavenging potential of the antioxidant.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol (B129727).

  • Prepare various concentrations of neobetanin in a suitable solvent (e.g., methanol or ethanol).

• Reaction Mixture:

  • In a 96-well plate or spectrophotometer cuvette, add a specific volume of the neobetanin solution (e.g., 20 µL).

  • Add a fixed volume of the DPPH solution (e.g., 180 µL).

  • A control is prepared using the solvent instead of the neobetanin solution.

• Incubation:

  • Incubate the reaction mixture in the dark at room temperature for a specified period (e.g., 30 minutes).[1]

• Measurement:

  • Measure the absorbance of the solution at the characteristic wavelength of DPPH (approximately 517 nm) using a spectrophotometer.[1]

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula:

    where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

  • The IC50 value (the concentration of neobetanin required to scavenge 50% of DPPH radicals) is determined from a dose-response curve.[1]

Objective: To assess the ability of neobetanin to scavenge the ABTS•+ radical cation.

Principle: This assay measures the ability of an antioxidant to reduce the pre-formed ABTS radical cation (ABTS•+), which has a characteristic blue-green color. The reduction of ABTS•+ by the antioxidant leads to a decrease in absorbance.

Methodology:

• Reagent Preparation:

  • Prepare the ABTS•+ radical cation by reacting an aqueous solution of ABTS (e.g., 7 mM) with potassium persulfate (e.g., 2.45 mM).

  • Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

  • Dilute the ABTS•+ solution with a suitable buffer (e.g., phosphate-buffered saline, PBS) to an absorbance of ~0.70 at 734 nm.

  • Prepare various concentrations of neobetanin.

• Reaction Mixture:

  • Add a small volume of the neobetanin solution (e.g., 10 µL) to a larger volume of the diluted ABTS•+ solution (e.g., 190 µL).

• Incubation:

  • Incubate the mixture at room temperature for a defined time (e.g., 6 minutes).

• Measurement:

  • Measure the absorbance at 734 nm.

• Calculation:

  • The scavenging activity is calculated as a percentage of inhibition, similar to the DPPH assay. The results can also be expressed as Trolox equivalents by comparing the antioxidant activity of neobetanin to that of Trolox, a water-soluble vitamin E analog.

Objective: To measure the ability of neobetanin to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

Principle: The FRAP assay is based on the reduction of a colorless ferric-tripyridyltriazine complex (Fe³⁺-TPTZ) to a blue-colored ferrous complex (Fe²⁺-TPTZ) by antioxidants at low pH. The intensity of the blue color is proportional to the antioxidant capacity.

Methodology:

• Reagent Preparation:

  • Acetate (B1210297) Buffer: 300 mM, pH 3.6.

  • TPTZ Solution: 10 mM TPTZ in 40 mM HCl.

  • Ferric Chloride Solution: 20 mM FeCl₃·6H₂O in distilled water.

  • FRAP Reagent: Mix acetate buffer, TPTZ solution, and ferric chloride solution in a 10:1:1 (v/v/v) ratio. Prepare this solution fresh and warm to 37°C before use.

  • Prepare various concentrations of neobetanin.

• Reaction Mixture:

  • Add a small volume of the neobetanin solution (e.g., 10 µL) to a larger volume of the pre-warmed FRAP reagent (e.g., 300 µL).

• Incubation:

  • Incubate the mixture at 37°C for a specified time (e.g., 15 minutes).

• Measurement:

  • Measure the absorbance at 593 nm.

• Calculation:

  • The antioxidant capacity is determined by comparing the absorbance change in the sample with that of a ferrous sulfate (B86663) standard curve. The results are expressed as mg Trolox equivalents per gram of the purified pigment.

Anti-inflammatory Activity

Betalains, including neobetanin, are known to exert anti-inflammatory effects by modulating key signaling pathways and inhibiting the production of pro-inflammatory mediators. While specific quantitative data for neobetanin is limited, the general mechanisms are well-documented for the betalain class of compounds.

Experimental Protocols for Anti-inflammatory Assays

Objective: To determine the inhibitory effect of neobetanin on the activity of the COX-2 enzyme.

Principle: This assay measures the ability of a compound to inhibit the peroxidase activity of COX-2, which is involved in the synthesis of prostaglandins, key mediators of inflammation. The peroxidase activity is monitored colorimetrically by the appearance of an oxidized chromogen.

Methodology:

• Cell Culture:

  • Use a suitable cell line, such as murine macrophage RAW 264.7 cells, which can be stimulated to express COX-2.

• Treatment:

  • Pre-treat the cells with various concentrations of neobetanin for a specified duration (e.g., 1 hour).

  • Stimulate the cells with an inflammatory agent, such as lipopolysaccharide (LPS), to induce COX-2 expression.

• Enzyme Activity Assay:

  • Prepare cell lysates.

  • Use a commercial COX-2 inhibitor screening assay kit.

  • The assay typically involves the addition of arachidonic acid (the substrate for COX) and a chromogenic substrate to the cell lysates.

  • The activity of COX-2 is determined by measuring the absorbance of the oxidized chromogen at a specific wavelength (e.g., 590 nm).

• Calculation:

  • The percentage of COX-2 inhibition is calculated by comparing the enzyme activity in neobetanin-treated cells to that in untreated (LPS-stimulated) cells.

  • The IC50 value is determined from the dose-response curve.

Objective: To assess the effect of neobetanin on the activation of the NF-κB signaling pathway.

Principle: In resting cells, NF-κB is sequestered in the cytoplasm. Upon stimulation by inflammatory signals, NF-κB translocates to the nucleus and activates the transcription of pro-inflammatory genes. This assay measures the transcriptional activity of NF-κB, often using a luciferase reporter system.

Methodology:

• Cell Transfection:

  • Use a suitable cell line (e.g., HEK293 or RAW 264.7) and transfect the cells with a reporter plasmid containing the luciferase gene under the control of an NF-κB response element.

• Treatment:

  • Pre-treat the transfected cells with various concentrations of neobetanin.

  • Stimulate the cells with an NF-κB activator, such as tumor necrosis factor-alpha (TNF-α) or LPS.

• Luciferase Assay:

  • After incubation, lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's protocol of the luciferase assay system.

• Calculation:

  • The inhibition of NF-κB activity is calculated by comparing the luciferase activity in neobetanin-treated cells to that in untreated stimulated cells.

  • The IC50 value can be determined from the dose-response curve.

Anticancer Activity

The anticancer potential of betalains is an emerging area of research. These compounds have been shown to induce apoptosis (programmed cell death) in various cancer cell lines. While specific IC50 values for neobetanin against different cancer cell lines are not yet widely available in the literature, the general experimental approaches to evaluate its anticancer activity are well-established.

Experimental Protocols for Anticancer Assays

Objective: To determine the cytotoxic effect of neobetanin on cancer cells.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity. Viable cells with active mitochondria reduce the yellow MTT tetrazolium salt to a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of viable cells.

Methodology:

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment:

  • Treat the cells with various concentrations of neobetanin for a specific duration (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Add MTT solution (e.g., 0.5 mg/mL final concentration) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the medium and add a solubilizing agent (e.g., dimethyl sulfoxide (B87167) - DMSO) to dissolve the formazan crystals.

• Measurement:

  • Measure the absorbance of the solution at a wavelength of approximately 570 nm.

• Calculation:

  • Cell viability is expressed as a percentage of the untreated control.

  • The IC50 value, the concentration of neobetanin that inhibits cell growth by 50%, is calculated from the dose-response curve.

Objective: To determine if neobetanin induces apoptosis in cancer cells.

Principle: In the early stages of apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorescent dye (e.g., FITC) and used to detect apoptotic cells. Propidium iodide (PI), a fluorescent nucleic acid stain, is used to identify necrotic or late apoptotic cells with compromised membrane integrity.

Methodology:

• Cell Treatment:

  • Treat cancer cells with neobetanin at its IC50 concentration for a specified time.

• Cell Staining:

  • Harvest the cells and wash them with PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add fluorescently labeled Annexin V and PI to the cell suspension.

  • Incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • The cell population is differentiated into four quadrants: viable cells (Annexin V- / PI-), early apoptotic cells (Annexin V+ / PI-), late apoptotic/necrotic cells (Annexin V+ / PI+), and necrotic cells (Annexin V- / PI+).

• Data Interpretation:

  • An increase in the percentage of Annexin V-positive cells in the neobetanin-treated group compared to the control group indicates the induction of apoptosis.

Signaling Pathways and Molecular Mechanisms

The biological activities of neobetanin are mediated through its interaction with key cellular signaling pathways. The following diagrams illustrate the putative mechanisms based on the known actions of betalains.

Caption: Neobetanin's role in the Nrf2/ARE signaling pathway.

Caption: Inhibition of the NF-κB signaling pathway by neobetanin.

Caption: General experimental workflow for in vitro studies.

Conclusion and Future Perspectives

Neobetanin exhibits a range of promising in vitro biological activities, most notably as an antioxidant. While its anti-inflammatory and anticancer properties are supported by studies on the broader class of betalains, further research with purified neobetanin is required to establish specific quantitative measures such as IC50 values. The detailed experimental protocols and mechanistic insights provided in this guide offer a solid foundation for future investigations into the therapeutic potential of neobetanin. Future studies should focus on elucidating its precise molecular targets and evaluating its efficacy in more complex in vitro models, such as 3D cell cultures and co-culture systems, to better predict its in vivo effects. The continued exploration of neobetanin's bioactivity holds significant promise for the development of novel therapeutic agents for a variety of diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Neobetanin: An In-Depth Examination of its Origin as an Isolation Artifact

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Neobetanin, a yellow-orange betacyanin pigment, is not a primary phytochemical naturally occurring in significant quantities within betalain-producing plants. Instead, compelling evidence from numerous studies indicates that neobetanin is predominantly an artifact generated from the degradation of betanin during extraction and processing. This technical guide delves into the mechanisms of neobetanin formation, presents quantitative data on the conversion of betanin under various conditions, provides detailed experimental protocols to minimize its formation, and visualizes the key chemical pathways involved. Understanding the genesis of neobetanin is critical for the accurate isolation and quantification of betanin and for ensuring the stability and desired chromatic properties of betalain-based products.

The Chemical Relationship Between Betanin and Neobetanin

Betanin is the principal red-violet pigment found in beetroot (Beta vulgaris) and other plants of the Caryophyllales order. Its degradation can occur through several pathways, including isomerization, decarboxylation, and dehydrogenation. Neobetanin is the product of the dehydrogenation of betanin, a chemical process involving the removal of hydrogen atoms. This transformation results in a shift in the molecule's absorption spectrum, causing the characteristic change in color from red-violet to yellow-orange.

The formation of neobetanin is significantly influenced by external factors encountered during the isolation and processing of betanin. The most prominent of these factors are elevated temperatures and pH levels outside of the optimal stability range for betanin.

Quantitative Analysis of Betanin to Neobetanin Conversion

The conversion of betanin to neobetanin is a quantifiable process that is highly dependent on the conditions of the surrounding environment. The following tables summarize key quantitative data on the stability of betanin and the formation of neobetanin under various thermal and pH stresses.

Table 1: Thermal Degradation of Betanin and Formation of Neobetanin

Temperature (°C)	Time (minutes)	Betanin Retention (%)	Neobetanin Increase (%)	Reference
75	120	55	100	[1][2]
85	480	Significant shift to yellow-orange hue	Formation of 2 novel neobetanin structures	[3]
90	30	85-87	-	[4]

Table 2: Effect of pH on Betanin Stability and Neobetanin Accumulation

pH	Conditions	Observation	Reference
2	Less stable than at pH 3	-	[5]
3-7	Relatively stable range	Optimal stability between pH 4-6	[6]
6.0 - 7.0	Heating	Greatest accumulation of neobetanin	[7]
>8	-	Betalain peak decreases and red-shifts	[8]
9	Heating	94% degradation of red pigments	[7]
10-11	3 days storage	Significant degradation of betanin, neobetanin is tolerant	[8]

Experimental Protocols to Minimize Neobetanin Formation

To minimize the formation of neobetanin as an artifact during the isolation of betanin, it is crucial to control the experimental conditions carefully. The following protocols are designed to maximize the yield of pure betanin while limiting its degradation.

Protocol 1: Extraction of Betanin from Beetroot with Minimal Degradation

Objective: To extract betanin from fresh beetroot while minimizing its conversion to neobetanin.

Materials:

• Fresh beetroot

• Methanol (B129727)/water (80/20 v/v)

• 50 mM Ascorbic acid

• Nitrogen gas

• Centrifuge

• Light-protective containers

Methodology:

• Chop fresh beetroots into small pieces.

• Prepare the extraction solvent by mixing methanol and water in an 80:20 ratio. Add 50 mM ascorbic acid to the solvent to act as an antioxidant.

• Adjust the pH of the extraction solvent to 5.5.

• Homogenize the chopped beetroot with the extraction solvent at a solid/liquid ratio of 1:5 (g/mL).

• Conduct the extraction for 30 minutes under continuous mechanical stirring.

• Throughout the extraction process, bubble nitrogen gas through the mixture to create an inert atmosphere and protect the sample from light.

• After extraction, centrifuge the supernatant at 15,000 x g for 30 minutes at 4°C to remove solid plant material.

• Collect the supernatant containing the betanin extract and store it in a light-protected container at 4°C for further purification.

Protocol 2: Purification of Betanin using Column Chromatography

Objective: To purify betanin from the crude extract while preventing its degradation.

Materials:

• Crude betanin extract (from Protocol 1)

• Column chromatography setup (e.g., with a C18 stationary phase)

• Elution solvent: Methanol/water/glacial acetic acid (9/0.3/0.7 v/v/v)

• Thin-Layer Chromatography (TLC) apparatus

• Rotary evaporator

• Freeze-dryer

Methodology:

• Load the crude betanin extract onto the chromatography column.

• Elute the column with the prepared solvent mixture.

• Continuously monitor the purification process by analyzing the fractions using TLC.

• Collect the pure fractions containing betanin.

• Concentrate the pooled pure fractions under a vacuum at a low temperature (e.g., 35°C) using a rotary evaporator.

• Freeze-dry the concentrated betanin solution to obtain a stable powder.

• Store the purified betanin powder in a desiccator at -20°C in the dark.

Visualization of Betanin Degradation Pathways

The following diagrams, generated using the DOT language, illustrate the key chemical transformations of betanin, including the formation of neobetanin.

References

• 1. researchgate.net [researchgate.net]
• 2. Analysis of the degradation of betanin obtained from beetroot using Fourier transform infrared spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The effect of thermal treatment on antioxidant capacity and pigment contents in separated betalain fractions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biological Properties and Applications of Betalains [mdpi.com]
• 6. Effects of heat, pH, antioxidant, agitation and light on betacyanin stability using red-fleshed dragon fruit (Hylocereus polyrhizus) juice and concentrate as models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 8. pH-dependent stability of major betalains in the encapsulated beetroot extracts (Beta vulgaris L.) - PubMed [pubmed.ncbi.nlm.nih.gov]

The Antioxidant Mechanism of Neobetanin: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Neobetanin, a naturally occurring betacyanin pigment found in plants of the order Caryophyllales, particularly in red beetroot (Beta vulgaris), is an aromatized derivative of betanin.[1] Emerging scientific evidence indicates that neobetanin possesses significant antioxidant properties, contributing to the overall health benefits associated with beetroot consumption. This technical guide provides a comprehensive overview of the antioxidant mechanisms of neobetanin, detailing its direct free radical scavenging activities and its modulatory effects on key cellular signaling pathways involved in the endogenous antioxidant response. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of neobetanin in conditions associated with oxidative stress. While quantitative data for isolated neobetanin is limited, this guide consolidates available information on related compounds and provides detailed experimental protocols to facilitate further research.

Introduction to Neobetanin and Oxidative Stress

Neobetanin is formed from the oxidation of betanin, a major betacyanin in beetroot.[1] Its structure, characterized by a pyridine (B92270) ring, confers distinct chemical properties, including increased stability under certain conditions compared to betanin.[1] Oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the biological system's ability to detoxify these reactive intermediates, is implicated in the pathogenesis of numerous diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer. Antioxidants like neobetanin can mitigate oxidative damage through various mechanisms.

Direct Antioxidant Activity: Radical Scavenging

Neobetanin exhibits direct antioxidant activity by donating electrons or hydrogen atoms to neutralize free radicals.[1] This has been demonstrated in various in vitro antioxidant assays. The primary mechanisms of radical scavenging by betalains (B12646263) are believed to be single electron transfer-proton transfer (SET-PT) and sequential proton loss electron transfer (SPLET).[2]

Quantitative Data on Radical Scavenging Activity

Compound/Extract	Assay	IC50 Value	Reference Compound	Reference IC50
Betanin	DPPH	4.88 µM	Ascorbic Acid	13.93 µM
Beetroot Extract (high neobetanin)	ABTS	Not specified	Not specified	Not specified

Note: The provided data for betanin offers a proxy for the potential activity of neobetanin. Further studies on isolated neobetanin are required for a definitive quantitative assessment.

Indirect Antioxidant Activity: Modulation of Cellular Signaling Pathways

Beyond direct radical scavenging, neobetanin is believed to exert its antioxidant effects by modulating key signaling pathways that regulate the expression of endogenous antioxidant enzymes and cytoprotective proteins.

Activation of the Nrf2-ARE Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) pathway is a primary cellular defense mechanism against oxidative stress.[1] Under basal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. Upon exposure to activators like betalains, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the ARE, leading to the transcription of a suite of antioxidant and detoxification genes.[1]

Downstream Targets of Nrf2 Activation by Betalains:

• Heme Oxygenase-1 (HO-1): An enzyme that catabolizes heme into biliverdin, free iron, and carbon monoxide, all of which have antioxidant and anti-inflammatory properties.[3][4]

• NAD(P)H Quinone Dehydrogenase 1 (NQO1): A cytosolic flavoprotein that detoxifies quinones and reduces oxidative stress.

• Glutamate-Cysteine Ligase (GCL): The rate-limiting enzyme in the synthesis of glutathione (B108866) (GSH), a major intracellular antioxidant.

Neobetanin-mediated activation of the Nrf2-ARE signaling pathway.

Inhibition of the NF-κB Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of inflammation. In resting cells, NF-κB is held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli trigger the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes. Betalains, likely including neobetanin, have been shown to inhibit this pathway, thereby reducing inflammation-induced oxidative stress.[1] The proposed mechanism involves the inhibition of IκB kinase (IKK), which prevents the phosphorylation and degradation of IκBα.[5]

Inhibition of the NF-κB inflammatory pathway by neobetanin.

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the antioxidant activity of neobetanin.

DPPH Radical Scavenging Assay

Objective: To determine the free radical scavenging activity of neobetanin.

Principle: The stable DPPH radical has a deep violet color with a maximum absorbance at 517 nm. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the non-radical form, DPPH-H, resulting in a color change to yellow and a decrease in absorbance.

Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (B129727).

  • Prepare a stock solution of neobetanin in a suitable solvent (e.g., methanol or DMSO) and make serial dilutions to obtain a range of concentrations.

  • Prepare a standard antioxidant solution (e.g., Trolox or ascorbic acid) for comparison.

• Assay Procedure:

  • In a 96-well microplate, add 20 µL of the neobetanin solution (or standard/blank) to each well.

  • Add 180 µL of the 0.1 mM DPPH solution to each well.

  • Mix and incubate the plate in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula:

    where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

  • Determine the IC50 value (the concentration of neobetanin required to scavenge 50% of the DPPH radicals) by plotting the percentage of inhibition against the concentration of neobetanin.

ABTS Radical Cation Decolorization Assay

Objective: To measure the radical scavenging activity of neobetanin against the ABTS radical cation.

Principle: ABTS is oxidized to its radical cation (ABTS•+), which is intensely colored blue-green and has a maximum absorbance at 734 nm. Antioxidants that can donate electrons or hydrogen atoms reduce the ABTS•+, leading to a loss of color and a decrease in absorbance.

Protocol:

• Reagent Preparation:

  • Prepare a 7 mM ABTS stock solution and a 2.45 mM potassium persulfate stock solution in water.

  • To generate the ABTS•+ stock solution, mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours.

  • On the day of the assay, dilute the ABTS•+ stock solution with ethanol (B145695) or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare serial dilutions of neobetanin and a standard antioxidant.

• Assay Procedure:

  • In a 96-well microplate, add 10 µL of the neobetanin solution (or standard/blank) to each well.

  • Add 190 µL of the diluted ABTS•+ solution to each well.

  • Incubate at room temperature for 6 minutes.

• Measurement:

  • Measure the absorbance at 734 nm.

• Calculation:

  • Calculate the percentage of inhibition as described for the DPPH assay.

  • Determine the IC50 value.

Cellular Antioxidant Activity (CAA) Assay

Objective: To assess the antioxidant activity of neobetanin in a cell-based model.

Principle: The CAA assay measures the ability of a compound to prevent the formation of the fluorescent compound dichlorofluorescein (DCF) from the non-fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFH-DA) in cells. DCFH-DA is taken up by cells and deacetylated to DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent DCF. Antioxidants can prevent this oxidation.

Protocol:

• Cell Culture:

  • Seed human hepatocarcinoma (HepG2) cells in a 96-well black, clear-bottom plate and grow to confluence.

• Treatment:

  • Wash the cells with PBS.

  • Treat the cells with various concentrations of neobetanin and 25 µM DCFH-DA in treatment medium for 1 hour. Include a quercetin (B1663063) standard and a no-antioxidant control.

• Induction of Oxidative Stress:

  • Wash the cells with PBS.

  • Add 600 µM of the free radical initiator 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (B599025) (ABAP) to induce oxidative stress.

• Measurement:

  • Immediately measure the fluorescence intensity kinetically every 5 minutes for 1 hour using a fluorescence plate reader (excitation ~485 nm, emission ~538 nm).

• Calculation:

  • Calculate the area under the curve (AUC) for the fluorescence versus time plot.

  • The CAA unit is calculated as:

    where ∫SA is the integrated area under the sample curve and ∫CA is the integrated area under the control curve.

  • Express the results as micromoles of quercetin equivalents (QE) per micromole of neobetanin.

Experimental workflow for the Cellular Antioxidant Activity (CAA) assay.

Western Blot Analysis of Nrf2 Activation

Objective: To determine if neobetanin induces the nuclear translocation of Nrf2 and the expression of its downstream target proteins.

Protocol:

• Cell Culture and Treatment:

  • Culture appropriate cells (e.g., HepG2) and treat with various concentrations of neobetanin for different time points.

• Protein Extraction:

  • Perform nuclear and cytoplasmic fractionation to separate proteins from these cellular compartments.

• SDS-PAGE and Western Blotting:

  • Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunodetection:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for Nrf2, HO-1, NQO1, and loading controls (e.g., Lamin B for nuclear fraction, GAPDH for cytoplasmic fraction).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis:

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Quantify the band intensities to determine the relative protein expression levels.

Experimental workflow for Western Blot analysis of Nrf2 activation.

Conclusion

Neobetanin demonstrates significant antioxidant potential through both direct radical scavenging and the modulation of key cellular defense pathways, namely the Nrf2-ARE and NF-κB signaling cascades. While specific quantitative data on the antioxidant capacity of isolated neobetanin remains to be fully elucidated, the available evidence from related betalains and neobetanin-rich extracts strongly supports its role as a potent antioxidant. The detailed experimental protocols provided in this guide offer a framework for researchers to further investigate and quantify the antioxidant mechanisms of neobetanin, paving the way for its potential application in the development of novel therapeutics for oxidative stress-related diseases. Further research is warranted to establish a comprehensive profile of neobetanin's bioactivity and to explore its full therapeutic potential.

References

• 1. benchchem.com [benchchem.com]
• 2. Mechanism of Antioxidant Activity of Betanin, Betanidin and Respective C15-Epimers via Shape Theory, Molecular Dynamics, Density Functional Theory and Infrared Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Free radical scavenging and antioxidant activity of betanin: electron spin resonance spectroscopy studies and studies in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Neobetanin: A Technical Guide to its Discovery, Biochemistry, and Experimental Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Neobetanin, a naturally occurring betacyanin pigment, has garnered significant interest within the scientific community for its potent antioxidant properties and potential therapeutic applications. This technical guide provides an in-depth exploration of the discovery and history of neobetanin in plant biochemistry, detailed experimental protocols for its isolation and analysis, and an overview of its role in cellular signaling pathways. Quantitative data is presented in structured tables for comparative analysis, and key processes are visualized through logical diagrams to facilitate a comprehensive understanding of this promising bioactive compound.

Discovery and History

The scientific journey to understanding neobetanin is deeply intertwined with the broader history of betalain research. Betalains (B12646263), the nitrogen-containing pigments responsible for the vibrant red-violet and yellow-orange hues in plants of the order Caryophyllales, were first isolated and their chemical structure elucidated in the 1960s by Dr. Tom Mabry and his research group.[1] This foundational work distinguished betalains from the more common anthocyanin pigments.

Neobetanin itself was first isolated and identified from beetroot (Beta vulgaris) in 1985 by Alard and his colleagues.[2][3][4] Their work provided the initial characterization of this specific betacyanin, contributing a crucial piece to the puzzle of betalain diversity. Subsequent research has further clarified the presence of neobetanin in various other plants, including Hylocereus polyrhizus (dragon fruit) and Selenicereus monacanthus.[5] There has been some scientific debate regarding whether neobetanin is a true native compound or an artifact of the isolation process under acidic conditions; however, not all researchers subscribe to this latter view.[6]

A significant milestone in understanding the formation of neobetanin and other red betacyanins was the identification of the enzyme CYP76AD1, a cytochrome P450 that catalyzes the formation of cyclo-DOPA, a key precursor for the red betacyanin pigments.

Table 1: Key Milestones in Neobetanin and Betalain Research

Year	Milestone	Key Contributor(s)	Significance
1960s	First isolation and structural elucidation of betalains.	Dr. Tom Mabry	Established betalains as a distinct class of plant pigments.
1985	First isolation and identification of neobetanin from Beta vulgaris.	Alard et al.	Provided the initial characterization of neobetanin.[2][3][4]
2000s	Characterization of CYP76AD1's role in betacyanin biosynthesis.	Various Researchers	Elucidated a key enzymatic step in the formation of red betacyanins.
2010s-Present	Increased investigation into the antioxidant and signaling properties of betalains, including neobetanin.	Global Research Community	Growing interest in the potential health benefits and therapeutic applications of these compounds.

Physicochemical Properties and Biosynthesis

Neobetanin is a glycoside, belonging to the class of phenolic glycosides.[5][6] Its chemical formula is C24H24N2O13, with a molecular weight of 548.45 g/mol .[7] The structure of neobetanin is characterized by the presence of a betalamic acid chromophore conjugated to cyclo-DOPA, which is further glycosylated.

The biosynthesis of neobetanin, like other betalains, originates from the amino acid tyrosine. A series of enzymatic reactions, including hydroxylation and oxidation, leads to the formation of betalamic acid and cyclo-DOPA. The spontaneous condensation of these two precursors forms the basic betacyanin structure. The diversity of betacyanins, including neobetanin, arises from subsequent modifications such as glycosylation and acylation.

Table 2: Physicochemical Properties of Neobetanin

Property	Value	Source
Molecular Formula	C24H24N2O13	[7]
Molecular Weight	548.45 g/mol	[7]
CAS Number	71199-29-6	[7]
Chemical Class	Betacyanin, Phenolic Glycoside	[5][6]
Appearance	Red-violet pigment	[7]

Experimental Protocols

The isolation and purification of neobetanin from plant sources, primarily beetroot, involve a multi-step process to separate it from other cellular components and betalains.

Extraction of Crude Betalain Extract

• Sample Preparation: Fresh beetroot is washed, peeled, and sliced or grated.[8]

• Homogenization: The prepared beetroot is blended with a solvent, typically an aqueous solution of ethanol (B145695) or methanol (B129727), to create a homogenate.[8]

• Extraction: The homogenate is subjected to extraction, often with stirring or sonication, to facilitate the release of betalains into the solvent.

• Clarification: The crude extract is centrifuged and filtered to remove solid plant debris.

Purification of Neobetanin using Flash Chromatography and HPLC

A combination of flash chromatography and High-Performance Liquid Chromatography (HPLC) is effective for isolating neobetanin with high purity.

• Solid-Phase Extraction (SPE): The crude extract can be passed through a C18 SPE cartridge to remove highly polar compounds like sugars and organic acids.

• Flash Chromatography:

  • Column: A reversed-phase C18 flash chromatography column is typically used.

  • Mobile Phase: A gradient of acetonitrile (B52724) in water, often with the addition of a small percentage of formic acid (e.g., 0.1%) to improve peak shape, is employed. A common gradient might run from 0% to 60% acetonitrile.

  • Detection: Fractions are collected based on UV-Vis detection at wavelengths around 536 nm, the absorption maximum for betacyanins.

• Semi-Preparative HPLC:

  • Column: A semi-preparative reversed-phase C18 column is used for final purification.

  • Mobile Phase: A similar gradient of acetonitrile in acidified water as used in flash chromatography is optimized for high-resolution separation.

  • Detection and Collection: The neobetanin peak is identified by its retention time and UV-Vis spectrum and collected.

Table 3: Purity and Yield of Neobetanin from Purification Methods

Purification Method	Purity (%)	Yield (mg per 100g of raw material)	Reference
Flash Chromatography	52	Not specified
HPLC (following initial purification)	>95	Variable, dependent on initial concentration

Note: The purity and yield can vary significantly based on the starting material and the specifics of the protocol.

Quantification of Antioxidant Activity (DPPH Assay)

The antioxidant capacity of neobetanin can be quantified using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay.

• Preparation of Solutions: Prepare a stock solution of DPPH in methanol and various concentrations of purified neobetanin.

• Reaction: Mix a fixed volume of the DPPH solution with the neobetanin solutions and a control (solvent only).

• Incubation: Incubate the mixtures in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solutions at approximately 517 nm using a spectrophotometer.

• Calculation: Calculate the percentage of DPPH radical scavenging activity for each concentration. The IC50 value (the concentration required to scavenge 50% of the DPPH radicals) can then be determined.

Table 4: Comparative Antioxidant Activity of Betalains (DPPH Assay)

Compound	IC50 (µM)	Reference
Neobetanin	Not explicitly stated, but comparative studies suggest strong activity
Betanin	~4.88	[6]
Vulgaxanthin I	Not specified
Indicaxanthin	Not specified
Ascorbic Acid (for comparison)	~13.93	[6]

Note: Lower IC50 values indicate stronger antioxidant activity.

Signaling Pathways and Biological Activity

Neobetanin, along with other betalains, is recognized for its ability to modulate key cellular signaling pathways involved in oxidative stress and inflammation. The primary mechanisms of action are believed to involve the Nrf2-ARE and NF-κB pathways.

Nrf2-ARE Pathway Activation

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that regulates the expression of a wide array of antioxidant and detoxification genes through the Antioxidant Response Element (ARE). Under normal conditions, Nrf2 is kept inactive in the cytoplasm by Keap1. Upon exposure to oxidative stress or activators like neobetanin, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the ARE, initiating the transcription of protective genes.

NF-κB Pathway Inhibition

The Nuclear Factor-kappa B (NF-κB) is a key regulator of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by the inhibitor of κB (IκB). Pro-inflammatory stimuli lead to the degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Betalains, including likely neobetanin, can suppress the activation of the NF-κB pathway, thereby exerting anti-inflammatory effects.[7][9][10]

Diagrams of Signaling Pathways and Experimental Workflows

Caption: Neobetanin's dual action on Nrf2 and NF-κB pathways.

Caption: Workflow for the purification of neobetanin from beetroot.

Conclusion and Future Directions

Neobetanin stands out as a betacyanin with significant antioxidant and anti-inflammatory potential. Its discovery and subsequent research have illuminated its biochemical properties and biological activities. The detailed experimental protocols provided in this guide offer a framework for its consistent isolation and analysis, which is crucial for further research and development.

Future research should focus on several key areas:

• Quantitative Bioavailability Studies: Determining the extent to which neobetanin is absorbed and metabolized in vivo is critical for understanding its therapeutic efficacy.

• Clinical Trials: Well-designed clinical trials are necessary to validate the health benefits of neobetanin observed in preclinical studies.

• Mechanism of Action: Further elucidation of the specific molecular targets and interactions of neobetanin within cellular signaling pathways will provide a more complete picture of its biological effects.

• Synergistic Effects: Investigating the potential synergistic effects of neobetanin with other phytochemicals could lead to the development of more potent nutraceutical and pharmaceutical formulations.

The continued exploration of neobetanin holds great promise for the development of novel strategies for the prevention and treatment of diseases associated with oxidative stress and inflammation.

References

• 1. Betalain - Wikipedia [en.wikipedia.org]
• 2. Neobetanin: Isolation and identification from Beta vulgaris. | Article Information | J-GLOBAL [jglobal.jst.go.jp]
• 3. chemijournal.com [chemijournal.com]
• 4. 2024.sci-hub.st [2024.sci-hub.st]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Red beet betalains extraction process: A comprehensive review of methods, applications, and physicochemical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Combining Conventional Organic Solvent Extraction, Ultrasound-Assisted Extraction, and Chromatographic Techniques to Obtain Pure Betanin from Beetroot for Clinical Purposes - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Neobetanin

Application Note and Protocol

This document provides a detailed methodology for the analysis of neobetanin using High-Performance Liquid Chromatography (HPLC). The protocol is intended for researchers, scientists, and professionals in the fields of analytical chemistry, natural product research, and drug development.

Introduction

Neobetanin is a yellow betaxanthin pigment found in plants of the order Caryophyllales, such as beetroot (Beta vulgaris). As a member of the betalain family, it possesses antioxidant properties and is of interest for its potential applications in the food and pharmaceutical industries. Accurate and reliable quantification of neobetanin is crucial for quality control, stability studies, and pharmacological investigations. Reversed-phase HPLC is a widely used and effective technique for the separation and quantification of betalains (B12646263).[1][2][3][4] This application note details a robust HPLC method for the analysis of neobetanin.

Quantitative Data Summary

The following table summarizes the quantitative data obtained from the HPLC analysis of neobetanin and related betalains as reported in various studies.

Parameter	Neobetanin	Betanin	Isobatanin	Betanidin	Isobatanidin	17-decarboxy-betanin	17-decarboxy-isobetanin	2-decarboxy-neobetanin	Reference
Purity (%)	52	97	-	-	-	-	-	-	[5][6]
Limit of Detection (LOD) (nmol/L)	4.56	2.00	2.00	5.74	3.32	5.15	2.26	5.36	[7]
Limit of Quantification (LOQ) (nmol/L)	13.67	6.00	6.00	17.22	9.95	15.44	6.77	16.09	[7]
Concentration in fortified plasma (%)	4.6	36.0	34.8	5.0	2.6	8.4	5.4	3.1	[7]

Experimental Protocols

This section outlines the detailed methodology for the analysis of neobetanin using HPLC.

Sample Preparation

A generalized protocol for the extraction of neobetanin from plant material, such as beetroot, is as follows.[8][9]

Materials:

• Fresh plant material (e.g., beetroot)

• Extraction solvent: 80% methanol (B129727) in water (v/v) containing 50 mM ascorbic acid

• Glacial acetic acid

• Centrifuge

• Rotary evaporator

• 0.45 µm syringe filter

Procedure:

• Wash and finely chop the fresh plant material.

• Homogenize the plant tissue and extract with the extraction solvent. The pH of the solvent should be adjusted to approximately 5.5 with glacial acetic acid to improve betalain stability.[8]

• The crude extract can be further purified using solid-phase extraction (SPE) with a C18 cartridge to remove sugars and other polar compounds.[9]

• Centrifuge the extract to pellet any solid debris.

• Collect the supernatant and concentrate it using a rotary evaporator at a temperature not exceeding 40°C.[8]

• Re-dissolve the concentrated extract in a minimal volume of the initial mobile phase.

• Filter the sample through a 0.45 µm syringe filter before injection into the HPLC system.[8]

HPLC Instrumentation and Conditions

Instrumentation:

• HPLC system equipped with a pump, autosampler, column oven, and a diode array detector (DAD) or a UV-Vis detector.

Chromatographic Conditions: The following table provides a summary of typical HPLC conditions for the analysis of neobetanin and other betalains.

Parameter	Condition 1	Condition 2	Condition 3
Column	Reversed-phase C18 (e.g., 250 x 4.6 mm, 5 µm)	XBridge C18 (150 x 2.1 mm, 3.5 µm)	Reversed-phase C18
Mobile Phase A	Water with 1% formic acid (v/v)[8]	0.012% formic acid in water with 5 mM ammonia[7]	Water/formic acid (99:1 v/v)[10]
Mobile Phase B	Methanol/water (80:20, v/v)[8]	0.012% formic acid and 5% water in acetonitrile (B52724) with 5 mM ammonia[7]	Methanol/water (80:20 v/v)[10]
Gradient	A gradient elution is typically used.	0-77 min, 0-17% B; 77-80 min, 17-80% B; 80-84 min, 80-0% B; 84-105 min, 0% B[7]	Not specified
Flow Rate	1.0 mL/min	0.2 mL/min[7]	3.5 mL/min[10]
Column Temperature	40°C	45°C[7]	Not specified
Detection Wavelength	470 nm for betaxanthins (including neobetanin) and 535 nm for betacyanins.[11]	474 nm for betaxanthins and 540 nm for betacyanins.[2]	486 nm for betaxanthins and 536 nm for betacyanins.[6]
Injection Volume	10-100 µL	Not specified	100 µL[2]

Visualizations

HPLC Experimental Workflow

Caption: Experimental workflow for the HPLC analysis of neobetanin.

Key Components of the HPLC System

Caption: Logical relationship of the key components of an HPLC system.

References

• 1. HPLC characterization of betalains from plants in the amaranthaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Novel approach for purification of major betalains using flash chromatography and comparison of radical scavenging and antioxidant activities - White Rose Research Online [eprints.whiterose.ac.uk]
• 6. ir.lib.ruh.ac.lk [ir.lib.ruh.ac.lk]
• 7. Using the SPE and Micro-HPLC-MS/MS Method for the Analysis of Betalains in Rat Plasma after Red Beet Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Making sure you're not a bot! [mostwiedzy.pl]

Application Note: Extraction and Purification of Neobetanin from Plant Sources

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neobetanin is a naturally occurring betacyanin pigment found in plants of the order Caryophyllales, with red beetroot (Beta vulgaris) being a primary source.[1] It is an aromatized derivative of betanin, the most abundant red pigment in beetroot.[1] Neobetanin, along with other betalains (B12646263), possesses significant antioxidant and potential anti-inflammatory properties, making it a compound of interest for the pharmaceutical and nutraceutical industries.[1] Unlike its parent compound betanin, neobetanin exhibits unique stability characteristics, particularly its tolerance to alkaline conditions, which necessitates specific considerations during extraction and purification.[2] This document provides a detailed protocol for the extraction and purification of neobetanin from plant sources, primarily focusing on red beetroot.

Principle

The extraction of neobetanin from plant material involves the disruption of plant cells to release the pigments into a suitable solvent. Betalains, including neobetanin, are water-soluble pigments.[3] The extraction efficiency is influenced by several factors, including the type of solvent, temperature, pH, and extraction time.[4][5] Acidified aqueous ethanol (B145695) or methanol (B129727) is commonly used to enhance the stability of betalains during extraction.[1][4] Following extraction, a multi-step purification process involving solid-phase extraction (SPE) and chromatography is employed to isolate neobetanin from other betalains and plant metabolites.[1][6]

Experimental Protocols

Plant Material Preparation

Fresh red beetroot tubers are the most common starting material.

Protocol:

• Wash fresh beetroot tubers thoroughly with deionized water to remove any soil and debris.

• Peel the beetroots and cut them into small pieces (approximately 1 cm³).

• Immediately freeze the beetroot pieces at -80°C to minimize enzymatic degradation of pigments.

• Lyophilize the frozen beetroot pieces for 48 hours to obtain a dry powder.[7]

• Store the lyophilized powder in an airtight, light-proof container at -20°C until extraction.

Neobetanin Extraction

This protocol outlines a conventional solvent extraction method. For potentially higher yields, ultrasound-assisted extraction (UAE) can also be employed.[7]

Materials:

• Lyophilized beetroot powder

• Extraction Solvent: 80% Methanol in water (v/v) or 50% Ethanol in water (v/v)[4][8]

• Citric acid or formic acid[4][6]

• Centrifuge

• Rotary evaporator

Protocol:

• Weigh 10 g of lyophilized beetroot powder and place it in a 250 mL Erlenmeyer flask.

• Add 100 mL of the extraction solvent. Acidify the solvent to a pH of approximately 4-5 with citric acid or 0.1% (v/v) formic acid to improve betalain stability.[4][6]

• Stir the mixture on a magnetic stirrer for 60 minutes at room temperature (20-25°C), protecting the flask from light by wrapping it in aluminum foil.[4]

• Centrifuge the mixture at 10,000 x g for 15 minutes at 4°C.

• Carefully decant the supernatant.

• Repeat the extraction process on the pellet with another 100 mL of the acidified solvent to maximize yield.

• Combine the supernatants.

• Concentrate the crude extract under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

Neobetanin Purification

A two-step purification process involving Solid-Phase Extraction (SPE) followed by Flash Chromatography or semi-preparative High-Performance Liquid Chromatography (HPLC) is recommended.

3.1. Solid-Phase Extraction (SPE)

Materials:

• Concentrated crude extract

• C18 SPE cartridges

• Methanol

• Ultrapure water

Protocol:

• Condition a C18 SPE cartridge by passing 10 mL of methanol followed by 10 mL of ultrapure water.

• Load the concentrated crude extract onto the conditioned SPE cartridge.

• Wash the cartridge with 20 mL of ultrapure water to remove sugars and other polar compounds.

• Elute the betalains with 15 mL of 50% methanol in water.

• Collect the eluate and concentrate it using a rotary evaporator at a temperature below 40°C.

3.2. Flash Chromatography

This method is suitable for a faster purification of neobetanin.[6]

Materials:

• Concentrated extract from SPE

• Flash chromatography system

• Mobile Phase A: 0.1% (v/v) formic acid in water

• Mobile Phase B: 0.1% (v/v) formic acid in acetonitrile

Protocol:

• Dissolve the concentrated SPE eluate in a minimal amount of Mobile Phase A.

• Load the sample onto the flash chromatography column.

• Elute the compounds using a gradient of 0-60% Mobile Phase B over a suitable time frame, depending on the column size and system.[6]

• Monitor the eluate at 254 nm and 280 nm.[6]

• Collect fractions corresponding to the neobetanin peak. The purity of neobetanin obtained through this method has been reported to be around 52%.[6]

3.3. Semi-Preparative High-Performance Liquid Chromatography (HPLC)

For higher purity, semi-preparative HPLC is the preferred method.[1]

Materials:

• Concentrated extract from SPE

• Semi-preparative HPLC system with a C18 column

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid

Protocol:

• Filter the concentrated SPE eluate through a 0.45 µm syringe filter.

• Inject the sample onto the semi-preparative HPLC column.

• Use a gradient elution to separate the different betalains. A typical gradient might be from 5% to 25% B over 15 minutes, then to 70% B over 4 minutes.[6]

• Monitor the chromatogram at 536 nm for betacyanins and 486 nm for betaxanthins.[6] Neobetanin can also be monitored at around 477 nm.[9]

• Collect the fractions corresponding to the neobetanin peak, identified based on its retention time and UV-Vis spectrum.

• Combine the pure fractions and remove the solvent under vacuum.

Quantification

Quantification of neobetanin is typically performed using High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) or Mass Spectrometry (LC-MS).[6][10]

Protocol:

• Prepare a standard curve using purified neobetanin of known concentration.

• Analyze the extracted and purified samples using an analytical HPLC-DAD system.

• Identify the neobetanin peak based on its retention time and UV-Vis spectrum compared to the standard.

• Quantify the amount of neobetanin by integrating the peak area and comparing it to the standard curve.

Data Presentation

Table 1: Influence of Extraction Solvents on Betalain Yield from Red Beetroot.

Solvent System	Betacyanin Yield (mg/g dry matter)	Betaxanthin Yield (mg/g dry matter)	Reference
Water	3.21	3.12	[11]
20% Ethanol	2.955	Not specified	[3]
50% Ethanol	Higher betalain content than 30%	Higher betalain content than 30%	[4]
80% Methanol with 50 mM ascorbic acid	Not specified	Not specified	[8]
0.5% Citric Acid	20 mg/g (as betanin)	Not specified	[11]

Table 2: Purity and Yield of Neobetanin and other Betalains from Flash Chromatography Purification.

Compound	Purity (%)	Yield (mg/100g powdered raw material)	Reference
Betanin	97	120 - 487	[6]
Indicaxanthin	95	120 - 487	[6]
Vulgaxanthin I	79	120 - 487	[6]
Neobetanin	52	120 - 487	[6]

Table 3: Stability of Neobetanin and other Major Betalains under Different pH Conditions after 3 Days of Storage.

Compound	Stability in Acidic Conditions (pH 2)	Stability in Alkaline Conditions (pH 10-11)	Reference
Vulgaxanthin I	Relatively stable	Significant degradation	[2]
Betanin	Relatively stable	Significant degradation	[2]
Isobetanin	Relatively stable	Significant degradation	[2]
Neobetanin	Vulnerable to degradation	Tolerant	[2]

Visualizations

Caption: Workflow for the extraction and purification of neobetanin.

Caption: pH stability of neobetanin.

References

• 1. benchchem.com [benchchem.com]
• 2. pH-dependent stability of major betalains in the encapsulated beetroot extracts (Beta vulgaris L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scholar.dlu.edu.vn [scholar.dlu.edu.vn]
• 4. Red beet betalains extraction process: A comprehensive review of methods, applications, and physicochemical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ir.lib.ruh.ac.lk [ir.lib.ruh.ac.lk]
• 7. Combining Conventional Organic Solvent Extraction, Ultrasound-Assisted Extraction, and Chromatographic Techniques to Obtain Pure Betanin from Beetroot for Clinical Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Using the SPE and Micro-HPLC-MS/MS Method for the Analysis of Betalains in Rat Plasma after Red Beet Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Note: Quantification of Neobetanin in Plasma using LC-MS/MS

Abstract

This application note presents a detailed protocol for the sensitive and selective quantification of neobetanin in plasma samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). Neobetanin, an aromatized derivative of betanin, is a significant bioactive compound found in sources like red beetroot.[1][2] Monitoring its concentration in plasma is crucial for pharmacokinetic and pharmacodynamic studies. The described methodology, involving Solid Phase Extraction (SPE) for sample clean-up followed by a validated LC-MS/MS analysis, is suitable for researchers in drug metabolism, pharmacokinetics, and natural product research.

Introduction

Betalains (B12646263), a class of natural pigments found in plants of the Caryophyllales order, are gaining interest for their antioxidant and potential health-promoting properties.[3] Neobetanin is a derivative of betanin, the most abundant betacyanin in red beetroot.[1][4] Understanding the absorption, distribution, metabolism, and excretion (ADME) of neobetanin is essential to evaluate its therapeutic potential. LC-MS/MS offers the high sensitivity and specificity required for the accurate quantification of low-concentration analytes like neobetanin in complex biological matrices such as plasma. This document provides a comprehensive protocol for neobetanin quantification in plasma, including sample preparation, chromatographic separation, and mass spectrometric detection.

Experimental Protocols

Plasma Sample Preparation: Solid Phase Extraction (SPE)

A combination of SPE with a polymeric reversed-phase sorbent is an effective method for extracting betalains from plasma.[3][5]

Materials:

• Human or animal plasma samples

• Polymeric reversed-phase SPE cartridges

• Methanol (B129727)

• Water (LC-MS grade)

• Formic acid

• Centrifuge

Protocol:

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: To 500 µL of plasma, add an equal volume of acidified water (e.g., 0.1% formic acid). Vortex to mix. Load the diluted plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interfering substances.

• Elution: Elute neobetanin and other betalains with 1 mL of methanol containing 0.1% formic acid.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 98:2 v/v water:methanol with 0.1% formic acid).

• Final Preparation: Centrifuge the reconstituted sample at 14,000 x g for 20 minutes at 4°C.[3] Transfer the supernatant to an LC vial for analysis.

Liquid Chromatography

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

Chromatographic Conditions:

• Column: A C18 reversed-phase column is suitable for the separation of betalains. A common choice is a column with dimensions such as 100 mm x 2.1 mm, 2.7 µm particle size.[3]

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

• Flow Rate: A flow rate of 0.2-0.4 mL/min is typically used.

• Column Temperature: 40-45°C.[3]

• Injection Volume: 5-10 µL.

• Gradient Elution: A gradient elution is recommended to achieve good separation of neobetanin from other betalains and endogenous plasma components. An example gradient is as follows:

  • 0-2 min: 5% B

  • 2-15 min: Linear gradient to 30% B

  • 15-17 min: Linear gradient to 95% B

  • 17-20 min: Hold at 95% B

  • 20.1-25 min: Return to 5% B and equilibrate.

Mass Spectrometry

Instrumentation:

• A tandem mass spectrometer (e.g., triple quadrupole) equipped with an electrospray ionization (ESI) source.

MS/MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM): Monitor the transition of the precursor ion to a specific product ion for neobetanin.

  • Precursor Ion (Q1): m/z 549.13 (for [M+H]⁺).[6][7]

  • Product Ion (Q3): A characteristic fragment ion should be chosen. For neobetanin variants, an aglycone-derived ion at m/z 343 can be used for rapid identification.[6]

• Nebulizer Gas: Nitrogen.

• Source Temperature: Optimized for the specific instrument, typically in the range of 350-500°C.

Data Presentation

The following tables summarize the quantitative data for neobetanin analysis in plasma based on available literature.

Table 1: Method Validation Parameters for Neobetanin in Plasma [3]

Parameter	Value
Limit of Detection (LOD)	4.56 nmol/L
Limit of Quantification (LOQ)	13.67 nmol/L
Linearity Range	0.1 - 12 µmol/L (for betanin, applicable to other betalains)
Coefficient of Determination (R²)	>0.999

Table 2: Neobetanin Molecular and Mass Spectrometry Information

Compound	Molecular Formula	Molecular Weight ( g/mol )	Precursor Ion (m/z)
Neobetanin	C₂₄H₂₄N₂O₁₃	548.5	549.13 [M+H]⁺

Visualizations

Experimental Workflow

Caption: Workflow for Neobetanin Quantification in Plasma.

Potential Signaling Pathway Modulated by Betalains

Caption: Nrf2-ARE Antioxidant Response Pathway.

Discussion

The presented LC-MS/MS method provides a robust and reliable approach for the quantification of neobetanin in plasma. The use of Solid Phase Extraction is critical for removing plasma proteins and other matrix components that can cause ion suppression and interfere with the analysis. The chromatographic and mass spectrometric parameters can be further optimized based on the specific instrumentation available in the laboratory to achieve the best possible sensitivity and selectivity.

The stability of betalains, including neobetanin, is a critical factor to consider during sample collection, storage, and analysis. Betalains are sensitive to factors such as pH, temperature, and light.[4][8] It is recommended to keep plasma samples frozen at -80°C until analysis and to minimize light exposure during sample preparation. The stability of neobetanin in the plasma matrix under the specific storage and handling conditions should be evaluated as part of method validation.

Conclusion

This application note details a comprehensive LC-MS/MS protocol for the quantification of neobetanin in plasma. The methodology is sensitive, specific, and applicable to pharmacokinetic studies of this bioactive compound. The provided workflow and parameters serve as a strong foundation for researchers to develop and validate their own assays for neobetanin and other related betalains in biological matrices.

References

• 1. The Responses of Bioactive Betanin Pigment and Its Derivatives from a Red Beetroot (Beta vulgaris L.) Betalain-Rich Extract to Hypochlorous Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Using the SPE and Micro-HPLC-MS/MS Method for the Analysis of Betalains in Rat Plasma after Red Beet Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Betanin, a Natural Food Additive: Stability, Bioavailability, Antioxidant and Preservative Ability Assessments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. In Silico Mass Spectrometric Fragmentation and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) Betalainic Fingerprinting: Identification of Betalains in Red Pitaya - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Application Note: Purification of Neobetanin Using Flash Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

Neobetanin is a bioactive betacyanin pigment found in plants of the Caryophyllales order, such as beetroot. It is also known to be a major degradation product of betanin, the most abundant betacyanin in beetroot.[1][2] The study of neobetanin's biological activities, including its antioxidant properties, necessitates efficient purification methods to obtain high-purity samples.[1][3] Flash chromatography offers a rapid and convenient method for isolating unstable compounds like betalains (B12646263).[1][3][4] This application note details a protocol for the purification of neobetanin from a crude plant extract using flash chromatography, yielding a purity suitable for research and preclinical studies.

Data Presentation

The following table summarizes the quantitative data from a study on the purification of major betalains, including neobetanin, using flash chromatography.[1][3][4][5]

Compound	Purity (%)	Yield (mg/g of powdered raw material)
Betanin	97	4.87
Neobetanin	52	1.87
Vulgaxanthin I	79	3.02
Indicaxanthin	95	4.09

Table 1: Purity and yield of betalains purified by flash chromatography.[1][3]

Experimental Protocols

This section provides a detailed methodology for the purification of neobetanin using flash chromatography, based on established protocols.[1]

1. Extraction of Betalains

• Objective: To extract a crude mixture of betalains, including neobetanin, from the plant source.

• Materials:

  • Powdered raw material (e.g., beetroot)

  • Extraction solvent: 80% methanol (B129727) in water (v/v)

  • Centrifuge

  • Rotary evaporator

• Protocol:

  • Mix the powdered raw material with the extraction solvent at a ratio of 1:10 (w/v).

  • Agitate the mixture for 2 hours at room temperature, protected from light.

  • Centrifuge the mixture at 10,000 x g for 15 minutes to pellet solid debris.

  • Collect the supernatant containing the crude betalain extract.

  • Concentrate the extract under reduced pressure using a rotary evaporator at a temperature below 40°C.

2. Flash Chromatography Purification of Neobetanin

• Objective: To isolate neobetanin from the crude extract.

• Materials and Equipment:

  • Flash chromatography system

  • C18 flash column

  • Mobile Phase A: Water with 0.1% (v/v) formic acid

  • Mobile Phase B: Acetonitrile with 0.1% (v/v) formic acid

  • Concentrated crude betalain extract

  • Fraction collector

  • UV-Vis detector

• Protocol:

  • Equilibrate the C18 flash column with 100% Mobile Phase A.

  • Dissolve the concentrated crude extract in a minimal amount of Mobile Phase A.

  • Load the sample onto the column.

  • Elute the compounds using a linear gradient of 0-60% Mobile Phase B over 10 column volumes.[1][3][4]

  • Monitor the elution at 254 nm and 280 nm.[1][3][4]

  • Collect fractions (e.g., 20 mL each) based on the UV chromatogram.[1]

  • Store the collected fractions at -20°C until further analysis.[1]

3. Purity Analysis by HPLC-DAD

• Objective: To determine the purity of the collected neobetanin fractions.

• Materials and Equipment:

  • High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD)

  • C18 analytical column

  • Mobile Phase A: Water with 2% (v/v) formic acid

  • Mobile Phase B: Methanol

• Protocol:

  • Inject an aliquot of the collected fraction corresponding to neobetanin onto the analytical column.

  • Perform a gradient elution to separate the components.

  • Monitor the chromatogram at 486 nm for neobetanin.[1]

  • Calculate the purity of neobetanin by integrating the peak area of neobetanin and dividing it by the total peak area of all components at the detection wavelength. The purity of neobetanin was found to be 52%, with approximately 10% of betanin and isobetanin identified in the sample.[1]

Mandatory Visualization

Caption: Experimental workflow for the purification of neobetanin.

Caption: Logical relationships in the flash chromatography of neobetanin.

References

• 1. ir.lib.ruh.ac.lk [ir.lib.ruh.ac.lk]
• 2. Analysis of the degradation of betanin obtained from beetroot using Fourier transform infrared spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel approach for purification of major betalains using flash chromatography and comparison of radical scavenging and antioxidant activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel approach for purification of major betalains using flash chromatography and comparison of radical scavenging and antioxidant activities - White Rose Research Online [eprints.whiterose.ac.uk]
• 5. researchgate.net [researchgate.net]

Solid Phase Extraction (SPE) for Neobetanin Sample Preparation

Application Note AN001

Audience: Researchers, scientists, and drug development professionals.

Introduction

Neobetanin is a red-violet betacyanin, a class of water-soluble, nitrogen-containing pigments found in plants of the Caryophyllales order, such as beetroot (Beta vulgaris)[1]. These pigments are gaining significant interest for their potent antioxidant properties and potential health benefits[2]. The analysis and quantification of neobetanin in complex matrices like plant extracts or biological fluids present a significant challenge due to its inherent instability and the presence of interfering substances such as sugars, organic acids, and proteins[3][4]. Solid Phase Extraction (SPE) is a highly effective sample preparation technique used to clean up, fractionate, and concentrate analytes of interest from a complex mixture prior to analysis by methods like High-Performance Liquid Chromatography (HPLC)[2][5]. This document provides a detailed protocol for the use of reversed-phase SPE for the sample preparation of neobetanin.

Principle of Reversed-Phase SPE

Reversed-phase SPE utilizes a nonpolar stationary phase (sorbent), such as C18-bonded silica (B1680970) or a polymeric equivalent, and a polar mobile phase (the sample and subsequent solvents). In this application, the relatively nonpolar neobetanin partitions from the polar sample matrix and is retained on the hydrophobic sorbent. Highly polar matrix components, such as sugars and salts, have little affinity for the sorbent and pass through the cartridge during the loading and washing steps. The retained neobetanin is then eluted with a nonpolar organic solvent[5]. The entire process must be conducted while carefully controlling for factors known to degrade betalains (B12646263): elevated temperature, pH outside the 3-7 range, oxygen, and light[1][6][7][8].

Quantitative Data Summary

The efficiency of an SPE protocol is evaluated by the recovery of the analyte. The following table summarizes quantitative data for betalain recovery using SPE methods.

Analyte	Matrix	SPE Sorbent Type	Recovery (%)	Reference
Neobetanin	Rat Plasma	Polymeric Reversed-Phase (Strata™-X)	Highest among 8 betalains analyzed (82-91% range for all)	[2]
Betalains (general)	Beetroot Juice	Silica	92.7 - 93.3%
Betalains (general)	Plant Extract	C18	>70%	[9]

Experimental Protocols

This protocol is based on a validated method for betalain analysis from biological fluids and is adaptable for plant extracts[2].

Materials and Reagents

• SPE Cartridges: Polymeric reversed-phase (e.g., Strata™-X) or C18 SPE cartridges (e.g., Sep-Pak C18), 500 mg / 6 mL[2][10].

• SPE Manifold: Vacuum manifold for parallel processing of samples.

• Solvents (HPLC Grade):

  • Methanol (B129727) (MeOH)

  • Acetonitrile (ACN)

  • Deionized Water

• Reagents:

  • Formic Acid (FA), analytical grade

• Equipment:

  • Centrifuge

  • Nitrogen evaporator or vacuum concentrator

  • pH meter

  • Vortex mixer

  • 0.45 µm syringe filters

Important Stability Considerations

Betalains, including neobetanin, are highly sensitive to degradation. To ensure sample integrity:

• pH: Maintain a pH between 4 and 6 throughout the extraction process. Acidification of solvents with formic or citric acid is crucial[1][11][12].

• Temperature: Perform all steps at low temperatures (e.g., 4°C or on ice) where possible to minimize thermal degradation[6]. Eluent evaporation should be performed at low temperatures (e.g., ≤ 30°C)[2].

• Light and Oxygen: Protect samples from direct light by using amber-colored vials or wrapping containers in foil. Minimize exposure to air[6][7].

Sample Pretreatment Protocol

The goal of pretreatment is to get the sample into a clean, liquid form suitable for loading onto the SPE cartridge.

• For Plant Tissues (e.g., Beetroot):

  • Homogenize fresh or freeze-dried plant material with a cold extraction solvent (e.g., 80% aqueous methanol or 50% aqueous ethanol)[13][14].

  • Acidify the extraction solvent to pH 4-5 with formic acid[11].

  • Centrifuge the mixture at high speed (e.g., 14,000 x g) for 20 minutes at 4°C[2].

  • Collect the supernatant. Filter through a 0.45 µm filter to remove any remaining particulates[11].

• For Biological Fluids (e.g., Plasma):

  • Thaw plasma samples on ice.

  • To precipitate proteins, add an equal volume of 0.1% formic acid in acetonitrile.

  • Vortex and centrifuge at high speed (e.g., 14,000 x g) for 20 minutes at 4°C.

  • Dilute the resulting supernatant with an aqueous solution (e.g., 0.05% formic acid in water) before loading[2].

Solid Phase Extraction (SPE) Protocol

The following steps should be performed using an SPE vacuum manifold. Ensure the sorbent bed does not dry out between steps until the final drying stage.

• Conditioning (Sorbent Activation & Equilibration):

  • Pass 1 mL of a methanol/water mixture (e.g., 50:50 v/v) through the cartridge to activate the sorbent and wet the stationary phase[2]. This ensures proper interaction between the sorbent and the sample.

  • Pass 1 mL of 0.05% formic acid in deionized water to equilibrate the cartridge to the pH and polarity of the sample loading solution[2].

• Sample Loading:

  • Load the pre-treated sample extract onto the cartridge at a slow, steady flow rate (approx. 1-2 drops per second). A slow rate is critical for ensuring efficient retention of neobetanin on the sorbent.

• Washing (Interference Removal):

  • Wash the cartridge with 2 mL of deionized water containing 0.05% formic acid[2]. This step removes highly polar, water-soluble interferences like sugars and organic acids, while neobetanin remains bound to the sorbent.

• Elution (Analyte Collection):

  • Elute the retained neobetanin from the cartridge by passing 2 mL of 50% aqueous methanol (MeOH) through the sorbent[2]. This stronger, less polar solvent disrupts the hydrophobic interactions and releases the analyte. Collect the eluate in a clean collection tube.

Post-Elution Processing

• Solvent Evaporation: Evaporate the collected eluate to dryness under a gentle stream of nitrogen at 30°C[2].

• Reconstitution: Reconstitute the dried residue in a small, precise volume (e.g., 100 µL) of a suitable solvent for the subsequent analysis (e.g., mobile phase starting conditions for HPLC, such as water with 0.05% formic acid)[2].

• Final Filtration: Centrifuge or filter the reconstituted sample to remove any particulates before injection into an analytical instrument like an HPLC-MS/MS system[2].

Visualizations

Caption: Workflow for neobetanin sample preparation using SPE.

Caption: Logical diagram of neobetanin separation by SPE.

References

• 1. Biological Properties and Applications of Betalains [mdpi.com]
• 2. Using the SPE and Micro-HPLC-MS/MS Method for the Analysis of Betalains in Rat Plasma after Red Beet Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solid-phase extraction of betanin and isobetanin from beetroot extracts using a dipicolinic acid molecularly imprinted polymer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. specartridge.com [specartridge.com]
• 6. Effects of heat, pH, antioxidant, agitation and light on betacyanin stability using red-fleshed dragon fruit (Hylocereus polyrhizus) juice and concentrate as models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. tribioscience.com [tribioscience.com]
• 10. ecologiena.jp [ecologiena.jp]
• 11. benchchem.com [benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. Betalain Pigments: Isolation and Application as Reagents for Colorimetric Methods and Biosensors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. gauravpublications.s3.amazonaws.com [gauravpublications.s3.amazonaws.com]

Application Notes and Protocols for the Quantification of Neobetanin in Processed Beetroot Juice

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the quantification of neobetanin, a key betalain pigment, in processed beetroot juice. Accurate measurement of neobetanin is crucial for quality control, stability studies, and assessing the bioactive properties of beetroot-derived products.

Introduction

Beetroot (Beta vulgaris L.) is a rich source of betalains (B12646263), a class of water-soluble nitrogenous pigments. The primary red-violet pigment is betanin. During processing, particularly with the application of heat, betanin can be converted to neobetanin, an orange-yellow pigment.[1][2][3] This conversion, a result of dehydrogenation, impacts the color and potentially the bioactivity of the final product.[1][2] Therefore, quantifying neobetanin is essential for understanding the chemical changes occurring during processing and for standardizing beetroot juice products.

Chemical Transformation of Betanin to Neobetanin

The formation of neobetanin from betanin is a significant degradation pathway for betacyanins.[2][4] This process is primarily induced by thermal treatment.[1][2] The conversion involves the dehydrogenation of betanin, leading to the formation of a double bond.[1][3]

Betanin to Neobetanin Conversion Pathway

Quantitative Data Summary

The concentration of neobetanin in processed beetroot juice can vary significantly depending on the processing methods and storage conditions. The following table summarizes representative quantitative data from various studies.

Sample Type	Processing Method	Neobetanin Concentration	Analytical Method	Reference
Processed Beetroot Juice	Thermal Processing	1264 mg per 225 ml	HPLC	[5]
Fermented Beetroot Juice	Lactic Acid Fermentation	Detected post-fermentation	HPLC	[6]
Beetroot Juice (in vitro digestion)	Simulated Digestion	17-decarboxy-neobetanin identified	Not specified	[7]
Fermented Red Beet Juice Preparation	Fermentation	4.6% of total betalains	micro-HPLC-MS/MS	[8]

Experimental Protocols

Sample Preparation: Extraction of Betalains from Beetroot Juice

Proper sample preparation is critical for accurate quantification. As betalains are water-soluble, extraction is relatively straightforward.[9][10]

Materials:

• Processed beetroot juice

• Methanol (B129727) or Ethanol (B145695) (50-80%)[10][11]

• Formic acid or Citric acid (to acidify the solvent, pH 3-5)[11]

• Centrifuge

• Vortex mixer

• Filtration apparatus (e.g., 0.45 µm syringe filters)

Protocol:

• Mix the processed beetroot juice with an equal volume of acidified ethanol or methanol. The acidification helps to stabilize the betalains.[11]

• Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and extraction.

• Centrifuge the mixture at 4000 rpm for 15 minutes to pellet any solid particles.[10]

• Carefully collect the supernatant.

• Filter the supernatant through a 0.45 µm syringe filter to remove any remaining particulate matter before analytical determination.

Workflow for Betalain Extraction

Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely used method for the separation and quantification of individual betalains, including neobetanin.[12][13]

Instrumentation and Conditions:

• HPLC System: With a Diode Array Detector (DAD) or UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm).[14]

• Mobile Phase: A gradient of two solvents is typically used:

  • Solvent A: Water with 0.1% formic acid.[15]

  • Solvent B: Acetonitrile or methanol with 0.1% formic acid.[12][15]

• Gradient Elution: A typical gradient might be: 5-25% B over 15 min, then 25-70% B for 4 min, followed by a return to initial conditions.[15]

• Flow Rate: 0.8 - 1.0 mL/min.

• Detection Wavelength: Neobetanin has a characteristic absorbance maximum around 470-480 nm.[16] Monitoring at this wavelength is recommended for quantification. Betacyanins like betanin are monitored around 538 nm.[10]

• Column Temperature: 30-40 °C.

Protocol:

• Prepare the mobile phases and equilibrate the HPLC system and column.

• Inject a known volume (e.g., 10-20 µL) of the filtered beetroot juice extract.

• Run the HPLC method with the specified gradient.

• Identify the neobetanin peak based on its retention time and characteristic UV-Vis spectrum. Confirmation with a neobetanin standard is recommended.

• Quantify the neobetanin concentration by creating a calibration curve with a purified neobetanin standard or by using a previously determined response factor if a standard is unavailable.

Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS provides higher selectivity and sensitivity, allowing for the accurate identification and quantification of neobetanin, even at low concentrations.[14][17]

Instrumentation and Conditions:

• LC System: Coupled to a mass spectrometer (e.g., Quadrupole, Time-of-Flight (TOF), or Orbitrap).[17][18]

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode is commonly used for betalains.

• LC Conditions: Similar to the HPLC method described above.

Protocol:

• Follow the same sample preparation and LC separation protocol as for HPLC.

• The mass spectrometer is used for detection. The specific mass-to-charge ratio (m/z) for neobetanin is monitored for identification and quantification.

• Fragment ions of neobetanin can be monitored in MS/MS mode for enhanced specificity.[18]

• Quantification is performed using a calibration curve of a neobetanin standard.

Analytical Workflow for Neobetanin Quantification

Semi-Quantitative Analysis by Spectrophotometry

While less specific than chromatographic methods, spectrophotometry can be used for a rapid, semi-quantitative estimation of changes in the betalain profile.[13]

Protocol:

• Dilute the beetroot juice extract with a suitable buffer (pH 4-5).

• Measure the absorbance of the diluted extract at the maximum absorbance wavelength for betacyanins (around 538 nm) and for neobetanin/betaxanthins (around 480 nm) using a UV-Vis spectrophotometer.[10]

• A decrease in the absorbance at 538 nm and a concurrent increase at around 480 nm can indicate the conversion of betanin to neobetanin and other degradation products.[4]

• This method is best used for monitoring relative changes during processing rather than for absolute quantification due to spectral overlap of different betalains.[13]

Conclusion

The choice of analytical method for quantifying neobetanin in processed beetroot juice depends on the specific requirements of the study. HPLC and LC-MS offer high accuracy and specificity, making them ideal for research, drug development, and stringent quality control. Spectrophotometry provides a simpler, more rapid approach for monitoring relative changes in pigment profiles. Adherence to these detailed protocols will enable researchers and industry professionals to obtain reliable and reproducible data on neobetanin content, contributing to a better understanding and utilization of beetroot-derived products.

References

• 1. researchgate.net [researchgate.net]
• 2. Biological Properties and Applications of Betalains - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Betacyanins and Betaxanthins in Cultivated Varieties of Beta vulgaris L. Compared to Weed Beets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Effects of a beetroot juice with high neobetanin content on the early-phase insulin response in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Bioaccessibility of Betalains in Beetroot (Beta vulgaris L.) Juice under Different High-Pressure Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Using the SPE and Micro-HPLC-MS/MS Method for the Analysis of Betalains in Rat Plasma after Red Beet Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ijirt.org [ijirt.org]
• 10. ijpsat.org [ijpsat.org]
• 11. Red beet betalains extraction process: A comprehensive review of methods, applications, and physicochemical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. The Responses of Bioactive Betanin Pigment and Its Derivatives from a Red Beetroot (Beta vulgaris L.) Betalain-Rich Extract to Hypochlorous Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ir.lib.ruh.ac.lk [ir.lib.ruh.ac.lk]
• 16. researchgate.net [researchgate.net]
• 17. Development of a new analytical method for the determination of red beetroot betalains using dispersive solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

Application Notes and Protocols: Neobetanin as a Natural Colorant in Food Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neobetanin is a naturally occurring betacyanin pigment found in plants of the order Caryophyllales, most notably in red beetroot (Beta vulgaris)[1]. It is a derivative of betanin, the primary red-violet pigment in beetroot, and is formed through the dehydrogenation of betanin, often as a result of thermal processing or oxidation[1][2]. Unlike the red-violet betanin, neobetanin imparts an orange-yellow hue, expanding the color palette available from beetroot-derived colorants[1]. These application notes provide a comprehensive overview of the use of neobetanin as a natural colorant in food systems, including its stability under various conditions, protocols for its application, and an exploration of its degradation pathways.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of neobetanin is crucial for its effective application in food systems.

Property	Value	Reference
Molecular Formula	C24H24N2O13	[1]
Molecular Weight	548.5 g/mol	[1]
Chemical Class	Betacyanin	[1]
Appearance	Orange-yellow pigment	[1]
Natural Sources	Red beetroot (Beta vulgaris), Hylocereus polyrhizus, Selenicereus monacanthus	[1]
λmax	~477 nm	[3]

Quantitative Data on Stability and Color

The stability of neobetanin is influenced by several factors, including pH, temperature, and light. The following tables summarize available quantitative data on its stability and color characteristics.

Table 3.1: Pigment Retention of Neobetanin under Various pH and Temperature Conditions

pH	Temperature (°C)	Incubation Time (h)	Pigment Retention (%)
3	85	1	~5
4	85	1	~15
5	85	1	~20
6	85	1	~15
7	85	1	~10
3	50	7	~20
4	50	7	~40
5	50	7	~50
6	50	7	~45
7	50	7	~30
3	30	72	~30
4	30	72	~55
5	30	72	~65
6	30	72	~60
7	30	72	~40

Data adapted from a study on a betalain-rich extract containing neobetanin. Retention values are approximate and intended for comparative purposes.

Table 3.2: Representative CIELAB Color Parameters for Neobetanin in an Aqueous System

Parameter	Value Range	Description
L	75 - 85	Lightness (0=black, 100=white)
a	5 - 15	Redness-greenness (+a = red, -a = green)
b*	60 - 80	Yellowness-blueness (+b = yellow, -b = blue)

Note: These values are indicative and can vary depending on the concentration of neobetanin, the food matrix, and the presence of other colorants.

Experimental Protocols

Protocol for Extraction and Purification of Neobetanin from Beetroot

This protocol outlines a general procedure for the isolation and purification of neobetanin from red beetroot.

Materials:

• Fresh red beetroot

• Ethanol (B145695) or methanol (B129727)

• Deionized water

• Formic acid

• Solid-Phase Extraction (SPE) C18 cartridges

• High-Performance Liquid Chromatography (HPLC) system with a preparative C18 column

• Rotary evaporator

• Freeze-dryer

Procedure:

• Extraction:

  • Homogenize fresh beetroot tissue with an aqueous solution of ethanol or methanol (e.g., 80% ethanol in water)[1].

  • Acidify the extraction solvent with a small amount of formic acid to improve betalain stability[1].

  • Stir the mixture at room temperature for 1-2 hours in the dark.

  • Centrifuge the mixture and collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Pass the crude extract through a C18 SPE cartridge to remove polar impurities like sugars and organic acids[1].

  • Wash the cartridge with deionized water.

  • Elute the betalains (B12646263) with a higher concentration of ethanol or methanol.

• Purification by Preparative HPLC:

  • Concentrate the eluate from the SPE step using a rotary evaporator.

  • Perform semi-preparative reverse-phase HPLC to separate neobetanin from other betalains[1].

  • Use a gradient elution with a mobile phase consisting of acidified water and an organic solvent like acetonitrile (B52724) or methanol[1].

  • Collect the fractions corresponding to the retention time of neobetanin.

• Final Product:

  • Combine the neobetanin-rich fractions and remove the solvent using a rotary evaporator.

  • Lyophilize the concentrated sample to obtain a purified neobetanin powder.

  • Confirm the purity and identity using analytical HPLC, mass spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy[1].

Protocol for Application and Stability Testing of Neobetanin in a Yogurt Model System

This protocol describes how to incorporate neobetanin into a yogurt matrix and evaluate its color stability over time.

Materials:

• Plain yogurt (uncolored, unflavored)

• Purified neobetanin powder

• Colorimeter

• pH meter

• Incubator/refrigerator

Procedure:

• Preparation of Colored Yogurt:

  • Determine the desired concentration of neobetanin to achieve the target color.

  • Accurately weigh the required amount of neobetanin powder.

  • Gently but thoroughly mix the neobetanin powder into the plain yogurt until a uniform color is achieved.

  • Package the colored yogurt in light-protected containers.

• Stability Testing:

  • Initial Measurements (Day 0):

    • Measure the CIELAB (L, a, b*) values of the colored yogurt using a colorimeter.

    • Measure the pH of the yogurt.

  • Storage:

    • Store the yogurt samples at a controlled temperature (e.g., 4°C) in the dark.

  • Periodic Measurements:

    • At regular intervals (e.g., every 7 days for 28 days), take a sample of the yogurt.

    • Allow the sample to equilibrate to room temperature.

    • Measure the CIELAB values and pH.

• Data Analysis:

  • Calculate the change in color (ΔE) over time using the following formula: ΔE = √[(ΔL)^2 + (Δa)^2 + (Δb*)^2]

  • Plot the L, a, b, and ΔE values as a function of storage time to assess color stability.

Signaling Pathways and Degradation

The primary pathway involving neobetanin is its formation from the degradation of betanin.

Caption: Degradation pathway of betanin to neobetanin.

Neobetanin is formed from betanin through a dehydrogenation reaction, which can be initiated by factors such as heat and oxidation[1][2]. This process involves the formation of a double bond between C14 and C15 in the betanin structure, leading to the characteristic orange-yellow color of neobetanin[2]. Further degradation of neobetanin can occur through hydrolysis and other reactions, resulting in the formation of smaller molecules like betalamic acid[4].

Experimental Workflow and Logical Relationships

Experimental Workflow for Neobetanin Application in Food

Caption: Workflow for applying neobetanin in a food system.

Logical Relationships for Formulation Considerations

Caption: Factors influencing neobetanin stability in food.

Conclusion

Neobetanin presents a viable option as a natural orange-yellow food colorant, particularly for applications within the pH range of 4.0 to 6.0. Its formation from the more abundant betanin during processing can be either a controlled transformation to achieve a desired hue or an unintended consequence of thermal treatment. Understanding the factors that influence its stability is paramount for successful application in food products. Further research focusing on the stability of purified neobetanin in various food matrices will be beneficial for expanding its use in the food industry.

References

• 1. benchchem.com [benchchem.com]
• 2. Betacyanins and Betaxanthins in Cultivated Varieties of Beta vulgaris L. Compared to Weed Beets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biological Properties and Applications of Betalains - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for Neobetanin in Cell Culture Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neobetanin is a naturally occurring betacyanin pigment found in plants such as red beetroot (Beta vulgaris). It is an aromatized derivative of betanin, the most abundant betacyanin in beetroot.[1] Like other betalains, neobetanin is recognized for its potent antioxidant and potential anti-inflammatory properties, making it a compound of significant interest for research in oxidative stress, inflammation, and oncology.[1] These application notes provide a comprehensive guide for utilizing Neobetanin in various cell culture assays to explore its bioactive properties. While specific quantitative data for Neobetanin is limited in publicly available literature, the information presented herein is based on the well-documented activities of its close structural relative, betanin, and the broader class of betalains. It is recommended to perform dose-response studies to determine the optimal concentrations for your specific cell model and experimental conditions.

Mechanism of Action

Neobetanin is believed to exert its biological effects primarily through the modulation of key cellular signaling pathways involved in oxidative stress and inflammation. The two primary pathways implicated are:

• Nrf2-ARE Signaling Pathway: The Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) pathway is a crucial cellular defense mechanism against oxidative stress. Under normal conditions, Nrf2 is sequestered in the cytoplasm by Keap1. Upon exposure to activators like betalains, Nrf2 is released, translocates to the nucleus, and initiates the transcription of a suite of antioxidant and detoxification genes.[1][2][3][4]

• NF-κB Signaling Pathway: The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of the inflammatory response. In unstimulated cells, NF-κB is held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli trigger the degradation of IκB, allowing NF-κB to move into the nucleus and activate the expression of genes encoding pro-inflammatory cytokines, chemokines, and enzymes like iNOS and COX-2.[1][5][6] Betalains have been demonstrated to inhibit this pathway, thereby reducing the inflammatory response.[1]

Data Presentation: Bioactivity of Betanin (as a proxy for Neobetanin)

Due to the limited availability of specific quantitative data for Neobetanin, the following tables summarize the reported bioactivity of its isomer, betanin. These values can serve as a preliminary benchmark for designing initial dose-ranging studies with Neobetanin.

Table 1: Anticancer Activity of Betanin and Betanin-Enriched Extracts

Cell Line	Assay Type	Compound	IC50 Value	Duration	Reference
HepG2 (Liver Cancer)	MTT Assay	Betanin	~200 µg/mL (inhibition of 49%)	48 h	[7]
HT-29 (Colon Cancer)	Not Specified	Betanin	64 µg/mL	48 h	[8]
Caco-2 (Colon Cancer)	Not Specified	Betanin	90 µg/mL	48 h	[8]
MCF-7 (Breast Cancer)	Not Specified	Betanin/isobetanin extract	Showed inhibition	Not Specified	[9]
K562 (Myeloid Leukemia)	Apoptosis Assay	Betanin	Dose- and time-dependent apoptosis	Not Specified	[10][11]
SCC131 & SCC4 (Oral Squamous Cancer)	MTT Assay	Betanin	Dose-dependent inhibition	Not Specified	[12][13]

Table 2: Anti-inflammatory Effects of Betanin

Cell Line	Inflammatory Stimulus	Mediator/Enzyme	Effect of Betanin	Concentration	Reference
RAW 264.7 Macrophages	LPS	Nitric Oxide (NO)	Significant reduction	10 µM	[14]
RAW 264.7 Macrophages	LPS	Interleukin-6 (IL-6)	Significantly reduced	10 µM	[14]
RAW 264.7 Macrophages	LPS	iNOS Protein Expression	Decreased	50 µM	[14]
RAW 264.7 Macrophages	LPS	COX-2 Protein Expression	Decreased	50 µM	[14]
Caco-2 Cells	Not Specified	COX-2, iNOS	Significant downregulation	Not Specified	[14]

Experimental Protocols

Here are detailed protocols for key cell-based assays to evaluate the bioactivity of Neobetanin.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This colorimetric assay is a standard method to assess the effect of a compound on cell viability and to determine its cytotoxic potential.

Materials:

• Neobetanin (dissolved in a suitable solvent, e.g., DMSO or sterile water)

• Human cancer cell lines (e.g., MCF-7, HT-29, HepG2) or other cell lines of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Phosphate Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Neobetanin Treatment: Prepare serial dilutions of Neobetanin in complete cell culture medium. Remove the old medium from the wells and add 100 µL of the Neobetanin dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve Neobetanin).

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Mix gently to ensure complete solubilization.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of Neobetanin that inhibits cell growth by 50%).

Anti-inflammatory Activity: Nitric Oxide (NO) Production Assay (Griess Test)

This assay measures the effect of Neobetanin on the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• Neobetanin

• RAW 264.7 murine macrophage cells

• Complete cell culture medium

• Lipopolysaccharide (LPS)

• Griess Reagent (1:1 mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (for standard curve)

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Pre-treatment: Pre-treat the cells with various concentrations of Neobetanin for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control (no LPS) and a positive control (LPS alone).

• Sample Collection: After incubation, collect 50-100 µL of the cell culture supernatant from each well.

• Griess Reaction: Add an equal volume of Griess Reagent to each supernatant sample and incubate for 10-15 minutes at room temperature, protected from light.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Determine the nitrite concentration from a sodium nitrite standard curve and calculate the percentage of NO inhibition relative to the LPS-treated control.

Apoptosis Assay (Annexin V/Propidium Iodide Staining by Flow Cytometry)

This assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells based on the externalization of phosphatidylserine (B164497) (an early apoptotic marker) and membrane integrity.

Materials:

• Neobetanin

• Cell line of interest

• Complete cell culture medium

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and 1X Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Protocol:

• Cell Treatment: Seed cells and treat with desired concentrations of Neobetanin for a specified time (e.g., 24 or 48 hours). Include a vehicle control.

• Cell Harvesting: Harvest both floating and adherent cells and centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Incubation: Gently vortex the tubes and incubate for 15-20 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry immediately. Viable cells are Annexin V-/PI-, early apoptotic cells are Annexin V+/PI-, and late apoptotic/necrotic cells are Annexin V+/PI+.[15][16]

Visualization of Pathways and Workflows

Signaling Pathways

Caption: Proposed signaling pathways modulated by Neobetanin.

Experimental Workflow

Caption: General experimental workflow for assessing Neobetanin bioactivity.

Logical Relationship

Caption: Logical relationship of Neobetanin's mechanism and effects.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Nrf2–ARE Signaling Acts as Master Pathway for the Cellular Antioxidant Activity of Fisetin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Daphnetin-mediated Nrf2 antioxidant signaling pathways ameliorate tert-butyl hydroperoxide (t-BHP)-induced mitochondrial dysfunction and cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nepetin inhibits IL-1β induced inflammation via NF-κB and MAPKs signaling pathways in ARPE-19 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Betaine inhibits in vitro and in vivo angiogenesis through suppression of the NF-κB and Akt signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Additive Interactions between Betulinic Acid and Two Taxanes in In Vitro Tests against Four Human Malignant Melanoma Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Multi-colored shades of betalains: recent advances in betacyanin chemistry - Natural Product Reports (RSC Publishing) DOI:10.1039/D1NP00018G [pubs.rsc.org]
• 12. Betanin alleviates inflammation and ameliorates apoptosis on human oral squamous cancer cells SCC131 and SCC4 through the NF-κB/PI3K/Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In Vitro and In Vivo Anti-Inflammatory Activity of 17-O-Acetylacuminolide through the Inhibition of Cytokines, NF-κB Translocation and IKKβ Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]

Application Notes and Protocols for In Vitro Digestion Models to Determine Neobetanin Bioaccessibility

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding Neobetanin Bioaccessibility

Neobetanin, a prominent betacyanin found in red beetroot (Beta vulgaris), is a bioactive compound with significant antioxidant potential. However, its efficacy is contingent upon its stability and bioaccessibility within the human gastrointestinal tract. In vitro digestion models provide a crucial, non-invasive methodology to simulate the physiological conditions of digestion, enabling the assessment of neobetanin's release from the food matrix and its availability for absorption.[1][2][3][4] These models are indispensable tools in the fields of nutrition, food science, and drug development for screening and understanding the fate of bioactive compounds.[2][5][6]

This document provides a detailed protocol for an in vitro digestion model, based on the internationally recognized INFOGEST method, to determine the bioaccessibility of neobetanin.[7][8][9] It also presents a summary of quantitative data from relevant studies and visual diagrams to elucidate the experimental workflow and factors influencing neobetanin's bioaccessibility.

Quantitative Data Summary

The bioaccessibility of neobetanin and other betacyanins is influenced by the food matrix and processing techniques.[10][11][12][13] The following table summarizes quantitative data on the bioaccessibility of betacyanins, including neobetanin, from beetroot and related products subjected to in vitro digestion.

Compound	Food Matrix	Processing	Bioaccessibility (%)	Reference
Neobetanin	Beetroot Powder	Standard In Vitro Digestion	46%	[14]
Total Betacyanins	Beetroot Juice	Freshly Squeezed	~9.5% - 35%	[10][11]
Total Betacyanins	Beetroot Juice	Pasteurized (85°C)	~9.5%	[10][11]
Total Betacyanins	Beetroot Juice	High Hydrostatic Pressure (200 MPa)	~35%	[10][11]
Total Betacyanins	Beetroot Juice	Supercritical CO2 (30 MPa)	~22.6% (total betacyanins)	[10]
Betacyanins	Beetroot Extract	Encapsulated with Chickpea Protein	25%	[15]
Betacyanins	Red Beetroot Juice	Standard In Vitro Digestion	~4%	[16]

Note: Bioaccessibility is defined as the fraction of the compound that is released from the food matrix into the gastrointestinal fluid and is available for absorption.[3] Significant losses of betacyanins, including neobetanin, can occur during the gastric and intestinal phases of digestion.[13][16][17]

Experimental Protocol: In Vitro Digestion of Neobetanin

This protocol is adapted from the standardized INFOGEST static in vitro digestion method.[7][8][9]

Reagents and Solutions

• Simulated Salivary Fluid (SSF): Prepare a stock solution containing KCl, KH2PO4, NaHCO3, MgCl2(H2O)6, (NH4)2CO3, and CaCl2(H2O)2. Adjust pH to 7.0. Add α-amylase just before use.

• Simulated Gastric Fluid (SGF): Prepare a stock solution containing KCl, KH2PO4, NaHCO3, NaCl, MgCl2(H2O)6, and (NH4)2CO3. Adjust pH to 3.0. Add pepsin and gastric lipase (B570770) just before use.[7][14]

• Simulated Intestinal Fluid (SIF): Prepare a stock solution containing KCl, KH2PO4, NaHCO3, NaCl, MgCl2(H2O)6, and CaCl2(H2O)2. Adjust pH to 7.0. Add pancreatin (B1164899) and bile salts just before use.[7][14]

• Enzymes: α-amylase, pepsin, gastric lipase, pancreatin.

• Bile Salts: Porcine or bovine bile extract.

• Hydrochloric Acid (HCl): 1 M for pH adjustment.

• Sodium Hydroxide (NaOH): 1 M for pH adjustment.

• Ultrapure Water

Equipment

• Shaking water bath or incubator set to 37°C.

• pH meter.

• Centrifuge.

• Vortex mixer.

• HPLC-DAD-ESI/MSⁿ system for neobetanin quantification.[7][18][19]

• Standard laboratory glassware.

In Vitro Digestion Procedure

• Sample Preparation: Homogenize the food sample containing neobetanin. For solid samples, a common starting amount is 5 g, and for liquid samples, 5 mL.[20]

• Oral Phase:

  • Mix the sample with an equal volume of SSF (containing α-amylase).[7][14]

  • Incubate at 37°C for 2 minutes with continuous mixing.[7][14]

• Gastric Phase:

  • Add SGF (containing pepsin and gastric lipase) to the oral bolus.[7][14]

  • Adjust the pH to 3.0 with 1 M HCl.[7][14]

  • Incubate at 37°C for 2 hours with continuous mixing.[7][14]

• Intestinal Phase:

  • Add SIF (containing pancreatin and bile salts) to the gastric chyme.[7][14]

  • Adjust the pH to 7.0 with 1 M NaOH.[7][14]

  • Incubate at 37°C for 2 hours with continuous mixing.[7][14]

• Sample Collection and Analysis:

  • After the intestinal phase, centrifuge the digesta to separate the bioaccessible fraction (supernatant) from the undigested residue.[7][14]

  • Filter the supernatant.

  • Quantify the concentration of neobetanin in the initial sample and in the bioaccessible fraction using a validated HPLC-DAD-ESI/MSⁿ method.[7][18][19]

Calculation of Bioaccessibility

Bioaccessibility (%) = (Concentration of neobetanin in the bioaccessible fraction / Initial concentration of neobetanin in the sample) x 100

Visualizations

Experimental Workflow

References

• 1. researchportal.lih.lu [researchportal.lih.lu]
• 2. dspace.umh.es [dspace.umh.es]
• 3. benchchem.com [benchchem.com]
• 4. publications.lib.chalmers.se [publications.lib.chalmers.se]
• 5. Influence of Simulated In Vitro Gastrointestinal Digestion on the Phenolic Profile, Antioxidant, and Biological Activity of Thymbra spicata L. Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. The In Vitro Simulated Gastrointestinal Digestion Affects the Bioaccessibility and Bioactivity of Beta vulgaris Constituents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. PART 3 of 5 - HOW WE EVALUATE BIOACCESSIBILITY IN OUR LAB [flanat.com]
• 10. mdpi.com [mdpi.com]
• 11. Bioaccessibility of Betalains in Beetroot (Beta vulgaris L. ) Juice under Different High-Pressure Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Red Beetroot Juice Phytochemicals Bioaccessibility: an In Vitro Approach [journal.pan.olsztyn.pl]
• 17. In vitro digestion of betalainic foods. Stability and bioaccessibility of betaxanthins and betacyanins and antioxidative potential of food digesta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Using the SPE and Micro-HPLC-MS/MS Method for the Analysis of Betalains in Rat Plasma after Red Beet Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. preprints.org [preprints.org]

Application Notes and Protocols for Assessing the Antioxidant Capacity of Neobetanin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neobetanin, a naturally occurring betacyanin pigment found in plants such as red beetroot (Beta vulgaris), is a derivative of betanin.[1] Like other betalains, neobetanin possesses antioxidant properties that are of significant interest to researchers in the fields of nutrition, pharmacology, and drug development.[1] Its ability to scavenge free radicals and potentially modulate cellular signaling pathways associated with oxidative stress makes it a compelling candidate for further investigation.

These application notes provide a comprehensive overview of the common methods used to assess the antioxidant capacity of neobetanin. Detailed protocols for key assays are provided, along with guidance on data interpretation and visualization of relevant biological pathways.

Data Presentation: Quantitative Antioxidant Capacity of Neobetanin

The antioxidant capacity of neobetanin can be evaluated using various in vitro assays. The following tables summarize representative quantitative data, often expressed as IC50 values (the concentration required to inhibit 50% of the radical activity) or Trolox Equivalent Antioxidant Capacity (TEAC). A lower IC50 value indicates higher antioxidant activity. It is important to note that direct comparison of values across different studies should be done with caution due to variations in experimental conditions.

Table 1: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Activity

Compound	IC50 Value (µM)	Reference
Neobetanin	> Betanin	[2]
Betanin	3.4 - 8.4	[3]

Note: One study indicated that betanin has a higher potential than neobetanin in radical scavenging assays.[2]

Table 2: ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Activity

Compound	Trolox Equivalent Antioxidant Capacity (TEAC)	Reference
Neobetanin	Lower than Betanin	[2]
Betanin	up to 4.7 ± 0.3	[3]

Table 3: FRAP (Ferric Reducing Antioxidant Power) Assay

Compound	Antioxidant Effect	Reference
Neobetanin	Effective in reducing Fe³⁺ to Fe²⁺	[2]
Betanin	Each molecule reduces two Fe(III) ions	[4]

Table 4: ORAC (Oxygen Radical Absorbance Capacity) Assay

Compound	Antioxidant Effect	Reference
Neobetanin	Demonstrates oxygen radical absorbance capacity	[3]
Betanin	Demonstrates significant oxygen radical absorbance capacity	[3]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical.

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol (B129727) or ethanol (B145695). The solution should be freshly prepared and kept in the dark.

• Preparation of Neobetanin Solutions: Prepare a stock solution of neobetanin in a suitable solvent (e.g., methanol, ethanol, or water). From the stock solution, prepare a series of dilutions to obtain different concentrations.

• Reaction Mixture: In a 96-well microplate or test tubes, add 20 µL of the neobetanin solution (or standard/blank) to 200 µL of the DPPH working solution.[2]

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.[2][5]

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm using a spectrophotometer or microplate reader.[2][5]

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [((Abs_control - Abs_sample)) / Abs_control] x 100

  • Abs_control is the absorbance of the DPPH solution without the sample.

  • Abs_sample is the absorbance of the DPPH solution with the neobetanin sample.

• IC50 Determination: Plot the percentage of inhibition against the different concentrations of neobetanin to determine the IC50 value.

DPPH Assay Experimental Workflow

ABTS Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

Protocol:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS.

  • Prepare a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in a 1:1 ratio and allow them to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.[6]

• Preparation of ABTS•+ Working Solution: Dilute the ABTS•+ stock solution with ethanol or phosphate-buffered saline (PBS) to an absorbance of 0.700 ± 0.02 at 734 nm.

• Reaction Mixture: In a 96-well microplate, add 10 µL of the neobetanin solution to 300 µL of the ABTS•+ working solution.[2]

• Incubation: Incubate the mixture at room temperature for 6 minutes.[2]

• Absorbance Measurement: Measure the absorbance at 734 nm.

• Calculation: The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined from a standard curve of Trolox. The percentage of inhibition can also be calculated similarly to the DPPH assay.

ABTS Assay Experimental Workflow

Ferric Reducing Antioxidant Power (FRAP) Assay

This assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

Protocol:

• Preparation of FRAP Reagent:

  • 300 mM Acetate (B1210297) buffer (pH 3.6).

  • 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl.

  • 20 mM FeCl₃·6H₂O in distilled water.

  • Mix the acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio.[4] Prepare this reagent fresh and warm to 37°C before use.[4]

• Reaction Mixture: Add 10 µL of the neobetanin solution to 300 µL of the FRAP reagent.[2]

• Incubation: Incubate the mixture at 37°C for 15 minutes.[2]

• Absorbance Measurement: Measure the absorbance at 593 nm.[2]

• Calculation: The antioxidant capacity is determined from a standard curve of a known reducing agent, such as FeSO₄ or Trolox, and is expressed as Fe²⁺ equivalents or Trolox equivalents.

FRAP Assay Experimental Workflow

Oxygen Radical Absorbance Capacity (ORAC) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from damage by peroxyl radicals.

Protocol:

• Reagent Preparation:

  • Fluorescein (B123965) sodium salt as the fluorescent probe.

  • AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) as a peroxyl radical generator.

  • Trolox as a standard.

• Reaction Setup: In a 96-well black microplate, add 25 µL of the neobetanin solution (or Trolox standard/blank) and 150 µL of the fluorescein solution.[7]

• Pre-incubation: Incubate the plate at 37°C for 30 minutes.[7][8]

• Initiation of Reaction: Add 25 µL of the AAPH solution to each well to start the reaction.[7]

• Fluorescence Measurement: Immediately begin reading the fluorescence at an excitation wavelength of 485 nm and an emission wavelength of 520 nm every 1-2 minutes for at least 60 minutes.[7][9]

• Calculation: The antioxidant capacity is determined by calculating the area under the fluorescence decay curve (AUC). The results are expressed as Trolox equivalents.

ORAC Assay Experimental Workflow

Signaling Pathways

Betalains, including betanin and likely its derivatives such as neobetanin, are known to modulate key signaling pathways involved in oxidative stress and inflammation.

Nrf2-ARE Signaling Pathway

The Nrf2-ARE pathway is a primary cellular defense mechanism against oxidative stress.

• Mechanism: Under normal conditions, Nrf2 is sequestered in the cytoplasm by Keap1. Upon exposure to oxidative stress or activators, Nrf2 is released, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE). This binding initiates the transcription of a suite of antioxidant and detoxification genes.

Nrf2-ARE Signaling Pathway Activation

NF-κB Signaling Pathway

The NF-κB pathway is a key regulator of inflammation. Betalains have been shown to inhibit this pathway.

• Mechanism: In resting cells, NF-κB is held inactive in the cytoplasm by IκB proteins. Pro-inflammatory stimuli lead to the degradation of IκB, allowing NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes. Betalains can inhibit the degradation of IκB, thereby preventing NF-κB activation.

Inhibition of the NF-κB Signaling Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. ir.lib.ruh.ac.lk [ir.lib.ruh.ac.lk]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 6. Effect of Environmentally Friendly Betalain Extraction Methods on Antioxidant Compounds of Tunisian Opuntia stricta Fruit - PMC [pmc.ncbi.nlm.nih.gov]
• 7. kamiyabiomedical.com [kamiyabiomedical.com]
• 8. mdpi.com [mdpi.com]
• 9. scribd.com [scribd.com]

Application Notes and Protocols: Neobetanin as a Standard for Betalain Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Betalains (B12646263) are a class of water-soluble nitrogenous pigments found in plants of the order Caryophyllales, as well as in some fungi.[1] They are divided into two main groups: the red-violet betacyanins and the yellow-orange betaxanthins. Betanin is the most well-known and abundant betacyanin, commonly extracted from red beetroot (Beta vulgaris) for use as a natural food colorant (E162) and for its potential health benefits.[2][3] Neobetanin, a dehydrogenated derivative of betanin, is also naturally present in beetroot and can be formed during processing and storage.[4][5] Due to its distinct stability profile, particularly its increased tolerance to certain acidic and alkaline conditions compared to betanin, Neobetanin is emerging as a valuable standard for comprehensive betalain analysis, especially in studies involving processed foods and complex biological matrices.[6][7]

This document provides detailed application notes and protocols for the use of Neobetanin as a standard in the analysis of betalains, intended for researchers, scientists, and professionals in drug development.

Physicochemical Properties and Data

Neobetanin's distinct chemical structure, featuring an aromatized pyridine (B92270) ring resulting from oxidation, confers it with unique physicochemical properties compared to its precursor, betanin.[8] A summary of these properties is presented in Table 1.

Table 1: Physicochemical Properties of Neobetanin and Betanin.

Property	Neobetanin	Betanin	Reference(s)
Molecular Formula	C24H24N2O13	C24H26N2O13	[8]
Molecular Weight	548.5 g/mol	550.5 g/mol	[8]
Appearance	Orange-yellow pigment	Red-violet pigment	[8]
Natural Sources	Beta vulgaris (red beetroot), Hylocereus polyrhizus, Selenicereus monacanthus	Beta vulgaris (red beetroot)	[8]
Molar Extinction Coefficient (ε)	Not readily available in literature.	~60,000 L·mol⁻¹·cm⁻¹ in water (for betacyanins)	[1][3]
Maximum Absorption (λmax)	Hypsochromic shift compared to betanin	~536-538 nm in water	[4]

Quantitative Data Summary

The utility of Neobetanin as a standard is underscored by its performance in analytical assays. The following tables summarize key quantitative data for Neobetanin in comparison to Betanin.

Purity and Stability

While direct, quantitative side-by-side stability studies are limited, available data suggests Neobetanin exhibits greater stability under certain conditions.[8] Thermal processing of betanin can lead to the formation of neobetanin.[4][9]

Table 2: Purity and Stability Comparison of Neobetanin and Betanin.

Parameter	Neobetanin	Betanin	Reference(s)
Purity (Flash Chromatography)	52%	97%	[10]
Thermal Stability	Formed from betanin upon heating.	Degrades upon heating.	[4][9]
pH Stability	More stable in certain acidic and alkaline conditions.	Optimal stability between pH 4.0 and 6.0.[11]	[6][7]
Light Stability	Susceptible to photodegradation.	Degrades under UV and visible light.[7]	[7]

Antioxidant Activity

The antioxidant potential of Neobetanin has been evaluated, showing significant radical scavenging activity, although slightly less potent than Betanin in some assays.

Table 3: Comparative Antioxidant Activity of Neobetanin and Betanin.

Assay	Neobetanin (IC50/EC50)	Betanin (IC50/EC50)	Reference(s)
DPPH Radical Scavenging	Data not readily available in comparative studies.	EC50 values ranging from 3.4 to 8.4 µM.	[11]
ABTS Radical Scavenging	Data not readily available in comparative studies.	TEAC values can be as high as 4.7 ± 0.3.	[11]
FRAP (Ferric Reducing Antioxidant Power)	Effective in reducing Fe³⁺ to Fe²⁺.	Effective in reducing Fe³⁺ to Fe²⁺.	[2]
Qualitative Comparison	High antioxidant potential, second to betanin in a comparative study.	Highest antioxidant potential among major betalains in a comparative study.	[10]

Experimental Protocols

Spectrophotometric Quantification of Betalains

This protocol describes the determination of total betacyanin content using a spectrophotometer.

Materials:

• Neobetanin or Betanin reference standard

• Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Mcllvaine buffer (pH 6.5)

• Volumetric flasks and pipettes

Procedure:

• Standard Preparation: Accurately weigh a known amount of Neobetanin or Betanin standard and dissolve it in Mcllvaine buffer to prepare a stock solution. Perform serial dilutions to create a calibration curve.

• Sample Preparation: Extract betalains from the sample matrix using an appropriate solvent (e.g., 80% methanol (B129727) in water). Dilute the extract with Mcllvaine buffer to obtain an absorbance reading within the linear range of the spectrophotometer.

• Measurement: Measure the absorbance of the standard solutions and the sample extract at the respective λmax for betacyanins (around 538 nm for betanin-rich extracts) and betaxanthins (around 480 nm). Use the buffer as a blank.

• Calculation: Calculate the concentration of betacyanins in the sample using the Beer-Lambert law (A = εcl) and the calibration curve generated from the standard. The molar extinction coefficient for betacyanins is approximately 60,000 L·mol⁻¹·cm⁻¹.[1][3]

High-Performance Liquid Chromatography (HPLC) Analysis of Neobetanin

This protocol provides a general method for the separation and quantification of Neobetanin using reverse-phase HPLC.

Materials:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• Reverse-phase C18 column (e.g., 4.6 mm × 250 mm, 5 µm)

• Neobetanin reference standard

• Acetonitrile (HPLC grade)

• Formic acid (HPLC grade)

• Ultrapure water

• Syringe filters (0.45 µm)

Procedure:

• Standard and Sample Preparation: Prepare a stock solution of Neobetanin standard in a suitable solvent (e.g., 50% methanol). Create a series of dilutions for the calibration curve. Extract betalains from the sample and filter through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: Acetonitrile

  • Gradient: A common gradient starts with a low percentage of B, increasing linearly to elute more hydrophobic compounds. An example gradient could be: 0-15 min, 5-25% B; 15-19 min, 25-70% B; 19-26 min, 70-5% B.[10]

  • Flow Rate: 0.95 mL/min[10]

  • Column Temperature: 40 °C[10]

  • Injection Volume: 10 µL[10]

  • Detection Wavelength: Monitor at the λmax of Neobetanin (if known) or at the characteristic wavelengths for betacyanins (536 nm) and betaxanthins (486 nm).[10]

• Quantification: Identify the Neobetanin peak in the sample chromatogram by comparing its retention time with that of the standard. Quantify the amount of Neobetanin by integrating the peak area and comparing it to the calibration curve generated from the standard. A study using a micro-HPLC-MS/MS method reported a limit of detection (LOD) of 4.56 nmol/L and a limit of quantification (LOQ) of 15.2 nmol/L for neobetanin in plasma samples.[12][13]

Visualizations

Betalain Biosynthetic Pathway

Caption: Simplified biosynthetic pathway of betalains from tyrosine.

Experimental Workflow for Betalain Analysis

Caption: General experimental workflow for the extraction and analysis of betalains.

Relationship between Betanin and Neobetanin

Caption: Formation of Neobetanin from Betanin through dehydrogenation.

References

• 1. researchgate.net [researchgate.net]
• 2. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 3. Combining Conventional Organic Solvent Extraction, Ultrasound-Assisted Extraction, and Chromatographic Techniques to Obtain Pure Betanin from Beetroot for Clinical Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of the degradation of betanin obtained from beetroot using Fourier transform infrared spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of the degradation of betanin obtained from beetroot using Fourier transform infrared spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnrjournal.com [pnrjournal.com]
• 7. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. ir.lib.ruh.ac.lk [ir.lib.ruh.ac.lk]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Improving Neobetanin Stability in Acidic Conditions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the stability of neobetanin in acidic environments.

Frequently Asked Questions (FAQs)

Q1: My neobetanin solution is rapidly losing its characteristic color at a low pH. Is this expected?

A1: Yes, this is an expected observation. Unlike other major betalains (B12646263) such as betanin, neobetanin is known to be particularly vulnerable to degradation in acidic conditions.[1][2] While most betalains show relative stability in acidic environments, neobetanin exhibits greater tolerance to alkaline pH levels.[1][2]

Q2: What is the primary degradation pathway for neobetanin in acidic conditions?

A2: In acidic conditions, neobetanin, like other betacyanins, can undergo several degradation reactions. These include isomerization to isoneobetanin, dehydrogenation, and cleavage of the aldimine bond, which leads to the formation of betalamic acid and cyclo-dopa-5-O-glucoside.[3][4] The rate of decarboxylation also tends to increase with higher acidity.[5]

Q3: What is the optimal pH range for neobetanin stability?

A3: While neobetanin is less stable in acidic conditions, the optimal pH range for the stability of betacyanins, in general, is between 4.0 and 6.0.[6] For betanin, a closely related compound, the greatest thermostability is observed between pH 4.0 and 5.0.[6] It is advisable to conduct pilot studies to determine the optimal pH for your specific application and experimental conditions.

Q4: Can the degradation of neobetanin be reversed?

A4: To some extent, the degradation of betacyanins can be reversible. The cleavage of the aldimine bond to form betalamic acid and cyclo-dopa-5-O-glucoside is a reversible reaction. Regeneration of the parent compound can occur under specific conditions, such as low temperatures and a pH around 5.0.[7]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Rapid color loss of neobetanin solution at acidic pH	- Low pH environment causing degradation.- Exposure to high temperatures.- Presence of oxygen.- Exposure to light.	- Adjust the pH to a less acidic range (ideally pH 4-6) if your experiment allows.- Employ stabilizing agents such as antioxidants (ascorbic acid) or chelating agents (citric acid, EDTA).- Reduce the temperature of the solution.- Work under an inert atmosphere (e.g., nitrogen) to minimize oxidation.- Protect the solution from light by using amber vials or working in a dark environment.
Formation of a yellow precipitate in the neobetanin solution	- Dehydrogenation of betanin to form neobetanin, which is yellow.- Cleavage of the betacyanin structure leading to the formation of yellow betalamic acid.	- This is a common degradation pathway. To minimize this, follow the stabilization techniques mentioned above, such as using antioxidants and chelating agents, and controlling temperature and light exposure.
Inconsistent stability results between experiments	- Minor variations in pH.- Differences in the concentration of dissolved oxygen.- Fluctuations in ambient temperature and light exposure.- Presence of metal ions in buffers or reagents.	- Use a calibrated pH meter and freshly prepared buffers for each experiment.- Degas solutions to ensure consistent oxygen levels.- Maintain a controlled temperature and light environment for all experiments.- Use high-purity water and reagents to avoid metal ion contamination. Consider the addition of a chelating agent like EDTA.

Data on Neobetanin Stability and Stabilization

The following tables summarize quantitative data on the stability of betacyanins, including neobetanin, under various conditions.

Table 1: Effect of pH and Temperature on Betacyanin Stability

Pigment	pH	Temperature (°C)	Half-life (min)	Reference
Betanin	3.0	100	<10	[6]
Betanin	5.0	100	14.5	[6]
Betanin	7.0	100	<10	[6]
Betanin	5.0	25	1150	[6]

Note: While this data is for betanin, it provides a useful reference for understanding the general behavior of betacyanins like neobetanin.

Table 2: Effect of Stabilizers on Betacyanin Retention at 85°C

Buffer System	pH	Stabilizer	Retention of Betanin/Isobetanin & Neobetanin (%)
Acetic Buffer	3-4	None	3-6
Citric Buffer	3-4	None	17-24

Table 3: Effect of Ascorbic Acid on Betacyanin Retention in Purple Pitaya Juice at 85°C after 60 minutes

pH	Ascorbic Acid Addition	Pigment Retention (%)	Reference
3-4	No	~28	[8][9]
3-4	Yes	>60	[8][9]

Experimental Protocols

Protocol 1: Stabilization of Neobetanin with Ascorbic Acid and EDTA

Objective: To enhance the stability of a neobetanin solution in an acidic buffer using ascorbic acid and EDTA.

Materials:

• Neobetanin extract

• Citrate-phosphate buffer (pH 4.0)

• Ascorbic acid solution (10% w/v)

• EDTA solution (1% w/v)

• Spectrophotometer or HPLC

Methodology:

• Prepare a stock solution of neobetanin in the citrate-phosphate buffer (pH 4.0).

• Divide the stock solution into three experimental groups:

  • Control: No additives.

  • Ascorbic Acid: Add ascorbic acid solution to a final concentration of 0.1% (w/v).

  • Ascorbic Acid + EDTA: Add ascorbic acid to 0.1% (w/v) and EDTA to 100 ppm.

• Incubate the solutions at a specific temperature (e.g., 40°C) and protect them from light.

• At regular time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot from each group.

• Measure the absorbance of the neobetanin at its maximum absorption wavelength (around 477 nm) using a spectrophotometer or quantify the concentration using a validated HPLC method.

• Calculate the percentage of neobetanin retention over time for each group.

Protocol 2: Encapsulation of Neobetanin by Freeze-Drying

Objective: To encapsulate neobetanin to improve its stability for storage and application in dry formulations.

Materials:

• Neobetanin extract

• Wall material (e.g., maltodextrin, gum Arabic, or a combination)

• Distilled water

• Homogenizer

• Freeze-dryer

Methodology:

• Prepare a solution of the wall material in distilled water (e.g., 10-30% w/v).

• Disperse the neobetanin extract into the wall material solution. The ratio of core (neobetanin) to wall material should be optimized (e.g., 1:10).

• Homogenize the mixture to ensure a uniform dispersion.

• Freeze the homogenized mixture at a low temperature (e.g., -20°C to -80°C) for at least 12 hours.

• Lyophilize the frozen sample in a freeze-dryer under vacuum. The shelf temperature and vacuum pressure should be optimized for the specific formulation.

• Once the drying process is complete, collect the powdered encapsulated neobetanin and store it in a desiccator away from light.

Protocol 3: Encapsulation of Neobetanin by Spray-Drying

Objective: To produce a stable, powdered form of neobetanin using spray-drying.

Materials:

• Neobetanin extract

• Carrier material (e.g., maltodextrin, whey protein isolate)

• Distilled water

• Magnetic stirrer

• Spray-dryer

Methodology:

• Prepare a solution of the carrier material in distilled water.

• Add the neobetanin extract to the carrier solution and mix thoroughly using a magnetic stirrer.

• Feed the mixture into the spray-dryer.

• Set the spray-drying parameters, including inlet air temperature (e.g., 120-180°C), outlet air temperature (e.g., 70-90°C), feed flow rate, and atomization pressure. These parameters need to be optimized for the specific equipment and formulation.

• Collect the dried powder from the cyclone and collection chamber.

• Store the encapsulated neobetanin powder in an airtight, light-proof container at a low temperature.

Visualizations

Caption: Factors leading to neobetanin degradation.

References

• 1. pH-dependent stability of major betalains in the encapsulated beetroot extracts (Beta vulgaris L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Betanin, a Natural Food Additive: Stability, Bioavailability, Antioxidant and Preservative Ability Assessments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 9. bibliotekanauki.pl [bibliotekanauki.pl]

Technical Support Center: Neobetanin Degradation

This technical support center provides researchers, scientists, and drug development professionals with essential information on the degradation kinetics and pathways of neobetanin.

Frequently Asked Questions (FAQs)

Q1: What is neobetanin and how is it formed?

A1: Neobetanin is a naturally occurring betacyanin pigment, responsible for a yellow-orange color.[1][2] It is primarily known as a degradation product of betanin, the main red-violet pigment in beetroot.[1][3][4] The formation of neobetanin from betanin occurs through dehydrogenation (oxidation), which can be induced by factors such as heat or the presence of metal cations.[3][5][6][7] This process involves the formation of a double bond between C14 and C15, creating a more stable aromatized pyridine (B92270) ring in the neobetanin structure.[1][8][9]

Q2: What are the primary factors that influence the stability of neobetanin?

A2: Like other betalains (B12646263), neobetanin's stability is influenced by several factors:

• pH: Neobetanin exhibits greater tolerance to alkaline conditions (pH 10-11) but is more vulnerable to acidic conditions compared to betanin.[10] In contrast, betanin is relatively stable in a pH range of 3 to 7.[5][11]

• Temperature: High temperatures promote the degradation of betalains. Heating betanin solutions can lead to the formation of neobetanin.[3][5] However, prolonged heating will lead to further degradation of neobetanin itself.[7][12]

• Oxygen and Light: The presence of oxygen and exposure to light, particularly UV radiation, can accelerate the degradation of betalains.[3][10] Light-induced degradation is oxygen-dependent and is negligible under anaerobic conditions.[3]

• Water Activity (a_w): The stability of betalains is exponentially affected by water activity.[13] Higher water activity can promote hydrolytic cleavage.

Q3: What are the main degradation pathways and products of neobetanin?

A3: Neobetanin can undergo further degradation, primarily through decarboxylation. During heating, decarboxylated neo-derivatives, such as 2,17-bidecarboxy-neobetanin, can be formed.[3][7] Oxidation of neobetanin can also occur, leading to products like 2-decarboxy-2,3-dehydroneobetanin.[14]

Q4: How does the stability of neobetanin compare to its precursor, betanin?

A4: Neobetanin's stability profile differs from betanin's due to its aromatized structure. Neobetanin shows higher stability in alkaline conditions (pH 10-11), whereas betanin degrades significantly.[10] Conversely, neobetanin is more susceptible to acidic conditions.[10] The aromatized pyridine ring in neobetanin makes it more stable against certain reactions like chlorination compared to betanin.[1][15]

Troubleshooting Guides

Problem 1: My neobetanin sample is showing a rapid color change from yellow to orange-red or colorless during a thermal stress test.

• Possible Cause: This indicates further degradation beyond the initial formation of neobetanin. The orange-red color may suggest the formation of decarboxylated derivatives.[6] A complete loss of color could be due to hydrolytic cleavage of the aldimine bond, yielding colorless cyclo-DOPA-5-O-glycoside and betalamic acid.[5][11]

• Troubleshooting Steps:

  • Confirm pH: Ensure the pH of your solution is within the optimal stability range. Neobetanin is more stable at alkaline pH.[10]

  • Control Temperature: Betalains are sensitive to temperatures above 50°C.[3] Consider running your experiment at a lower temperature or for a shorter duration if possible.

  • Deoxygenate Solution: The degradation process is often oxidative.[7] Purging your solvent and sample vials with nitrogen or argon before the experiment can minimize degradation.

  • Analyze Degradation Products: Use HPLC-MS to identify the specific degradation products being formed. This can confirm if decarboxylation or hydrolysis is the primary degradation pathway.[4][7]

Problem 2: I am observing unexpected peaks in my HPLC chromatogram when analyzing neobetanin degradation.

• Possible Cause: These peaks are likely degradation products or isomers. Common derivatives formed during degradation include various mono- and bi-decarboxylated neobetanins (e.g., 2,17-bidecarboxy-neobetanin).[3][7]

• Troubleshooting Steps:

  • Literature Review: Cross-reference the retention times and UV-Vis spectra of your unknown peaks with published data on neobetanin and betanin degradation products.[7]

  • Mass Spectrometry (MS): Couple your HPLC to a mass spectrometer. The mass-to-charge ratio (m/z) will provide molecular weight information crucial for tentatively identifying the decarboxylated and dehydrogenated derivatives.[14][16]

  • Isomer Check: Remember that betalains can exist as isomers (e.g., isobetanin from betanin), which will have different retention times. Ensure your initial sample is pure.

Problem 3: My purified neobetanin standard is degrading quickly during storage.

• Possible Cause: Improper storage conditions are the most likely cause. Exposure to light, oxygen, elevated temperatures, and non-optimal pH can all lead to rapid degradation.[10]

• Troubleshooting Steps:

  • Storage Temperature: Store purified neobetanin solutions frozen (ideally at -30°C or below) for long-term stability.[3] For short-term storage, refrigeration at 4°C is recommended.[3]

  • Protect from Light: Store samples in amber vials or wrap them in aluminum foil to prevent photodegradation.[3][10]

  • Inert Atmosphere: For solutions, flush the headspace of the vial with nitrogen or argon before sealing to minimize oxidation.

  • pH Adjustment: Buffer the solution to an alkaline pH (e.g., pH 10) where neobetanin exhibits higher stability.[10]

  • Consider Lyophilization: For long-term storage, consider freeze-drying the purified neobetanin to a powder, which will have lower water activity and thus greater stability.

Quantitative Data Summary

The kinetics of betanin degradation, the precursor to neobetanin, generally follows a first-order model.[4][11] Specific kinetic parameters for neobetanin are less commonly reported, but its stability is highly dependent on environmental factors.

Table 1: Factors Affecting Neobetanin Stability and Degradation

Factor	Effect on Neobetanin	Primary Degradation Pathway/Products	Reference
High Temperature (>50°C)	Accelerates degradation.	Decarboxylation, Hydrolysis. Forms various decarboxylated neo-derivatives.	[3][7][12]
Acidic pH (< 7)	Decreased stability compared to alkaline pH. Vulnerable to acidic conditions.	Isomerization, Dehydrogenation.	[3][10]
Alkaline pH (> 7)	Relatively stable, especially at pH 10-11.	Aldimine bond hydrolysis at very high pH.	[3][10]
Oxygen	Promotes oxidative degradation.	Oxidation, Dehydrogenation.	[3][7][10]
Light (UV/Visible)	Accelerates degradation, especially in the presence of oxygen.	Photodegradation, forming decarboxylated and dehydrogenated derivatives.	[3][16]

Experimental Protocols

Protocol 1: General Method for Studying Thermal Degradation of Neobetanin

Objective: To determine the degradation kinetics of neobetanin under specific temperature and pH conditions.

Methodology:

• Sample Preparation: Prepare a stock solution of purified neobetanin in a suitable buffer (e.g., phosphate (B84403) or acetate (B1210297) buffer) at a known concentration. The pH should be adjusted to the desired experimental value.

• Experimental Setup:

  • Dispense aliquots of the neobetanin solution into multiple small, sealed vials (amber vials are recommended to exclude light).

  • Place the vials in a temperature-controlled water bath or oven set to the target temperature (e.g., 75°C).[17]

• Time-Point Sampling: At predetermined time intervals (e.g., 0, 20, 40, 60, 90, 120 minutes), remove one vial from the heat source and immediately place it in an ice bath to quench the reaction.[17]

• Quantification:

  • Analyze each sample using High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD).

  • Use a C18 reverse-phase column.

  • The mobile phase typically consists of a gradient of acidified water (e.g., with formic or acetic acid) and an organic solvent like acetonitrile (B52724) or methanol.

  • Monitor the elution profile at the maximum absorption wavelength for neobetanin (around 470-480 nm).[12][17]

• Data Analysis:

  • Calculate the concentration of neobetanin remaining at each time point by integrating the peak area from the chromatogram.

  • Plot the natural logarithm of the concentration (ln[C]) versus time. If the plot is linear, the degradation follows first-order kinetics. The slope of the line will be the negative of the rate constant (k).

Protocol 2: Isolation and Purification of Neobetanin

Objective: To isolate neobetanin, often from a mixture containing its precursor, betanin.

Methodology:

• Induce Formation (Optional): To generate neobetanin, a betanin-rich extract (e.g., from beetroot) can be heated under controlled conditions to promote dehydrogenation.[5]

• Extraction: Homogenize the source material (e.g., beetroot) and extract with an aqueous solution of ethanol (B145695) or methanol, often slightly acidified to improve initial betalain stability.[1]

• Solid-Phase Extraction (SPE): Pass the crude extract through a C18 SPE cartridge to remove highly polar impurities like sugars and organic acids. Elute the retained betalains with a stronger solvent (e.g., higher percentage of methanol).[1]

• Semi-Preparative HPLC:

  • Subject the concentrated extract from the SPE step to semi-preparative reverse-phase HPLC.[1]

  • Use a gradient elution system similar to the analytical method but with higher flow rates and a larger column.

  • Collect the fractions corresponding to the retention time of neobetanin. Neobetanin is typically less polar and has a longer retention time than betanin.[4]

• Purity Check and Confirmation: Analyze the collected fractions using analytical HPLC-DAD and LC-MS to confirm the purity and identity of neobetanin.[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 3. Biological Properties and Applications of Betalains [mdpi.com]
• 4. Analysis of the degradation of betanin obtained from beetroot using Fourier transform infrared spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnrjournal.com [pnrjournal.com]
• 6. researchgate.net [researchgate.net]
• 7. Dehydrogenation of Betacyanins in Heated Betalain-Rich Extracts of Red Beet (Beta vulgaris L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Responses of Bioactive Betanin Pigment and Its Derivatives from a Red Beetroot (Beta vulgaris L.) Betalain-Rich Extract to Hypochlorous Acid [mdpi.com]
• 9. Betacyanins and Betaxanthins in Cultivated Varieties of Beta vulgaris L. Compared to Weed Beets - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. scispace.com [scispace.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Multi-colored shades of betalains: recent advances in betacyanin chemistry - Natural Product Reports (RSC Publishing) DOI:10.1039/D1NP00018G [pubs.rsc.org]
• 16. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 17. researchgate.net [researchgate.net]

How to prevent neobetanin formation during betanin extraction

This technical support center provides researchers, scientists, and drug development professionals with detailed guidance on preventing the formation of neobetanin during betanin extraction.

Frequently Asked Questions (FAQs)

Q1: What is neobetanin and how is it formed from betanin?

A1: Neobetanin is an orange-yellow derivative of betanin, the primary red-violet pigment in beetroot.[1] It is formed through the dehydrogenation (an oxidation reaction) of betanin, which results in the aromatization of a part of the molecule to form a pyridine (B92270) ring.[1][2] This structural change is responsible for the color shift from red-violet to yellow and is a common issue during extraction and processing.[3]

Q2: What are the primary factors that promote neobetanin formation during extraction?

A2: The stability of betanin is influenced by several environmental factors that can promote its conversion to neobetanin and other degradation products. The most critical factors include:

• High Temperature: Temperatures above 50°C significantly accelerate the degradation of betanin, with dehydrogenation being a key reaction pathway leading to neobetanin.[2]

• pH: Betanin is most stable in a pH range of 3 to 7.[4][5] Deviations below pH 3 or above pH 7 can induce degradation.[2] The optimal pH for stability is generally considered to be between 5 and 6.[4]

• Light and Oxygen: Exposure to light, especially UV radiation, and the presence of oxygen can cause photo-oxidation and degradation.[2][4] Performing extractions under anaerobic or nitrogen-rich conditions can enhance stability.[4][6]

• High Water Activity: Increased water activity can make the pigment more susceptible to cleavage of its aldimine bond.[2]

• Enzymatic Activity: The presence of endogenous plant enzymes, such as peroxidases, can contribute to the degradation of betalains (B12646263) if not properly managed.[7]

Q3: What additives can be used to stabilize betanin and prevent neobetanin formation?

A3: Several additives can be incorporated into the extraction solvent to enhance betanin stability:

• Antioxidants: Ascorbic acid (Vitamin C) and its isomer, isoascorbic acid, are highly effective at preventing oxidative degradation.[3][5] They work by scavenging free radicals and creating an environment less conducive to oxidation.[4]

• Chelating Agents: Metal ions, particularly iron, can catalyze the decomposition of betacyanins. Citric acid can be added to chelate these metal ions, thereby preserving the pigment's structure and color.[3]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
The extract is turning yellow or orange during the procedure.	Formation of neobetanin and other degradation products like betalamic acid.[2][3] This is likely due to one or more of the following: • High processing temperature. • pH of the solvent is outside the optimal 3-7 range. • Prolonged exposure to ambient light and oxygen.	Temperature Control: Maintain the temperature at or below 4°C throughout the extraction and purification process.[2][8] pH Adjustment: Ensure the extraction solvent is buffered to a pH between 4 and 6.[7] Light & Oxygen Exclusion: Conduct the extraction in a darkened environment or use amber glassware.[6][8] Bubbling nitrogen gas through the solvent can displace dissolved oxygen.[6] Add Stabilizers: Incorporate 50 mM ascorbic acid or 1% citric acid into your extraction solvent.[3][6]
Low yield of purified betanin.	Degradation of betanin during the process. Inefficient extraction from the plant matrix. Co-extraction of impurities that interfere with purification.[9]	Optimize Extraction Method: Consider using ultrasound-assisted extraction (UAE) to reduce extraction time and temperature.[7][10] Review Solvent Choice: Aqueous ethanol (B145695) (30-80%) or methanol (B129727) are commonly used.[6][10] Ensure the solvent-to-solid ratio is adequate (e.g., 5:1 mL/g).[6] Purification Strategy: Use efficient purification techniques like ion-exchange chromatography or reversed-phase HPLC for higher purity.[9]
Inconsistent results between extraction batches.	Variation in the quality of the raw material (e.g., beetroot). Lack of standardization in the extraction protocol.	Standardize Raw Material: Use plant material from a consistent source. Lyophilization (freeze-drying) of the raw material can provide a stable, standardized starting point.[7] Maintain Strict Protocol Control: Tightly control all experimental parameters for every batch, including temperature, pH, solvent composition, and extraction time.[7]

Data Summary

Table 1: Key Parameters for Minimizing Neobetanin Formation

Parameter	Condition Promoting Neobetanin Formation	Recommended Condition for Stability
Temperature	> 50°C[2]	≤ 4°C for processing and storage.[2]
pH	< 3 or > 7[2]	3 - 7 (Optimal: 5 - 6)[4]
Light	Exposure to UV and visible light[2]	Darkness or amber glassware[6][8]
Oxygen	Presence of atmospheric oxygen[4]	Nitrogen atmosphere[4][6]
Additives	Absence of protective agents	Ascorbic acid (e.g., 50 mM) or Citric acid (e.g., 0.1-1.0%)[3][6]
Water Activity (aw)	High aw[2]	Low aw (< 0.63)[2]

Visual Guides and Workflows

Caption: The dehydrogenation of betanin leads to the formation of neobetanin.

Caption: Workflow for betanin extraction designed to minimize degradation.

Caption: Relationship between instability factors and degradation pathways.

Experimental Protocols

Protocol 1: Optimized Solvent Extraction with Antioxidant Protection

This protocol is adapted from methodologies designed for high-purity betanin extraction and emphasizes stability.[6]

• Preparation of Materials:

  • Chop fresh red beetroots into small pieces.

  • Prepare the extraction solvent: 80% methanol in water (v/v).

  • To the solvent, add 50 mM ascorbic acid.

  • Adjust the pH of the solvent to 5.5 using citric acid.

  • Pre-cool all solvents and equipment to 4°C.

• Extraction Procedure:

  • Perform all steps under dim light or in amber-colored glassware.

  • Combine the chopped beetroots with the extraction solvent at a solid-to-liquid ratio of 1:5 (g/mL).

  • Bubble nitrogen gas through the mixture for 5-10 minutes to remove dissolved oxygen.

  • Seal the container and stir continuously for 30 minutes on a magnetic stirrer in a cold room or ice bath (maintain 4°C).

• Recovery and Clarification:

  • Transfer the mixture to centrifuge tubes.

  • Centrifuge at 15,000 x g for 30 minutes at 4°C to pellet solid plant material.

  • Carefully decant the supernatant, which contains the crude betanin extract.

• Purification (General Step):

  • The crude extract can be further purified using techniques such as solid-phase extraction (SPE), ion-exchange chromatography, or semi-preparative HPLC to isolate pure betanin.[9]

Protocol 2: Ultrasound-Assisted Extraction (UAE) for Enhanced Efficiency

This protocol utilizes ultrasonication to improve extraction efficiency and reduce processing time, thereby minimizing degradation.[7][10]

• Preparation of Materials:

  • Use lyophilized (freeze-dried) beetroot powder for consistency.

  • Prepare the extraction solvent: 30% ethanol in deionized water (v/v).

  • Adjust the pH of the solvent to 5.0 using a dilute solution of formic or citric acid.

• Extraction Procedure:

  • Weigh 1 gram of beetroot powder and place it in a suitable vessel (e.g., 50 mL falcon tube).

  • Add 20 mL of the prepared pH-adjusted solvent.

  • Place the vessel in an ultrasonic bath with temperature control.

  • Set the bath temperature to 30°C.

  • Sonicate the mixture for 30 minutes.

• Recovery and Clarification:

  • After sonication, centrifuge the mixture at 10,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the crude betanin extract. The extract is now ready for quantification or further purification.

References

• 1. benchchem.com [benchchem.com]
• 2. Biological Properties and Applications of Betalains - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnrjournal.com [pnrjournal.com]
• 4. scispace.com [scispace.com]
• 5. Stabilization of betalains by encapsulation—a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Betanin purification from red beetroots and evaluation of its anti-oxidant and anti-inflammatory activity on LPS-activated microglial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Refined Protocol for the Isolation and Purification of BETALAINS Pigment from Celosia argentea y Beta vulgaris [protocols.io]
• 9. researchgate.net [researchgate.net]
• 10. Combining Conventional Organic Solvent Extraction, Ultrasound-Assisted Extraction, and Chromatographic Techniques to Obtain Pure Betanin from Beetroot for Clinical Purposes - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing neobetanin yield from crude beetroot extract

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the extraction, purification, and yield of neobetanin from crude beetroot extract.

Frequently Asked Questions (FAQs)

Q1: What is neobetanin and how does it differ from betanin?

A1: Neobetanin is a red-violet betacyanin pigment found in beetroot.[1] It is an isomer of betanin, the most abundant betacyanin in beets.[2] Neobetanin is often formed from the dehydrogenation of betanin, a process that can occur during extraction, processing, or under specific environmental conditions like low pH.[3][4] While structurally similar, neobetanin exhibits different stability and reactivity profiles; for instance, it is more stable against chlorination than betanin.[3]

Q2: What are the critical factors affecting the stability of betacyanins like neobetanin?

A2: The stability of betacyanins is primarily influenced by pH, temperature, light, and the presence of oxygen.[5][6] Betacyanins are most stable in an acidic pH range of 3 to 7, with an optimal range often cited between pH 4 and 6.[4][5] Temperatures above 50°C can lead to significant degradation.[4][7] Exposure to light and oxygen also accelerates pigment degradation, making it crucial to conduct experiments under controlled or protected conditions.[5][8]

Q3: Which extraction solvents are most effective for betacyanins?

A3: Water-alcohol mixtures, particularly aqueous ethanol (B145695) (20-50% v/v), are commonly recommended for effective betacyanin extraction.[9] While water alone can be used, adding ethanol improves the recovery of betalains (B12646263).[1] Using pure or very high concentrations of ethanol can be counterproductive and reduce the yield of these hydrophilic pigments.[1][9] Acidifying the solvent with agents like citric or formic acid can enhance stability and recovery by inhibiting oxidative enzymes.[1][9]

Q4: How can I accurately quantify neobetanin in my extract?

A4: High-Performance Liquid Chromatography (HPLC) is the most reliable method for the specific quantification of neobetanin and to distinguish it from other betalains like betanin and isobetanin.[9] An analytical HPLC system equipped with a C18 column and a UV-Vis detector monitoring at approximately 536-540 nm (for betacyanins) and 480-486 nm (for betaxanthins and neobetanin) is typically used.[10][11] While spectrophotometry can estimate total betacyanin content, it cannot differentiate between isomers.[9][12]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the extraction and purification of neobetanin.

Problem 1: Consistently low yield of total betacyanins in the crude extract.

Potential Cause	Recommended Solution
Inefficient Extraction Method	Traditional solvent extraction can be limited. Employ advanced methods like Ultrasound-Assisted Extraction (UAE) or a combination of conventional shaking and UAE, which can achieve over 90% extraction efficiency.[2][9]
Suboptimal Solvent Choice	Using 100% water or >50% ethanol can result in poor yields.[1] An optimized 50% ethanolic solution has been shown to be effective.[13] Acidifying the solvent to a pH between 4 and 5.5 can improve stability and yield.[4][14]
Inadequate Extraction Parameters	High temperatures (>60°C) and excessively long extraction times can degrade pigments.[1] One study identified optimal conditions as 52.52°C for 49.9 minutes.[13] Ensure the solid-to-liquid ratio is sufficient; a ratio of 1:10 to 1:30 (g/mL) is often effective.[6][13]
Poor Quality Source Material	Betalain content varies significantly between beetroot cultivars and depends on freshness and storage conditions. Use fresh, high-pigment beetroot and consider lyophilizing (freeze-drying) the material to preserve pigments before extraction.[2]

Problem 2: Low purity of neobetanin after purification.

Potential Cause	Recommended Solution
Co-elution with other Betalains	Betanin and its isomer, isobetanin, have very similar chemical properties and often co-elute. Use a semi-preparative HPLC with a C18 column and a precise gradient elution (e.g., acidified water and acetonitrile/methanol) to improve separation.[3]
Presence of Sugars and Proteins	Crude extracts contain high levels of sugars, organic acids, and proteins that interfere with purification.[3][15] Perform a preliminary clean-up step using Solid-Phase Extraction (SPE) with a C18 cartridge or deproteinize the extract with ammonium (B1175870) sulfate (B86663) followed by centrifugation.[3][15]
Pigment Degradation During Purification	Long processing times and exposure to light can cause degradation. Work quickly, protect samples from light, and consider performing chromatographic steps at a reduced temperature (e.g., 4°C).[14]

Problem 3: The color of the extract shifts from red-violet to yellow/brown.

Potential Cause	Recommended Solution
Dehydrogenation and Degradation	This indicates the conversion of betanin to the yellow-orange neobetanin and further degradation to colorless compounds like betalamic acid.[4][5] This is often caused by excessive heat or pH values outside the stable 3-7 range.[5]
Enzymatic Activity	Enzymes like polyphenol oxidases present in the beetroot matrix can degrade pigments. Blanching the beetroot at 100°C for 10 minutes before extraction or adding ascorbic acid (an antioxidant) to the extraction solvent can inhibit this activity.[1][14]

Experimental Protocols & Methodologies

Protocol 1: Ultrasound-Assisted Solvent Extraction (UAE) of Betacyanins

This protocol is adapted from methodologies that have demonstrated high extraction efficiency.[2][9]

• Material Preparation: Cut fresh beetroot into small pieces and freeze-dry (lyophilize) to obtain a dry powder. This enhances stability and solvent penetration.[2]

• Solvent Preparation: Prepare a 30% (v/v) aqueous ethanol solution. Adjust the pH to ~5.0 using a 1% formic or citric acid solution to optimize betalain stability.[2][9] For added stability, 50 mM ascorbic acid can be included in the solvent.[14]

• Extraction Procedure:

  • Combine the beetroot powder with the prepared solvent at a solid-to-liquid ratio of 1:15 (g/mL).

  • Perform an initial extraction using an orbital shaker for 60 minutes at room temperature, ensuring the container is protected from light (e.g., wrapped in aluminum foil).[9]

  • Transfer the mixture to an ultrasonic bath. Perform UAE for 30 minutes at a controlled temperature (e.g., 30°C).[2]

• Sample Recovery: Centrifuge the mixture at high speed (e.g., 6000-15000 g) for 20-30 minutes at 4°C to pellet the solid material.[1][14]

• Collection: Carefully collect the supernatant, which contains the crude betacyanin extract. Store at 4°C in the dark until the next purification step.

Protocol 2: Purification of Neobetanin via SPE and Semi-Preparative HPLC

This protocol outlines a two-step process to isolate neobetanin from the crude extract.[3]

• Solid-Phase Extraction (SPE) Clean-up:

  • Condition an SPE cartridge (e.g., C18) by passing methanol (B129727) followed by acidified water through it.

  • Load the crude beetroot extract onto the cartridge. Polar compounds like sugars and organic acids will pass through.

  • Wash the cartridge with acidified water to remove any remaining polar impurities.

  • Elute the retained betalains using a stronger solvent, such as 80% methanol in acidified water.

  • Concentrate the eluted fraction using a rotary evaporator under reduced pressure and low temperature.

• Semi-Preparative HPLC Separation:

  • Inject the concentrated extract onto a semi-preparative RP-HPLC system equipped with a C18 column.

  • Use a gradient elution mobile phase, for example:

    • Solvent A: Water with 0.1% formic acid.

    • Solvent B: Acetonitrile or methanol with 0.1% formic acid.

  • Run a linear gradient (e.g., 5% to 40% Solvent B over 30 minutes) to separate the different betalain compounds.

  • Monitor the eluent at 536 nm and 486 nm. Collect the fractions corresponding to the retention time of neobetanin.

• Purity Analysis: Confirm the purity of the collected neobetanin fractions using analytical HPLC, Mass Spectrometry (MS), and/or NMR spectroscopy.[3]

Visual Guides and Workflows

General Workflow for Neobetanin Extraction and Purification

References

• 1. Red beet betalains extraction process: A comprehensive review of methods, applications, and physicochemical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Combining Conventional Organic Solvent Extraction, Ultrasound-Assisted Extraction, and Chromatographic Techniques to Obtain Pure Betanin from Beetroot for Clinical Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Effects of heat, pH, antioxidant, agitation and light on betacyanin stability using red-fleshed dragon fruit (Hylocereus polyrhizus) juice and concentrate as models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Effect of thermal and high pressure processing on stability of betalain extracted from red beet stalks - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. ir.lib.ruh.ac.lk [ir.lib.ruh.ac.lk]
• 11. researchgate.net [researchgate.net]
• 12. Evaluation of three methods for betanin quantification in fruits from cacti - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Betanin purification from red beetroots and evaluation of its anti-oxidant and anti-inflammatory activity on LPS-activated microglial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Technical Support Center: Minimizing Neobetanin Degradation During Thermal Processing

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to neobetanin degradation during thermal processing.

Frequently Asked Questions (FAQs)

Q1: What is neobetanin and how is it formed during thermal processing?

A1: Neobetanin is a yellow-colored compound that is formed from the degradation of betanin, the primary red-violet pigment found in beetroot and other plants of the order Caryophyllales.[1][2] During thermal processing, betanin can undergo dehydrogenation, particularly at carbon C-15, leading to the formation of neobetanin.[1][3] This transformation results in a color shift from red-violet to yellow-orange, which is often an undesirable quality change in food and pharmaceutical applications.[2][4]

Q2: What are the primary factors that accelerate neobetanin degradation?

A2: The stability of betalains (B12646263), including betanin and its degradation product neobetanin, is influenced by several factors. The most critical factors that accelerate degradation during thermal processing are:

• Temperature: Elevated temperatures are a primary driver of betanin degradation to neobetanin and other compounds.[2][5] Temperatures above 50°C can significantly increase the rate of degradation.[2]

• pH: Betalains are most stable in a pH range of 3 to 7.[2][3] Deviations outside this range, especially in highly alkaline conditions (pH > 8), can lead to significant degradation.[6][7] Interestingly, while most major betalains degrade in highly alkaline conditions, neobetanin shows more tolerance to alkaline pH but is more vulnerable to acidic conditions.[7]

• Oxygen: The presence of oxygen can accelerate the degradation of betalains.[8][9] Aerobic degradation pathways can differ from anaerobic ones and are often irreversible.[9][10]

• Light: Exposure to light, especially UV radiation, can excite the chromophore of betalains and affect their stability.[11]

• Water Activity (a_w): High water activity can promote hydrolytic reactions and increase the mobility of reactants, leading to faster degradation.[3][12]

• Metal Cations: The presence of metal cations such as Fe²⁺, Fe³⁺, Cu²⁺, Al³⁺, Sn²⁺, and Cr³⁺ can impair betalain stability and accelerate their degradation.[8][9]

Q3: What is the kinetic model that describes betanin and neobetanin degradation?

A3: The thermal degradation of betanin generally follows first-order reaction kinetics.[4][6] This means the rate of degradation is directly proportional to the concentration of betanin. The formation of neobetanin is a key part of this degradation pathway.[4] The degradation process is complex and can involve reversible and irreversible steps, including isomerization, decarboxylation, and hydrolysis, in addition to dehydrogenation to form neobetanin.[6][8]

Troubleshooting Guide

Issue 1: Significant yellowing of my product is observed after heat treatment.

This indicates the conversion of red-violet betanin to yellow neobetanin.

Potential Cause	Troubleshooting Step
Excessive Temperature	Lower the processing temperature if possible. Even a small reduction can significantly decrease the degradation rate. Consider using high-temperature, short-time (HTST) processing to minimize the total heat exposure.[11]
Suboptimal pH	Measure and adjust the pH of your formulation to be within the optimal stability range of 3-7.[2][3] For many applications, a pH between 4.0 and 5.0 under anaerobic conditions is ideal.[13]
Presence of Oxygen	Deaerate your product before processing or process under a nitrogen atmosphere to minimize oxygen exposure.[9][10]
Presence of Metal Cations	Use deionized or distilled water and high-purity ingredients to minimize metal ion contamination. Consider adding a chelating agent like EDTA or citric acid to bind metal ions.[8][9]

Issue 2: My product loses its color intensity (both red and yellow) after processing and during storage.

This suggests degradation of both betanin and neobetanin into colorless compounds.

Potential Cause	Troubleshooting Step
Prolonged Heat Exposure	Reduce the duration of the thermal processing step. The degradation is time-dependent.
High Water Activity	If applicable to your product, consider reducing the water activity. Encapsulation of the pigment can also protect it from the aqueous environment.[3][12]
Light Exposure During Storage	Store the final product in opaque packaging to protect it from light.[11]
Enzymatic Degradation	If using plant-based materials, ensure that enzymes like peroxidases and polyphenol oxidases are inactivated through a blanching step before further processing.[11]

Issue 3: Inconsistent color from batch to batch.

This points to variability in processing conditions or raw material composition.

Potential Cause	Troubleshooting Step
Inconsistent Processing Parameters	Tightly control and monitor temperature, time, and pH for each batch. Implement a robust quality control system.
Variability in Raw Material	Source raw materials with consistent pigment concentration and composition. The initial concentration of betalains can affect their stability.[12]

Data Presentation

Table 1: Influence of pH on Betanin Stability

pH Range	Stability	Observations
< 3	Low	Significant degradation.[6]
3 - 7	High (Optimal)	Betacyanins are generally stable in this range.[2][3]
> 7	Low	Degradation increases, especially in highly alkaline conditions (pH > 8).[6][7]
10 - 11	Very Low	Significant degradation of most major betalains, except for neobetanin which shows more tolerance.[7]

Table 2: Factors Affecting Neobetanin Degradation and Mitigation Strategies

Factor	Effect on Degradation	Mitigation Strategy
High Temperature (>50°C)	Accelerates degradation	Use lower temperatures or HTST processing.[2][11]
pH outside 3-7	Increases degradation	Adjust pH to the optimal range.[2][3]
Oxygen	Promotes oxidative degradation	Process under inert atmosphere (e.g., nitrogen).[9][10]
Light	Causes photodegradation	Store in light-protective packaging.[11]
High Water Activity	Facilitates hydrolytic reactions	Reduce water activity or use encapsulation.[3][12]
Metal Cations (Fe, Cu, etc.)	Catalyze degradation	Use chelating agents (e.g., EDTA, citric acid).[8][9]
Antioxidants (e.g., Ascorbic Acid)	Can improve stability	Add antioxidants to the formulation.[8][10]

Experimental Protocols

Protocol 1: Determination of Thermal Stability of Betanin and Neobetanin

Objective: To quantify the degradation kinetics of betanin and the formation of neobetanin at a specific temperature and pH.

Materials:

• Purified betanin extract or a product containing betanin.

• Buffer solutions of desired pH (e.g., citrate (B86180) buffer for pH 3-6, phosphate (B84403) buffer for pH 6-8).

• Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system with a DAD detector.

• Water bath or incubator set to the desired temperature.

• Small, sealed vials.

Methodology:

• Prepare a solution of the betanin-containing sample in the desired pH buffer.

• Dispense the solution into several sealed vials to prevent evaporation.

• Place the vials in a pre-heated water bath or incubator at the target temperature (e.g., 75°C).[4]

• At regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes), remove one vial and immediately cool it in an ice bath to stop the reaction.

• Analyze the samples using either spectrophotometry or HPLC:

  • Spectrophotometry: Measure the absorbance at the maximum wavelength for betacyanins (around 538 nm) and betaxanthins/neobetanin (around 480 nm).[4] A decrease in absorbance at 538 nm and an increase at 480 nm indicates the conversion of betanin to neobetanin.

  • HPLC: Use a C18 column and a gradient elution program with solvents such as acidified water and acetonitrile. Monitor the elution profile at 538 nm for betanin and 480 nm for neobetanin to quantify their concentrations.[4][14]

• Plot the concentration of betanin and neobetanin as a function of time.

• Calculate the degradation rate constant (k) for betanin using the first-order kinetic model: ln([A]t/[A]₀) = -kt, where [A]t is the concentration at time t, and [A]₀ is the initial concentration.

Mandatory Visualizations

Caption: Thermal degradation pathways of betanin.

Caption: Workflow for thermal stability testing.

References

• 1. researchgate.net [researchgate.net]
• 2. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 3. scispace.com [scispace.com]
• 4. Analysis of the degradation of betanin obtained from beetroot using Fourier transform infrared spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pH-dependent stability of major betalains in the encapsulated beetroot extracts (Beta vulgaris L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dehydrogenation of Betacyanins in Heated Betalain-Rich Extracts of Red Beet (Beta vulgaris L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Effect of thermal and high pressure processing on stability of betalain extracted from red beet stalks - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. scispace.com [scispace.com]
• 14. Effect of pH Changes on Antioxidant Capacity and the Content of Betalain Pigments During the Heating of a Solution of Red Beet Betalains [journal.pan.olsztyn.pl]

Technical Support Center: Neobetanin Stability in Aqueous Solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with neobetanin. The information focuses on addressing pH-dependent stability challenges that may arise during experimental work.

Frequently Asked Questions (FAQs)

Q1: My neobetanin solution is degrading. What is the optimal pH for storage and experimentation?

A1: Neobetanin exhibits a stability profile that is notably different from other major betalains (B12646263) like betanin. It is more tolerant to alkaline conditions, with demonstrated stability at pH levels of 10-11.[1][2][3] Conversely, it is vulnerable to acidic conditions.[1][2][3] For short-term storage and experiments where stability is critical, maintaining a neutral to alkaline pH is recommended.

Q2: I observed a color change in my betanin solution to a more yellowish hue. What could be the cause?

A2: A shift to a more yellow color in a betanin solution can be indicative of its dehydrogenation to form neobetanin.[4][5] This transformation is known to occur, particularly under certain conditions like heating or exposure to acidic environments.[6]

Q3: How does the stability of neobetanin compare to that of betanin at different pH values?

A3: The stability of neobetanin is almost the inverse of betanin. While betanin is most stable in a slightly acidic to neutral pH range (optimally pH 4-6), it degrades significantly in highly alkaline conditions (pH 10-11).[1][6] Neobetanin, on the other hand, is stable at these high alkaline pH levels but is susceptible to degradation in acidic environments.[1][2][3]

Q4: What are the primary degradation products of betalains in solution?

A4: Under alkaline conditions, betalains like betanin can undergo hydrolysis of the aldimine bond, leading to the formation of yellow betalamic acid and colorless cyclo-Dopa-5-O-glycoside.[7] In acidic conditions, betanin can isomerize to isobetanin or undergo decarboxylation.[6][8] The formation of neobetanin from betanin occurs via dehydrogenation.[5][7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Rapid degradation of neobetanin solution	The solution pH is acidic.	Adjust the pH of your solution to the neutral or alkaline range (pH 7-11). Use appropriate buffers to maintain a stable pH.
Unexpected color shift in betalain extract	pH of the medium is causing degradation or conversion of betalains. A shift to yellow could indicate the formation of neobetanin from betanin or the formation of betalamic acid.	Measure the pH of your solution. Refer to the stability data to understand the expected behavior of different betalains at that pH. Use HPLC or spectrophotometry to identify the pigment composition.
Inconsistent experimental results	Fluctuations in the pH of the experimental solution.	Ensure your solutions are adequately buffered to resist pH changes, especially when adding other reagents. Monitor the pH throughout your experiment.

Quantitative Data Summary

The following table summarizes the pH-dependent stability of major betalains found in beetroot extract.

Compound	Acidic pH (2-4)	Slightly Acidic to Neutral pH (4-7)	Alkaline pH (8-11)	Reference
Betanin	Relatively stable, but degradation rate increases below pH 4.	Most stable range (Optimal: pH 4-6).	Significant degradation, especially at pH > 8.	[1][6][8]
Isobetanin	Similar stability profile to betanin.	Stable.	Significant degradation.	[2]
Neobetanin	Vulnerable to degradation.	Stability increases as pH becomes more neutral.	Tolerant and stable, even at pH 10-11.	[1][2][3]
Vulgaxanthin I	Less stable than betanin.	Stable.	Susceptible to degradation.	[2][6]
Betalamic Acid	Most stable as pH increases.	Stable.	Susceptible to degradation at highly alkaline pH.	[1][2]

Experimental Protocols

Protocol: Assessment of Neobetanin Stability at Various pH Values

This protocol outlines a general method for determining the stability of neobetanin in solutions of varying pH.

1. Materials:

• Purified neobetanin
• A series of buffers (e.g., citrate, phosphate) to prepare solutions with pH values ranging from 2 to 11.
• Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system.
• pH meter.

2. Procedure:

• Prepare stock solutions of neobetanin in a suitable solvent (e.g., deionized water).
• Dilute the neobetanin stock solution into each of the different pH buffers to a known final concentration.
• Immediately after preparation (t=0), measure the absorbance of each solution at the wavelength of maximum absorbance for neobetanin (around 477 nm) using a spectrophotometer, or analyze the concentration using a validated HPLC method.[1]
• Store the solutions at a constant temperature, protected from light.
• At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), repeat the spectrophotometric or HPLC analysis.
• Monitor for changes in absorbance/concentration and any shifts in the absorption maximum.

3. Data Analysis:

• Plot the concentration or percentage of remaining neobetanin against time for each pH value.
• Calculate the degradation rate constants and the half-life of neobetanin at each pH.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. pH-dependent stability of major betalains in the encapsulated beetroot extracts (Beta vulgaris L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pnrjournal.com [pnrjournal.com]
• 5. researchgate.net [researchgate.net]
• 6. Biological Properties and Applications of Betalains [mdpi.com]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Chromatography of Neobetanin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the co-elution problems of neobetanin in chromatography. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is neobetanin and why is it difficult to separate from other betalains (B12646263)?

Neobetanin is a red-violet betacyanin pigment and a C-15 epimer of betanin. It is often found in beetroot (Beta vulgaris L.) extracts as a natural constituent or as a degradation product of betanin, formed by the removal of two hydrogen atoms.[1][2] Its structural similarity to betanin and other betalain compounds, such as isobetanin and decarboxylated derivatives, leads to similar physicochemical properties. This results in comparable interactions with both stationary and mobile phases in chromatography, often causing poor separation or co-elution.[3]

Q2: I am observing a shoulder on my main betanin peak. Does this indicate co-elution with neobetanin?

A shoulder on a chromatographic peak is a strong indication of co-elution.[4][5] While it could be due to other closely related compounds, neobetanin is a common co-eluent with betanin. To confirm, using a diode array detector (DAD) for peak purity analysis is highly recommended.[4][5] If the UV spectra across the peak are not identical, it confirms the presence of more than one compound.[4][5] Mass spectrometry (MS) can also be used to identify the co-eluting species by analyzing the mass-to-charge ratio across the peak.[4]

Q3: Can pH changes affect the separation of neobetanin?

Yes, pH can significantly impact the stability and chromatographic behavior of betalains. Neobetanin has shown vulnerability to acidic conditions but is more tolerant to alkaline pH levels (10-11), in contrast to betanin and isobetanin which degrade significantly under highly alkaline conditions.[6] Therefore, adjusting the pH of the mobile phase can alter the ionization state and polarity of neobetanin and other betalains, potentially improving separation.

Q4: Is it possible to achieve high purity of neobetanin?

Achieving high purity of neobetanin can be challenging. One study using flash chromatography reported a purity of 52% for neobetanin, with contamination from betanin and isobetanin.[1] This highlights the difficulty in separating these closely related compounds. Further optimization of chromatographic conditions or the use of multi-step purification protocols may be necessary to achieve higher purity.

Troubleshooting Guide

Issue: Poor resolution and co-elution of neobetanin with betanin or other betalains.

This guide provides a systematic approach to troubleshoot and resolve co-elution problems involving neobetanin.

Step 1: Method Optimization

If you are experiencing co-elution, the first step is to revisit and optimize your chromatographic method. The resolution of two peaks is governed by the resolution equation, which depends on efficiency, selectivity, and capacity factor.[4]

• Modify the Mobile Phase:

  • Solvent Strength: Weaken the mobile phase to increase the retention time and capacity factor, which can improve separation.[4] For reversed-phase HPLC, this typically means decreasing the percentage of the organic solvent (e.g., acetonitrile (B52724) or methanol).

  • Solvent Type: Changing the organic solvent (e.g., from methanol (B129727) to acetonitrile or vice-versa) can alter the selectivity of the separation.[4]

  • Additives: The addition of small amounts of acid, such as formic acid or phosphoric acid, to the mobile phase is a common practice in betalain separation to improve peak shape and selectivity.[1][7]

• Adjust the Stationary Phase:

  • If mobile phase optimization is insufficient, consider changing the column chemistry.[4] While C18 columns are commonly used, a different stationary phase (e.g., C12, biphenyl, or phenyl) might offer different selectivity for betalains.[4]

Step 2: Advanced Chromatographic Techniques

For particularly challenging separations, more advanced techniques may be required.

• Gradient Elution: Employing a gradient elution, where the mobile phase composition is changed over time, can be highly effective for separating complex mixtures of betalains with different polarities.[1][7]

• Counter-Current Chromatography (CCC): High-performance counter-current chromatography (HPCCC) has been successfully used to separate a mixture of betalains, including neobetanin, using a gradient solvent system.[7]

• Flash Chromatography: This technique can be a rapid method for the purification of betalains, although achieving high purity for neobetanin may still be a challenge.[1][8]

Step 3: Sample Preparation and Handling

• Sample Cleanup: Use solid-phase extraction (SPE) to clean up the sample and remove interfering compounds before HPLC analysis.

• Injection Solvent: Whenever possible, dissolve and inject samples in the mobile phase to avoid peak distortion. If a different solvent is used, it should be weaker than the mobile phase.

Quantitative Data Summary

The following table summarizes chromatographic conditions used in various studies for the separation of neobetanin and other betalains.

Parameter	Method 1	Method 2	Method 3
Chromatography Type	HPCCC[7]	Flash Chromatography[1]	Micro-HPLC-MS/MS[9]
Stationary Phase	Liquid (BuOH-EtOH-NaCl solution-H₂O-H₃PO₄)	Not Applicable	HALO C18 (100 mm × 0.5 mm × 2.7 µm)
Mobile Phase	Organic phase of BuOH-EtOH-NaCl solution-H₂O-H₃PO₄	Gradient of 0-60% acetonitrile with 0.1% (v/v) formic acid	Gradient with Solvent A (0.012% formic acid in water with 5 mM ammonia) and Solvent B (0.012% formic acid and 5% water in acetonitrile with 5 mM ammonia)
Flow Rate	1.0 or 2.0 mL/min	Not Specified	25 µL/min
Detection	LC-DAD and LC-MS	UV at 254 and 280 nm, confirmed by RP-HPLC	ESI-MS/MS
Notes	Effective for separating betanin/isobetanin, decarboxylated betanins, and neobetanin.	Achieved 52% purity for neobetanin.	Developed for the analysis of betalains in rat plasma.

Experimental Protocols

Protocol 1: High-Performance Counter-Current Chromatography (HPCCC) for Betalain Separation

This protocol is based on the methodology described for the separation of betanins from processed Beta vulgaris L. juice.[7]

• Solvent System Preparation: Prepare a two-phase solvent system consisting of butanol (BuOH), ethanol (B145695) (EtOH), NaCl solution, water (H₂O), and phosphoric acid (H₃PO₄). An effective system uses a volume ratio of 1300:200-240:1300:700:2.5-4.5 (v/v/v/v/v).

• HPCCC Instrument Setup:

  • Set the column rotation speed to 1,600 rpm.

  • Maintain the temperature at 20°C.

  • Equilibrate the column by pumping the stationary phase (aqueous phase).

• Sample Injection: Dissolve the betalain extract in a suitable solvent and inject it into the column.

• Elution:

  • Pump the mobile phase (organic phase) at a flow rate of 2.0 mL/min in 'tail-to-head' mode.

  • Employ a gradient of increasing ethanol and phosphoric acid concentration to effectively separate the different betalain compounds.

• Detection and Fraction Collection: Monitor the eluent using a DAD and/or MS detector. Collect fractions containing the separated pigments.

Protocol 2: Flash Chromatography for Neobetanin Purification

This protocol is adapted from a study on the purification of major betalains.[1]

• Column and Solvents: Use a suitable flash chromatography system with a reverse-phase column. The mobile phase consists of Solvent A (water with 0.1% v/v formic acid) and Solvent B (acetonitrile with 0.1% v/v formic acid).

• Sample Preparation: Dissolve the crude betalain extract in a minimal amount of the initial mobile phase.

• Chromatographic Separation:

  • Equilibrate the column with the initial mobile phase conditions.

  • Load the sample onto the column.

  • Elute the compounds using a gradient of 0-60% acetonitrile over a specified time.

• Detection and Fraction Collection:

  • Monitor the elution at 254 nm and 280 nm.

  • Collect fractions based on the detected peaks.

• Purity Analysis: Analyze the collected fractions using analytical RP-HPLC with DAD detection to determine the purity of neobetanin.

Visualizations

Caption: Experimental workflow for the separation and analysis of neobetanin.

Caption: Troubleshooting logic for addressing neobetanin co-elution.

References

• 1. ir.lib.ruh.ac.lk [ir.lib.ruh.ac.lk]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 6. pH-dependent stability of major betalains in the encapsulated beetroot extracts (Beta vulgaris L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. New solvent systems for gradient counter-current chromatography in separation of betanin and its derivatives from processed Beta vulgaris L. juice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Novel approach for purification of major betalains using flash chromatography and comparison of radical scavenging and antioxidant activities - White Rose Research Online [eprints.whiterose.ac.uk]
• 9. Using the SPE and Micro-HPLC-MS/MS Method for the Analysis of Betalains in Rat Plasma after Red Beet Administration - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving Low Purification Yields of Neobetanin

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for improving the purification yields of neobetanin.

Troubleshooting Guide

This section addresses specific issues that may arise during the experimental process, offering targeted solutions to improve neobetanin yield and purity.

Question 1: My final yield of purified neobetanin is significantly lower than expected. What are the primary causes and how can I address them?

Answer:

Low yields of neobetanin can arise from several factors throughout the extraction and purification process. Key areas to investigate include the initial extraction efficiency, degradation of the target compound, and the optimization of chromatographic separation.

Potential Causes and Troubleshooting Steps:

• Inefficient Initial Extraction: The initial concentration of betalains (B12646263), including the precursor betanin, in your crude extract may be low.

  • Solution: Optimize your extraction protocol. Hydro-alcoholic solutions (e.g., 20-50% ethanol (B145695) or methanol (B129727) in water) are often more effective than water alone.[1][2] Consider advanced extraction techniques like ultrasound-assisted extraction (UAE) to improve efficiency.[1]

• Degradation During Extraction and Purification: Neobetanin and its precursor, betanin, are sensitive to heat, pH, light, and oxygen.[2][3]

  • Solution:

    • Temperature: Maintain low temperatures (e.g., 4°C) throughout the extraction and purification process.[2]

    • pH: Betalains are most stable in a pH range of 4.0 to 6.0.[4][5] Use acidified solvents for extraction, for instance with 0.1% v/v formic acid.[1]

    • Light and Oxygen: Protect your samples from light by using amber-colored glassware or wrapping containers in foil.[2] Purging with nitrogen can help to minimize oxidation.

    • Additives: The use of antioxidants like ascorbic acid in the extraction solvent can enhance stability.[2]

• Suboptimal Chromatographic Separation: Poor separation of neobetanin from other betalains and impurities during chromatography can lead to significant product loss.

  • Solution: Optimize your chromatography method. For flash chromatography or HPLC, adjust the mobile phase gradient, and ensure the column is not overloaded.[1][2] A gradient of acetonitrile (B52724) in acidified water is commonly used for separating betalains.[1]

Question 2: I am observing a significant amount of betanin in my final neobetanin fraction. How can I improve the separation?

Answer:

Co-elution of betanin with neobetanin is a common challenge due to their structural similarities. Improving separation requires careful optimization of your chromatographic method.

Troubleshooting Steps:

• Optimize the Mobile Phase Gradient: A shallow gradient elution can improve the resolution between closely eluting compounds. Experiment with the gradient slope of your organic solvent (e.g., acetonitrile) to enhance the separation between betanin and neobetanin.

• Adjust the Mobile Phase Acidity: The addition of a small amount of acid (e.g., 0.1% formic acid) to the mobile phase can improve peak shape and selectivity for betalains.[1]

• Evaluate Different Stationary Phases: While C18 is a common choice for reversed-phase chromatography of betalains, other stationary phases with different selectivities could be explored if co-elution persists.

• Fraction Collection: Collect smaller fractions during chromatography and analyze them by analytical HPLC to identify the purest neobetanin fractions before pooling.

Question 3: My purified neobetanin appears to be degrading after purification. How can I improve its stability?

Answer:

Neobetanin, like other betalains, is susceptible to degradation even after purification. Proper storage is crucial to maintain its integrity.

Troubleshooting Steps:

• Storage Conditions: Store purified neobetanin at low temperatures (-20°C or -80°C) in a solvent that promotes stability (e.g., an acidified aqueous-organic solution).

• Inert Atmosphere: For long-term storage, consider removing the solvent under reduced pressure at a low temperature and storing the solid material under an inert atmosphere (e.g., argon or nitrogen).

• Protection from Light: Always store purified neobetanin in light-protected containers.

Frequently Asked Questions (FAQs)

Q1: What are the typical sources for neobetanin extraction?

A1: Neobetanin is a naturally occurring betacyanin found in plants of the order Caryophyllales. It is commonly extracted from red beetroot (Beta vulgaris), where it co-exists with betanin and other betalains.[6] Neobetanin can also be formed from the dehydrogenation of betanin during heating or under certain pH conditions.[6][7]

Q2: What are the most common impurities in a crude neobetanin extract?

A2: Crude extracts typically contain a mixture of other betalains (betanin, isobetanin, and yellow betaxanthins), sugars, proteins, and other phenolic compounds.[2]

Q3: What are the primary methods for purifying neobetanin?

A3: Common purification techniques involve a combination of solid-phase extraction (SPE) to remove polar impurities like sugars, followed by chromatographic methods such as flash chromatography or preparative high-performance liquid chromatography (HPLC) to separate neobetanin from other betalains.[1][8]

Data Presentation

Table 1: Comparison of Purification Yields and Purity of Betalains using Flash Chromatography.

Compound	Starting Material	Average Purification Yield (mg/g of powdered raw material)	Purity (%)	Reference
Betanin	Red beetroot powder	4.87	97	[1]
Neobetanin	Red beetroot powder	1.87	52	[1]
Vulgaxanthin I	Yellow beetroot powder	3.02	79	[1]
Indicaxanthin	Yellow prickly pear powder	4.09	95	[1]

Experimental Protocols

Protocol 1: Extraction of Betalains from Beetroot

This protocol is a general method for obtaining a crude betalain extract suitable for further purification of neobetanin.

• Preparation of Plant Material: Use dried and powdered beetroot material.

• Extraction Solvent: Prepare a solution of 30% (v/v) ethanol in water.[1]

• Extraction Procedure:

  • Mix the powdered beetroot with the extraction solvent.

  • Use ultrasound-assisted extraction for efficient extraction.

  • Filter the mixture to separate the solid residue from the liquid extract.

  • Concentrate the extract under reduced pressure to remove the ethanol.

Protocol 2: Purification of Neobetanin using Flash Chromatography

This protocol is based on the method described by Fernando et al. (2022) for the purification of major betalains.[1]

• Sample Preparation: Load the concentrated crude extract onto the flash chromatography system.

• Chromatographic Conditions:

  • Stationary Phase: Reversed-phase C18 cartridge.

  • Mobile Phase A: Water with 0.1% (v/v) formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% (v/v) formic acid.

  • Gradient: A linear gradient from 0% to 60% B.

  • Detection: Monitor the elution at 254 nm and 280 nm.

• Fraction Collection: Collect fractions based on the UV chromatogram.

• Purity Analysis: Analyze the collected fractions using analytical HPLC with a C18 column and a mobile phase gradient of methanol in acidified water to determine the purity of the neobetanin fractions.[1]

Mandatory Visualization

Caption: Experimental workflow for neobetanin purification.

Caption: Troubleshooting decision tree for low neobetanin yield.

References

• 1. ir.lib.ruh.ac.lk [ir.lib.ruh.ac.lk]
• 2. benchchem.com [benchchem.com]
• 3. Biological Properties and Applications of Betalains - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Betacyanins and Betaxanthins in Cultivated Varieties of Beta vulgaris L. Compared to Weed Beets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Matrix effects in neobetanin quantification by mass spectrometry

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding matrix effects encountered during the quantification of neobetanin by mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What exactly are matrix effects and why are they a significant problem in neobetanin quantification?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1][2] In neobetanin analysis, complex matrices like plant extracts or biological fluids contain numerous endogenous components (e.g., salts, sugars, organic acids, phospholipids).[3] These components can compete with neobetanin for ionization in the mass spectrometer's source, leading to either ion suppression (decreased signal) or ion enhancement (increased signal).[2][4] This interference can severely compromise the accuracy, precision, and reproducibility of quantitative results.[5]

Q2: How can I determine if my neobetanin measurement is being affected by the matrix?

A2: The most reliable method is to perform a post-extraction spike experiment.[4][6] This involves comparing the mass spectrometry signal of neobetanin spiked into a blank matrix extract (which has gone through the entire sample preparation process) with the signal of neobetanin in a pure solvent at the same concentration.[4] A significant difference between these two signals indicates the presence of matrix effects. A value less than 100% indicates ion suppression, while a value greater than 100% points to ion enhancement.[2]

Q3: What is the most effective strategy to eliminate or compensate for matrix effects?

A3: A multi-faceted approach is best.

• Efficient Sample Preparation: The most critical step is to remove interfering components. Techniques like Solid-Phase Extraction (SPE) or dispersive SPE (d-SPE) are highly effective at cleaning up complex samples before LC-MS/MS analysis.[1][7]

• Chromatographic Separation: Optimizing the liquid chromatography method to separate neobetanin from matrix components can reduce interference.[5]

• Use of Internal Standards: The gold standard is to use a stable isotope-labeled (SIL) internal standard for neobetanin.[8][9] A SIL internal standard co-elutes with the analyte and experiences nearly identical matrix effects, allowing for reliable correction.[10]

• Matrix-Matched Calibration: If a SIL internal standard is unavailable, creating calibration curves in a blank matrix extract that is free of the analyte can effectively compensate for consistent matrix effects.[3]

Q4: Is a standard calibration curve prepared in a pure solvent acceptable for neobetanin quantification in complex samples?

A4: It is strongly discouraged. Using a solvent-based calibration curve for quantifying neobetanin in a complex matrix will likely lead to erroneous results because it does not account for signal suppression or enhancement from the matrix.[4][11] This can result in the underestimation or overestimation of the true neobetanin concentration.

Q5: My sample is derived from heat-processed food. Are there specific matrix-related issues I should be aware of?

A5: Yes. Thermal processing can cause the degradation of betanin into neobetanin and other decarboxylated derivatives.[7][12] This means your matrix is not only complex but also may contain multiple betalain derivatives that could potentially interfere with your analysis. Furthermore, the processing itself can alter the matrix composition, potentially creating new interfering compounds. A robust sample clean-up method is especially critical in these cases.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Signal for Neobetanin	Severe Ion Suppression: Co-eluting matrix components are preventing neobetanin from ionizing efficiently.[2]	1. Improve Sample Clean-up: Implement a more rigorous sample preparation method, such as Solid-Phase Extraction (SPE).[1][7] For plant matrices high in pigments, consider d-SPE with Graphitized Carbon Black (GCB).[1]2. Dilute the Sample: Diluting the sample extract can reduce the concentration of interfering components, thereby lessening the matrix effect.3. Optimize Chromatography: Modify the LC gradient to better separate neobetanin from the suppression zone.
Poor Reproducibility / High %RSD	Variable Matrix Effects: The composition of the matrix varies between samples, causing inconsistent ion suppression or enhancement. This is common in biological samples.[5]	1. Use a Stable Isotope-Labeled (SIL) Internal Standard: This is the most effective way to correct for variable matrix effects, as the SIL standard will be affected in the same way as the analyte.[8][10]2. Standardize Sample Preparation: Ensure the sample preparation protocol is followed precisely for all samples to minimize variability.
Inaccurate Quantification (Compared to a known standard)	Inappropriate Calibration Strategy: Using a solvent-based calibration curve for a complex matrix.	1. Implement Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix (a sample of the same matrix type that does not contain neobetanin).[3]2. Perform a Standard Addition Calibration: This involves adding known amounts of standard to aliquots of the actual sample. This is highly accurate but more labor-intensive.[6]
Peak Tailing or Splitting	Matrix Overload: High concentrations of matrix components are affecting the chromatographic column's performance.	1. Enhance Sample Clean-up: Use SPE or other purification steps to remove the bulk of the matrix before injection.[1]2. Reduce Injection Volume: Injecting a smaller volume of the sample extract can alleviate column overload.

Data Presentation

Table 1: Impact of Sample Preparation on Matrix Effects

This table summarizes the typical effectiveness of common sample preparation techniques in mitigating matrix effects for small molecules in complex matrices.

Sample Preparation Method	Typical Matrix Effect Reduction	Commonly Removed Interferences	Considerations
Dilute-and-Shoot	Low	None	Prone to significant matrix effects; only suitable for simple matrices or very high analyte concentrations.[13]
Protein Precipitation (PPT)	Low to Moderate	Proteins	Fast and simple, but leaves salts, phospholipids, and other small molecules that cause significant matrix effects.[5][13]
Liquid-Liquid Extraction (LLE)	Moderate	Some lipids and salts	Selectivity depends on solvent choice; can be labor-intensive.
Solid-Phase Extraction (SPE)	High	Salts, phospholipids, proteins, many polar/non-polar interferences.[7]	Highly effective and versatile; requires method development to optimize sorbent and solvents.[7][14]
Dispersive SPE (d-SPE)	High	Pigments (with GCB), lipids, sugars.[1]	Fast and effective for specific matrix types, commonly used in pesticide analysis (QuEChERS).[1]

Table 2: Formulas for Quantitative Assessment of Matrix Effects

These formulas are used to calculate key parameters during method validation.[4][11][15]

Parameter	Formula	Description
Matrix Effect (ME)	ME (%) = (B / A) * 100	Compares the peak area of an analyte spiked post-extraction (B ) to the peak area of the analyte in a neat solvent (A ). An ME of 100% means no effect.
Recovery Efficiency (RE)	RE (%) = (C / B) * 100	Compares the peak area of an analyte in a pre-spiked and extracted sample (C ) to the peak area of an analyte spiked post-extraction (B ).
Process Efficiency (PE)	PE (%) = (C / A) * 100	Represents the overall efficiency of the method, combining both recovery and matrix effects. It compares the pre-spiked sample (C ) to the neat standard (A ).

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike Method)

This protocol allows for the quantitative measurement of ion suppression or enhancement.

• Prepare Three Sample Sets:

  • Set A (Neat Solvent): Spike the neobetanin standard into the initial mobile phase or reconstitution solvent to achieve the desired final concentration.

  • Set B (Post-Extraction Spike): Process a blank matrix sample (e.g., beet extract known to be free of neobetanin) through the entire extraction and clean-up procedure. Spike the neobetanin standard into the final, clean extract.

  • Set C (Pre-Extraction Spike): Spike the neobetanin standard into a blank matrix sample before starting the extraction and clean-up procedure.

• Analysis: Analyze all three sets of samples by LC-MS/MS.

• Calculation: Use the average peak areas from each set and the formulas in Table 2 to calculate the Matrix Effect (ME) and Recovery Efficiency (RE). An ME value significantly different from 100% confirms the presence of matrix effects.[2][4]

Protocol 2: Solid-Phase Extraction (SPE) Clean-up for Neobetanin in Biological Fluids

This protocol is adapted from methods used for betalain analysis in plasma and is suitable for removing proteins and salts.[7][14]

• Sample Pre-treatment: Dilute the plasma sample (e.g., 1:1) with an acidic solution (e.g., 0.1% formic acid in water). Centrifuge to pellet precipitated proteins.

• SPE Column Conditioning:

  • Condition a polymeric reversed-phase SPE cartridge (e.g., Strata™-X) by passing 1 mL of methanol (B129727), followed by 1 mL of 0.05% formic acid in water.[7]

• Sample Loading: Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 0.05% formic acid in water to remove highly polar interferences like salts.[7]

• Elution: Elute neobetanin and other betalains (B12646263) with 2 mL of 50% methanol in water.[7]

• Final Step: Evaporate the eluent to dryness under a stream of nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis.[7]

Mandatory Visualization

Caption: Workflow for quantifying neobetanin and mitigating matrix effects.

Caption: The mechanism of matrix interference in mass spectrometry.

References

• 1. mdpi.com [mdpi.com]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. Using the SPE and Micro-HPLC-MS/MS Method for the Analysis of Betalains in Rat Plasma after Red Beet Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 10. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations | Waters [waters.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]
• 13. files01.core.ac.uk [files01.core.ac.uk]
• 14. researchgate.net [researchgate.net]
• 15. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Betanin and Neobetanin

This guide provides researchers, scientists, and drug development professionals with detailed information and troubleshooting advice to minimize the isomerization of betanin to neobetanin during analytical procedures.

Frequently Asked Questions (FAQs)

Q1: What are betanin and neobetanin?

Betanin is the primary red-violet pigment found in beetroot (Beta vulgaris) and other plants of the Caryophyllales order. It belongs to a class of water-soluble pigments called betalains (B12646263).[1][2][3] Neobetanin is a structural isomer (C-15 epimer) of betanin.[4] Dehydrogenation of betanin, often induced by factors like heat, can lead to the formation of neobetanin, which may alter the color profile to a more orange-red hue.[2]

Q2: Why is it critical to minimize the isomerization of betanin to neobetanin during analysis?

Accurate quantification of betanin is crucial for quality control in the food and pharmaceutical industries, as well as for research into its biological activities. Isomerization to neobetanin during sample preparation and analysis leads to an underestimation of betanin and an overestimation of neobetanin, resulting in inaccurate data. This can affect product formulation, stability studies, and the assessment of bioactive properties.

Q3: What are the primary factors that cause betanin to isomerize into neobetanin?

Several factors can promote the degradation and isomerization of betanin:

• Temperature: Elevated temperatures are a major cause of degradation and isomerization. Temperatures above 50°C can significantly accelerate the loss of betanin.[1]

• pH: Betanin is most stable in a pH range of 3 to 7.[1][5][6] Highly acidic (below pH 3) or alkaline (above pH 7) conditions can induce isomerization and degradation.[2][6]

• Light and Oxygen: Exposure to light and oxygen can excite the chromophore of the betalain molecule, reducing its stability.[5] Analyses should be conducted in light-protected vials where possible.

• Enzymes: The presence of enzymes like peroxidases and polyphenol oxidases, which can be released from plant tissues during extraction, can catalyze the degradation of betanin.[5]

• Metal Ions: Certain metal cations, such as Fe²⁺, Fe³⁺, and Cu²⁺, can accelerate the degradation of betalains.[2]

Experimental Protocols and Best Practices

To ensure accurate and reproducible results, it is essential to control the critical parameters during sample preparation and analysis.

Optimizing Sample Extraction and Handling

• Extraction Solvent: Use a slightly acidic solvent. An aqueous solution acidified to a pH between 4.0 and 5.0 is often recommended to enhance stability.[5][7] Adding a chelating agent like EDTA can help stabilize the pigment by sequestering metal ions.[2]

• Temperature Control: Perform all extraction steps at low temperatures (e.g., 4°C). Use an ice bath and pre-chilled solvents to minimize thermal degradation.[5]

• Light Protection: Work in a dimly lit area and use amber-colored glassware or vials to protect the extract from light-induced degradation.[5][8]

• Storage: After extraction, samples should be stored at low temperatures, ideally at -30°C for long-term storage or 4°C for short-term storage (up to 20 days), and protected from light.[9][10]

Recommended HPLC Method

High-Performance Liquid Chromatography (HPLC) is the preferred method for separating and quantifying betanin and neobetanin.[4][11]

Table 1: Recommended HPLC Parameters for Betalain Analysis

Parameter	Recommended Condition	Rationale
Column	C18 Reversed-Phase (e.g., 250 x 4.6 mm, 5 µm)	Provides good separation of polar betalain compounds.
Mobile Phase A	Water with 0.1% Formic Acid or Acetic Acid	Acidified mobile phase maintains a low pH to stabilize betalains on the column.
Mobile Phase B	Acetonitrile or Methanol with 0.1% Formic Acid	Organic solvent for gradient elution.
Gradient	Start with a low percentage of B (e.g., 5-10%), increase to elute compounds.	A gradient allows for the effective separation of betanin, neobetanin, and other related compounds.
Flow Rate	0.8 - 1.2 mL/min	Standard flow rate for analytical HPLC.
Column Temperature	25 - 30°C	Controlled, moderate temperature prevents on-column degradation while ensuring efficient chromatography.
Autosampler Temp.	4°C	Crucial for preventing degradation of samples waiting for injection.
Detection Wavelength	538 nm for Betacyanins (Betanin) and ~470 nm for Betaxanthins	Corresponds to the maximum absorbance wavelengths for these classes of pigments.[1]

Troubleshooting Guide

Issue 1: Increasing neobetanin peak area in sequential injections of the same sample.

• Possible Cause: The sample is degrading in the autosampler.

• Troubleshooting Steps:

  • Confirm that the autosampler is set to a low temperature (4°C is recommended).

  • Minimize the time samples are left in the autosampler. Prepare smaller batches or sequence samples to run immediately after preparation.

  • Ensure the sample solvent is appropriately acidified (pH 4-5) to maintain stability.

Issue 2: Poor resolution between betanin and neobetanin peaks.

• Possible Cause: The HPLC method is not fully optimized.

• Troubleshooting Steps:

  • Adjust the Gradient: Make the gradient shallower (i.e., increase the percentage of the organic solvent more slowly) to improve the separation between these closely eluting isomers.

  • Lower the Temperature: A slightly lower column temperature (e.g., 25°C) can sometimes enhance resolution, although it may increase run time.

  • Check the Column: Ensure the column is not old or degraded, as this can lead to peak broadening and poor resolution.

Issue 3: Low overall peak area or signs of degradation products (e.g., yellowing of extract).

• Possible Cause: Suboptimal extraction or storage conditions.

• Troubleshooting Steps:

  • Review the extraction protocol. Ensure the pH of the extraction solvent is within the optimal range of 4.0-6.0.[7]

  • Verify that samples were protected from light and kept at a low temperature throughout the entire process.[5]

  • Consider enzymatic degradation. Flash-heating (blanching) of the source material before extraction can help inactivate enzymes like peroxidases.[5]

Visual Guides

Factors Influencing Betanin Isomerization

This diagram illustrates the key environmental factors that contribute to the degradation of betanin and its isomerization to neobetanin.

Caption: Key factors promoting the degradation and isomerization of betanin.

Analytical Workflow for Minimizing Isomerization

This workflow outlines the critical steps from sample preparation to HPLC analysis, highlighting best practices to maintain sample integrity.

Caption: Recommended workflow for betalain analysis to ensure stability.

Troubleshooting Logic for Isomerization Issues

This decision tree helps diagnose common issues related to neobetanin formation during HPLC analysis.

Caption: Decision tree for troubleshooting neobetanin isomerization issues.

References

• 1. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 2. Biological Properties and Applications of Betalains - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Multi-colored shades of betalains: recent advances in betacyanin chemistry - Natural Product Reports (RSC Publishing) DOI:10.1039/D1NP00018G [pubs.rsc.org]
• 4. scribd.com [scribd.com]
• 5. Effect of thermal and high pressure processing on stability of betalain extracted from red beet stalks - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stabilization of betalains by encapsulation—a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Extraction and Stabilization of Betalains from Beetroot (Beta vulgaris) Wastes Using Deep Eutectic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Betanin, a Natural Food Additive: Stability, Bioavailability, Antioxidant and Preservative Ability Assessments [mdpi.com]
• 10. bch.ro [bch.ro]
• 11. researchgate.net [researchgate.net]

Enhancing the solubility of purified neobetanin for bioassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the solubility of purified neobetanin for bioassays.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of neobetanin?

A1: Neobetanin belongs to the betalain family of pigments, which are generally water-soluble nitrogen-containing compounds.[1][2][3] Due to its hydrophilic nature, neobetanin is soluble in aqueous solutions.[4] One database provides a calculated water solubility of 1.14 g/L for neobetanin.[5] While it is water-soluble, it has limited solubility in pure ethanol (B145695).[6]

Q2: What are the recommended starting solvents for dissolving purified neobetanin for bioassays?

A2: Based on the hydrophilic nature of betalains (B12646263), the recommended starting solvent is sterile, purified water (e.g., Milli-Q or equivalent).[1] For applications requiring an organic co-solvent, aqueous ethanol or methanol (B129727) solutions are commonly used for betalain extraction and are likely suitable for dissolving purified neobetanin.[7][8] A 60% aqueous ethanol solution has been noted as effective for extracting betalains while preserving their properties.[9]

Q3: Are there any known stability issues with neobetanin solutions that I should be aware of?

A3: Yes, the stability of betalains like neobetanin is influenced by several factors, including pH, temperature, light, and the presence of oxygen.[10][11][12] Betalains are most stable in a pH range of 4 to 7.[10] Exposure to high temperatures can lead to degradation, and the presence of antioxidants can improve stability.[10] Neobetanin itself can be a product of the degradation of betanin through dehydrogenation during heating.[10]

Q4: Can I use DMSO to dissolve neobetanin?

A4: While many compounds used in bioassays are dissolved in dimethyl sulfoxide (B87167) (DMSO), there is limited specific information on the solubility of neobetanin in 100% DMSO. Given that betalains are hydrophilic, pure DMSO may not be the optimal solvent. If DMSO is required for your experimental setup, it is recommended to first dissolve the neobetanin in a small amount of water and then dilute it with DMSO, or to use an aqueous DMSO solution. Always perform a small-scale test to ensure compatibility and solubility.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Purified neobetanin is not dissolving completely in water.	- Insufficient solvent volume.- Low temperature of the solvent.- The compound may have low solubility at the desired concentration.	- Increase the solvent volume.- Gently warm the solution (e.g., to 30-40°C), but be cautious as excessive heat can degrade neobetanin.[13]- Sonication can aid in dissolution.[14]- Consider using a different solvent system, such as an ethanol-water mixture.[13]
Precipitation occurs after dissolving neobetanin and adding it to the cell culture medium.	- The final concentration of neobetanin in the medium exceeds its solubility limit in that specific medium.- Interaction with components of the medium.	- Reduce the final concentration of neobetanin in the assay.- Prepare a more dilute stock solution of neobetanin.- If using a co-solvent, ensure the final concentration of the co-solvent in the medium is low and compatible with your cells.
The color of the neobetanin solution changes or fades over time.	- Degradation of neobetanin due to exposure to light, oxygen, or suboptimal pH.[10][11]	- Protect the solution from light by using amber vials or covering the container with aluminum foil.- Prepare fresh solutions before each experiment.- Store stock solutions at a low temperature (e.g., -20°C or -80°C) and in an inert atmosphere if possible.[14]- Ensure the pH of the solution is within the stable range for betalains (pH 4-7).[10]
Inconsistent results in bioassays.	- Incomplete dissolution of neobetanin leading to inaccurate concentrations.- Degradation of the compound in the stock solution or during the experiment.	- Visually inspect the solution to ensure there are no visible particles before use.- Prepare fresh solutions for each experiment to minimize degradation.- Re-evaluate the solvent system to ensure complete and stable dissolution.

Quantitative Data

Table 1: Calculated Physicochemical Properties of Neobetanin

Property	Value	Source
Solubility (ALOGPS)	1.14 g/L	[5]
LogS (ALOGPS)	-2.68	[5]
LogP (ALOGPS)	-0.15	[5]

Experimental Protocols

Protocol 1: Preparation of an Aqueous Stock Solution of Neobetanin

• Weighing: Accurately weigh the desired amount of purified neobetanin powder using an analytical balance.

• Solvent Addition: Add a small volume of sterile, purified water (e.g., Milli-Q) to the powder.

• Dissolution: Gently vortex or sonicate the mixture to aid dissolution.[14] Sonication is recommended for achieving a concentration of up to 100 mg/mL for betanin, a related compound.[14]

• Volume Adjustment: Once the neobetanin is fully dissolved, add water to reach the final desired concentration.

• Sterilization (if required): If the solution needs to be sterile for cell-based assays, filter it through a 0.22 µm syringe filter.

• Storage: Store the stock solution in a tightly sealed container, protected from light, at a low temperature (e.g., -20°C or -80°C).[14]

Protocol 2: Enhancing Neobetanin Solubility using a Co-solvent

• Weighing: Accurately weigh the purified neobetanin.

• Initial Dissolution: Add a minimal amount of purified water to the powder and vortex to create a slurry.

• Co-solvent Addition: Gradually add a co-solvent such as ethanol while vortexing until the neobetanin is fully dissolved. A common starting point is a 50-70% (v/v) ethanol-water mixture.[13]

• Final Volume: Adjust to the final volume with the chosen co-solvent mixture.

• Storage: Store the solution as described in Protocol 1. When using in bioassays, ensure the final concentration of the organic solvent is compatible with the experimental system.

Visualizations

References

• 1. Betalain Pigments: Isolation and Application as Reagents for Colorimetric Methods and Biosensors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Betanin purification from red beetroots and evaluation of its anti-oxidant and anti-inflammatory activity on LPS-activated microglial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 4. draw.byu.edu [draw.byu.edu]
• 5. phytohub.eu [phytohub.eu]
• 6. nbinno.com [nbinno.com]
• 7. jfda-online.com [jfda-online.com]
• 8. Betalains and their applications in food: The current state of processing, stability and future opportunities in the industry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ifrj.upm.edu.my [ifrj.upm.edu.my]
• 10. Biological Properties and Applications of Betalains [mdpi.com]
• 11. Stabilization of betalains by encapsulation—a review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pnrjournal.com [pnrjournal.com]
• 13. sryahwapublications.com [sryahwapublications.com]
• 14. Betanin | TargetMol [targetmol.com]

Reference Data & Comparative Studies

Neobetanin vs. Betanin: A Comparative Guide to Antioxidant Activity

For researchers, scientists, and drug development professionals, understanding the nuanced differences between closely related bioactive compounds is paramount. This guide provides a detailed, objective comparison of the antioxidant activities of neobetanin and betanin, two betacyanin pigments. The information presented herein is a synthesis of experimental data from scientific literature.

Executive Summary

Betanin, the most abundant betacyanin in red beetroot, is a well-documented antioxidant. Neobetanin, an isomer of betanin, also exhibits antioxidant properties. Comparative studies indicate that while both compounds are effective radical scavengers, betanin generally demonstrates superior antioxidant activity across various in vitro assays. This difference is likely attributable to subtle variations in their chemical structures. Both compounds are believed to exert their antioxidant effects through direct radical scavenging and by modulating cellular antioxidant pathways, such as the Nrf2-ARE pathway.

Data Presentation: Quantitative Comparison of Antioxidant Activity

The following table summarizes the comparative antioxidant activities of neobetanin and betanin based on available experimental data. It is important to note that absolute values can vary depending on specific experimental conditions.

Antioxidant Assay	Neobetanin	Betanin	Key Findings	Reference
DPPH Radical Scavenging Activity	Lower Activity	Higher Activity	Betanin exhibits a stronger capacity to donate a hydrogen atom to the DPPH radical.	[1]
ABTS Radical Scavenging Activity	Lower Activity	Higher Activity	Betanin is more potent in scavenging the ABTS radical cation.	[1]
Ferric Reducing Antioxidant Power (FRAP)	Lower Activity	Higher Activity	Betanin shows a greater ability to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).	[1]

Note: The terms "Higher Activity" and "Lower Activity" are based on direct comparative studies which conclude a qualitative superiority of betanin over neobetanin. Specific EC50 or TEAC values for a direct side-by-side comparison in a single study are not consistently available across the literature for both compounds simultaneously. One study reported EC50 values for betanin in DPPH assays ranging from 3.4 to 8.4 µM and TEAC values as high as 4.7 ± 0.3 in ABTS assays.[2]

Experimental Protocols

Detailed methodologies for the key antioxidant assays are provided below. These protocols are generalized from multiple sources and can be adapted based on specific laboratory conditions.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Objective: To measure the capacity of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical.

Methodology:

• Preparation of DPPH Solution: A stock solution of DPPH is prepared in a suitable solvent (e.g., methanol (B129727) or 80% ethanol) to achieve an absorbance of approximately 1.0 at 517 nm.[3][4]

• Reaction Mixture: Various concentrations of the test compounds (neobetanin and betanin) are added to the DPPH solution. A control containing only the solvent and DPPH is also prepared.

• Incubation: The mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).[3]

• Measurement: The absorbance of the solutions is measured at 517 nm using a spectrophotometer.[3] To account for the intrinsic color of betalains, a blank for each concentration is prepared with the test compound and solvent without DPPH.[5]

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The results can be expressed as EC50, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

Objective: To measure the ability of an antioxidant to scavenge the ABTS radical cation (ABTS•+).

Methodology:

• Generation of ABTS•+: The ABTS radical cation is produced by reacting an aqueous solution of ABTS with potassium persulfate. The mixture is allowed to stand in the dark at room temperature for 12-16 hours before use.[6]

• Dilution of ABTS•+ Solution: The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol) to an absorbance of approximately 0.70 at 734 nm.[7]

• Reaction Mixture: A small aliquot of various concentrations of the test compounds is added to the diluted ABTS•+ solution.

• Incubation: The reaction mixture is incubated for a specific time (e.g., 6 minutes) at room temperature.[8]

• Measurement: The absorbance is measured at 734 nm.[7]

• Calculation: The percentage of inhibition is calculated similarly to the DPPH assay. The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined from a standard curve of Trolox, a water-soluble vitamin E analog.[2]

FRAP (Ferric Reducing Antioxidant Power) Assay

Objective: To measure the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

Methodology:

• Preparation of FRAP Reagent: The FRAP reagent is prepared by mixing acetate (B1210297) buffer (pH 3.6), a solution of TPTZ (2,4,6-tripyridyl-s-triazine) in HCl, and an aqueous solution of FeCl₃·6H₂O.[8][9]

• Reaction Mixture: The FRAP reagent is pre-warmed to 37°C. An aliquot of the test compound is then added to the FRAP reagent.[9]

• Incubation: The mixture is incubated at 37°C for a specified time (e.g., 4-8 minutes).[9]

• Measurement: The absorbance of the resulting blue-colored solution is measured at 593 nm.[9]

• Calculation: The antioxidant capacity is determined from a standard curve prepared using a known concentration of FeSO₄·7H₂O. The results are typically expressed as µmol of Fe²⁺ equivalents per liter or per gram of sample.

Mandatory Visualizations

Experimental Workflow for Antioxidant Assays

Caption: Workflow for comparing the antioxidant activity of neobetanin and betanin.

Nrf2-ARE Signaling Pathway Activation by Betanin

Caption: Betanin-mediated activation of the Nrf2-ARE antioxidant response pathway.

Conclusion

The available evidence consistently indicates that betanin possesses stronger antioxidant activity than neobetanin in various in vitro models.[1] This suggests that the structural integrity of betanin is crucial for its potent radical scavenging capabilities. Both compounds likely contribute to the overall antioxidant profile of betalain-rich foods and extracts. For drug development and applications requiring high antioxidant potency, betanin may be the more promising candidate. However, further research is warranted to fully elucidate the comparative bioactivities of neobetanin and betanin in more complex biological systems and to explore their potential synergistic effects. The modulation of the Nrf2-ARE pathway by betanin underscores a mechanism of action beyond direct radical scavenging, highlighting its potential for cellular protection against oxidative stress.[10][11][12][13][14] While not explicitly demonstrated for neobetanin, its structural similarity to betanin suggests it may act through similar pathways.[15]

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. farmaciajournal.com [farmaciajournal.com]
• 5. mdpi.com [mdpi.com]
• 6. Effect of Environmentally Friendly Betalain Extraction Methods on Antioxidant Compounds of Tunisian Opuntia stricta Fruit - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 8. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 9. sphinxsai.com [sphinxsai.com]
• 10. Betanin, a beetroot component, induces nuclear factor erythroid-2-related factor 2-mediated expression of detoxifying/antioxidant enzymes in human liver cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Betanin, a beetroot component, induces nuclear factor erythroid-2-related factor 2-mediated expression of detoxifying/antioxidant enzymes in human liver cell lines | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 12. researchgate.net [researchgate.net]
• 13. Betanin, a beetroot component, induces nuclear factor erythroid-2-related factor 2-mediated expression of detoxifying/a… [ouci.dntb.gov.ua]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]

A Comparative Analysis of the Anti-inflammatory Properties of Neobetanin and Indicaxanthin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chronic inflammation is a significant contributing factor to a multitude of diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer. The modulation of inflammatory pathways is, therefore, a critical area of therapeutic research. Betalains, a class of natural pigments found in plants of the Caryophyllales order, have garnered attention for their potent antioxidant and anti-inflammatory activities. This guide provides a detailed comparison of the anti-inflammatory properties of two prominent betalains: neobetanin, a red-violet betacyanin, and indicaxanthin (B1234583), a yellow-orange betaxanthin. This analysis is supported by experimental data to aid researchers in their exploration of these compounds for novel drug development.

Quantitative Comparison of Anti-inflammatory Activity

The anti-inflammatory effects of neobetanin and indicaxanthin have been evaluated in vitro, primarily through their ability to suppress the production of key pro-inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophage models. A summary of the comparative quantitative data is presented below.

Inflammatory Marker	Cell Line	Treatment Concentration (µM)	% Inhibition by Neobetanin	% Inhibition by Indicaxanthin	Reference
Pro-inflammatory Cytokines
Interleukin-6 (IL-6)	RAW 264.7	10	56.0%	28.4%	[1]
Interleukin-1β (IL-1β)	RAW 264.7	100	~60%	~40%	[1]
Pro-inflammatory Enzymes
Inducible Nitric Oxide Synthase (iNOS)	RAW 264.7	10	~45%	~25%	[1]
Cyclooxygenase-2 (COX-2)	RAW 264.7	100	~70%	~50%	[1]

Note: The percentage of inhibition for IL-1β, iNOS, and COX-2 are estimations based on graphical data presented in the cited study.

The data suggests that while both compounds exhibit significant anti-inflammatory activity, neobetanin, and betacyanins in general, may have a more potent inhibitory effect on the expression of these pro-inflammatory markers compared to indicaxanthin at similar concentrations.[1][2][3]

Mechanisms of Action: Modulation of Inflammatory Signaling Pathways

The primary mechanism underlying the anti-inflammatory effects of both neobetanin and indicaxanthin is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[4][5] NF-κB is a crucial transcription factor that regulates the expression of numerous genes involved in the inflammatory response.

In a resting state, NF-κB is sequestered in the cytoplasm by its inhibitory protein, IκB. Upon stimulation by pro-inflammatory signals such as LPS, IκB is phosphorylated and subsequently degraded. This allows NF-κB to translocate to the nucleus, where it binds to the promoter regions of target genes, initiating the transcription of pro-inflammatory cytokines like IL-6 and IL-8, and enzymes such as COX-2 and iNOS.[6][7] Both neobetanin and indicaxanthin have been shown to interfere with this cascade, leading to a reduction in the production of these inflammatory mediators.[4][5]

References

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. Differential Effects of Betacyanin and Betaxanthin Pigments on Oxidative Stress and Inflammatory Response in Murine Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Betalains: A Narrative Review on Pharmacological Mechanisms Supporting the Nutraceutical Potential Towards Health Benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Therapeutic potential of inhibition of the NF-κB pathway in the treatment of inflammation and cancer - PMC [pmc.ncbi.nlm.nih.gov]

Neobetanin: A Viable Biomarker for Heat-Treated Foods? A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate assessment of thermal processing in food is critical for ensuring quality, safety, and optimal bioactive compound retention. This guide provides a comprehensive validation of neobetanin as a biomarker for heat-treated foods, comparing its performance with other established markers and offering detailed experimental insights.

Heat treatment is a cornerstone of modern food processing, employed to enhance safety, extend shelf life, and modify sensory attributes. However, the intensity of thermal processing can also lead to the degradation of valuable nutrients and the formation of neoformed compounds, some of which may have health implications. Consequently, the identification and validation of reliable chemical markers to monitor the extent of heat treatment are of paramount importance. Neobetanin, a thermal degradation product of the red-violet pigment betanin found abundantly in beetroot and other plants of the Caryophyllales order, has emerged as a promising candidate biomarker for heat-treated foods.

This guide delves into the scientific evidence supporting the use of neobetanin as a heat-treatment biomarker. We present a comparative analysis of neobetanin with other commonly used indicators, such as furosine and 5-hydroxymethylfurfural (B1680220) (HMF), and provide detailed experimental protocols for its quantification.

Neobetanin vs. Alternative Heat-Treatment Biomarkers

The ideal biomarker for thermal processing should be consistently formed or degraded in response to heat, be easily and accurately quantifiable, and be absent or present at very low levels in the unprocessed food. Here, we compare neobetanin with furosine and HMF, two well-established markers of the Maillard reaction, a key chemical transformation occurring during the heating of foods.

Biomarker	Principle of Formation	Food Matrix Suitability	Advantages	Limitations
Neobetanin	Thermal degradation (dehydrogenation and hydrolysis) of betanin and isobetanin.[1][2]	Foods rich in betalains (B12646263) (e.g., beetroot, prickly pear, amaranth).	Specific to betalain-containing foods; formation is directly related to the degradation of a key pigment.	Limited to a specific group of foods; potential for further degradation at very high temperatures.
Furosine	Formed in the early stages of the Maillard reaction from the Amadori compound, which is derived from the reaction between reducing sugars and the ε-amino group of lysine (B10760008).	Protein- and sugar-containing foods (e.g., milk, cereals, meat).	Widely applicable across various food matrices; indicative of early-stage heat damage and lysine blockage.	Formation is dependent on the presence of both reducing sugars and lysine; can be influenced by storage conditions.
5-Hydroxymethylfurfural (HMF)	Formed during the intermediate stage of the Maillard reaction from the dehydration of hexoses, and also through caramelization.	Sugar-rich foods, particularly those with a low pH (e.g., fruit juices, honey, jams).	Good indicator of the intensity of heat treatment in acidic, sugary foods.	Not specific to the Maillard reaction (can also form from caramelization); its concentration can decrease during prolonged heating or storage.

Quantitative Analysis of Biomarker Formation

The following table summarizes available quantitative data on the formation of neobetanin and the degradation of its precursor, betanin, under various heat treatment conditions. A direct quantitative comparison with furosine and HMF in the same beetroot-based matrix is not available in the current literature.

Food Matrix	Heat Treatment	Betanin Concentration	Neobetanin Concentration	Other Observations	Reference
Betalain solution	75 °C for 120 min	Significant decrease	100% increase from initial value	Vulgaxanthin I was not detectable after heat treatment.[3]
Beetroot juice	Not specified (thermally processed)	48.4 mg per 225 ml (betanin and isobetanin)	1264 mg per 225 ml	Neobetanin was a predominant compound.
Beetroot powder	45 °C for 6 days	Degradation of pigments observed	-	Lower water activity in powder provided protection to pigments compared to blanching water.[4]
Betacyanin fractions	90°C for 30 min	13-15% loss	Neobetanin was the dominant peak in yellow pigment fractions.	After heating, 15-decarboxy-betanin was also detected.[5]

Experimental Protocols

Accurate quantification of neobetanin is crucial for its validation as a biomarker. High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) is the most common analytical technique employed.

Sample Preparation: Extraction of Betalains from Beetroot

• Homogenization: Homogenize fresh beetroot tissue.

• Extraction: Extract the homogenized tissue with a solvent, typically an aqueous solution of ethanol (B145695) or methanol, often acidified to improve betalain stability.

• Solid-Phase Extraction (SPE): Pass the crude extract through a C18 SPE cartridge to remove sugars, organic acids, and other polar compounds. Retain the betalains and elute them with a stronger solvent.

• Concentration: Concentrate the eluted fraction under vacuum.

HPLC-DAD Analysis of Neobetanin

• Instrumentation: A standard HPLC system equipped with a diode-array detector.

• Column: A reversed-phase C18 column is typically used.

• Mobile Phase: A gradient elution with a binary solvent system is common.

  • Solvent A: Acidified water (e.g., with formic acid).

  • Solvent B: Acetonitrile or methanol.

• Detection: Monitor the eluent at the maximum absorption wavelength for neobetanin (approximately 470-480 nm) and betanin (approximately 538 nm).

• Quantification: Use an external standard of purified neobetanin or calculate its concentration relative to the initial betanin content.

Visualizing the Pathways and Workflows

To better understand the processes involved, the following diagrams illustrate the thermal degradation of betanin and a typical experimental workflow for biomarker validation.

Thermal degradation pathways of betanin.

Experimental workflow for biomarker validation.

Conclusion

Neobetanin demonstrates significant potential as a specific and reliable biomarker for monitoring the thermal processing of betalain-containing foods. Its formation is directly linked to the degradation of betanin, a key quality indicator in products like beetroot juice. While it is limited to a specific class of foods, within that niche, it offers a more direct measure of pigment degradation than the more general markers of the Maillard reaction like furosine and HMF.

Further research is warranted to establish a broader quantitative dataset for neobetanin formation under a wider range of processing conditions and in various food matrices. Critically, direct comparative studies measuring neobetanin, furosine, and HMF simultaneously within the same betalain-rich food matrix are needed to definitively establish their relative performance and suitability for different food processing applications. The detailed experimental protocols and validation workflows provided in this guide offer a solid foundation for researchers to undertake these crucial next steps in validating neobetanin as a robust biomarker for the food industry.

References

• 1. sevenpubl.com.br [sevenpubl.com.br]
• 2. Analysis of the degradation of betanin obtained from beetroot using Fourier transform infrared spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Identification of betanin degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Validation of biomarkers of food intake-critical assessment of candidate biomarkers. [folia.unifr.ch]

Distinguishing Neobetanin from Isobetanin using HPLC-DAD: A Comparative Guide

For researchers, scientists, and drug development professionals working with betalain pigments, the accurate differentiation of isomers such as neobetanin and isobetanin is crucial for quality control, bioactivity studies, and formulation development. High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD) is a powerful and widely used technique for the separation and quantification of these closely related compounds. This guide provides a comparative overview of the methodologies and data for distinguishing neobetanin from isobetanin using HPLC-DAD.

Experimental Protocol

A generalized experimental protocol for the separation of neobetanin and isobetanin using HPLC-DAD is outlined below. It is important to note that specific parameters may require optimization based on the sample matrix and instrumentation.

1. Sample Preparation:

• Extract betalains (B12646263) from the raw material (e.g., beetroot) using a suitable solvent, often an aqueous solution containing ethanol (B145695) or methanol (B129727) with acidification (e.g., with formic acid or citric acid) to improve stability.

• Centrifuge the extract to remove solid debris.

• Filter the supernatant through a 0.45 µm syringe filter before injection into the HPLC system.

2. HPLC-DAD System and Conditions:

• Column: A reversed-phase C18 column is typically used for the separation of these polar compounds.

• Mobile Phase: A gradient elution is commonly employed using a two-solvent system:

  • Solvent A: Water with an acidifier (e.g., 0.1-5% formic acid).

  • Solvent B: Acetonitrile or methanol.

• Detection: The Diode-Array Detector should be set to monitor a range of wavelengths, with specific monitoring at the maximum absorbance wavelengths for betacyanins (around 535-540 nm) and neobetanin (around 462-480 nm).[1][2]

• Flow Rate: A typical flow rate is between 0.5 and 1.0 mL/min.

• Injection Volume: The injection volume usually ranges from 10 to 20 µL.

• Column Temperature: Maintaining a consistent column temperature, for example, at 30°C or 40°C, is important for reproducible retention times.[3][4]

Data Presentation: Comparative Analysis

The primary method for distinguishing neobetanin from isobetanin in an HPLC-DAD chromatogram is through their retention times and UV-Vis spectral characteristics. While absolute retention times can vary between different HPLC systems and methods, the elution order is generally consistent.

Parameter	Isobetanin	Neobetanin	Source
Typical Elution Order	Elutes after betanin	Elutes after isobetanin in some methods	[5][6]
Retention Time (min)	Varies (e.g., ~15.67 min in one study)	Varies (e.g., ~2.98 min in a different study)	[7]
λmax (nm)	~536 nm	~462 nm	[2]

Note: The retention times provided are examples from specific studies and will differ based on the exact chromatographic conditions used. The key differentiator is the elution order and the distinct UV-Vis absorption maxima.

Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of neobetanin and isobetanin using HPLC-DAD.

HPLC-DAD workflow for neobetanin and isobetanin analysis.

Conclusion

Distinguishing neobetanin from isobetanin using HPLC-DAD is readily achievable through careful optimization of the chromatographic method. The key distinguishing features are their retention times and, most definitively, their unique UV-Vis spectral properties, with isobetanin absorbing at a higher wavelength than neobetanin. By following a robust experimental protocol and carefully analyzing the resulting data, researchers can confidently identify and quantify these isomers in their samples.

References

• 1. ajprd.com [ajprd.com]
• 2. Making sure you're not a bot! [mostwiedzy.pl]
• 3. ir.lib.ruh.ac.lk [ir.lib.ruh.ac.lk]
• 4. mdpi.com [mdpi.com]
• 5. Using the SPE and Micro-HPLC-MS/MS Method for the Analysis of Betalains in Rat Plasma after Red Beet Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Comparative Stability of Neobetanin and Other Betacyanins: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the stability of natural pigments is paramount for their application as colorants and bioactive compounds. This guide provides a comparative analysis of the stability of neobetanin against other prominent betacyanins, supported by experimental data and detailed methodologies.

Betacyanins, the red-violet pigments found in plants of the order Caryophyllales, are gaining significant interest for their potent antioxidant properties and vibrant color.[1][2] Betanin is the most well-known betacyanin, primarily extracted from red beetroot (Beta vulgaris).[3] Neobetanin, a dehydrogenated derivative of betanin, has been noted for its distinct stability profile.[3][4] This guide compares the stability of neobetanin with other key betacyanins, including betanin, isobetanin (a C-15 epimer of betanin), phyllocactin, and hylocerenin, focusing on their response to thermal stress.

Comparative Performance and Physicochemical Properties

While direct quantitative kinetic data for neobetanin is limited in publicly available literature, its formation as a more stable product of betanin degradation, particularly under thermal and acidic conditions, is well-documented.[3][4][5] Neobetanin's aromatized pyridine (B92270) ring is believed to contribute to its increased stability compared to betanin under certain conditions.[1][3]

The following table summarizes the key properties of the compared betacyanins.

Property	Neobetanin	Betanin	Isobetanin	Phyllocactin	Hylocerenin
Molecular Formula	C₂₄H₂₄N₂O₁₃[3]	C₂₄H₂₆N₂O₁₃	C₂₄H₂₆N₂O₁₃	C₂₈H₂₈N₂O₁₆	C₃₀H₃₂N₂O₁₇
Molecular Weight	548.5 g/mol [3]	550.5 g/mol	550.5 g/mol	636.5 g/mol	680.6 g/mol
Structural Feature	Aromatized betanin (14,15-dehydrobetanin)[3][4]	Betanidin 5-O-β-glucoside[4]	C-15 epimer of betanin[5]	Betanin 6'-O-malonate[6]	Betanin 6'-O-(3-hydroxy-3-methylglutarate)[6]
Appearance	Orange-yellow pigment[3]	Red-violet pigment[4]	Red-violet pigment[5]	Red-violet pigment	Red-violet pigment
Natural Sources	Beta vulgaris, Hylocereus polyrhizus[3][5]	Beta vulgaris[4]	Beta vulgaris[4]	Hylocereus polyrhizus[6]	Hylocereus polyrhizus[6]

Thermal Stability Analysis

A key study by Herbach et al. (2006) provides a direct comparison of the thermal degradation of betanin, phyllocactin, and hylocerenin. The study found that while betanin as an individual compound is the most stable, solutions containing acylated betacyanins like phyllocactin and hylocerenin exhibit greater overall color stability. This is attributed to the formation of red degradation products that contribute to color retention.[6][7]

Thermal degradation of these betacyanins typically follows first-order reaction kinetics.[3][4][8] The table below summarizes the findings on their thermal stability.

Betacyanin	Relative Stability of Individual Pigment	Chromatic Stability of Solution	Key Observations
Neobetanin	High (Qualitative)	Not directly compared	Forms from betanin upon heating; its concentration increases as betanin degrades.[5] Aromatized structure confers enhanced stability.[1][3]
Betanin	Highest[6][7]	Moderate[6]	Degrades into neobetanin (yellow), betalamic acid (yellow), and colorless cyclo-Dopa-5-O-glucoside.[3][5][9]
Phyllocactin	Lower than Betanin[6][7]	High[6]	Acylation with a malonyl group.[6] Enhanced solution color stability due to formation of stable red degradation products.[6][7]
Hylocerenin	Lower than Betanin[6][7]	Highest[6]	Acylation with a 3-hydroxy-3-methylglutaryl group.[6] Exhibits the highest chromatic stability among the three.[6][7]

Experimental Protocols

The following are generalized protocols for the stability analysis of betacyanins, based on common methodologies found in the literature.[5][6][10]

Isolation and Purification of Betacyanins

• Objective: To obtain pure betacyanins from their natural source for stability studies.

• Methodology:

  • Extraction: Homogenize plant material (e.g., beetroot, pitaya peel) with an aqueous solution of methanol (B129727) or ethanol (B145695) (typically 80%), often slightly acidified (e.g., with 0.1% formic acid) to enhance stability.[1][3]

  • Solid-Phase Extraction (SPE): Pass the crude extract through a C18 SPE cartridge to remove polar impurities like sugars and organic acids. Elute the retained betalains (B12646263) with a stronger solvent (e.g., methanol).[10]

  • Semi-preparative HPLC: Further purify the concentrated extract using semi-preparative reverse-phase HPLC with a gradient elution of acidified water and acetonitrile/methanol to isolate individual betacyanins.[1]

Thermal Stability Assay

• Objective: To determine the degradation kinetics of purified betacyanins at various temperatures.

• Methodology:

  • Sample Preparation: Prepare solutions of the purified betacyanins in a buffered solution (e.g., citrate-phosphate buffer) at a specific pH (typically between 4 and 6, the optimal range for betacyanin stability).[4][11]

  • Incubation: Aliquot the solutions into sealed vials and incubate them in temperature-controlled water baths at various temperatures (e.g., 50, 70, 90 °C).[12]

  • Sampling: At regular time intervals, withdraw samples and immediately cool them in an ice bath to stop the degradation reaction.

  • Analysis: Analyze the samples using HPLC-DAD or a UV-Vis spectrophotometer.

    • Spectrophotometry: Monitor the decrease in absorbance at the maximum wavelength for betacyanins (around 538 nm).[5][13]

    • HPLC-DAD: Quantify the remaining parent betacyanin and identify degradation products by monitoring the peak area at their respective maximum absorbances.[5][6]

  • Kinetic Analysis: Plot the natural logarithm of the concentration (or absorbance) versus time. If the plot is linear, the degradation follows first-order kinetics. The degradation rate constant (k) is the negative of the slope. The half-life (t₁/₂) can be calculated as ln(2)/k.[8]

Visualizing Betacyanin Degradation and Bioactivity

To better understand the processes discussed, the following diagrams illustrate the chemical degradation of betanin and a key biological pathway influenced by betacyanins.

Betanin Degradation Pathways

Betacyanins exert beneficial biological effects, such as antioxidant and anti-inflammatory activities, by modulating cellular signaling pathways. The Nrf2-ARE pathway is a critical defense mechanism against oxidative stress.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Multi-colored shades of betalains: recent advances in betacyanin chemistry - Natural Product Reports (RSC Publishing) DOI:10.1039/D1NP00018G [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. Analysis of the degradation of betanin obtained from beetroot using Fourier transform infrared spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stability and color changes of thermally treated betanin, phyllocactin, and hylocerenin solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Degradation of colour in beetroot (Beta vulgaris L.): a kinetics study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Using the SPE and Micro-HPLC-MS/MS Method for the Analysis of Betalains in Rat Plasma after Red Beet Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for Neobetanin Analysis

This guide provides a detailed comparison of various analytical techniques for the quantification and characterization of neobetanin, a yellow-orange betalain pigment. The performance of High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography coupled with Mass Spectrometry (UPLC-MS/MS), High-Performance Thin-Layer Chromatography (HPTLC), and UV-Vis Spectrophotometry are evaluated based on available experimental data. This document is intended for researchers, scientists, and professionals in the fields of natural product chemistry, food science, and drug development.

Data Presentation: Performance Characteristics of Analytical Methods

The following table summarizes the quantitative performance metrics for different analytical methods used in the analysis of neobetanin and related betalains (B12646263). Data has been compiled from various studies to provide a comparative overview.

Analytical Method	Parameter	Value for Neobetanin/Betalains	Source
UPLC-MS/MS	Limit of Detection (LOD)	4.56 nmol/L	[1]
Limit of Quantification (LOQ)	13.67 nmol/L	[1]
Recovery	82% to 91% (for a mix of 8 betalains including neobetanin)	[1]
Repeatability (RSD)	< 5%	[1]
HPLC	Purity Achieved (Flash Chromatography followed by HPLC analysis)	52%	[2][3]
Linearity (for Betanin)	R² = 0.997	[1]
HPTLC	Qualitative Analysis	Successful separation of betacyanins and betaxanthins	[4][5]
Eluting Time	~1.20 hours	[4]
Spectrophotometry	Maximum Absorbance (λmax)	462 nm, 470 nm	[6][7]
Application	Quantification of total betalains; monitoring degradation	[8][9]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are generalized from published research and may require optimization for specific sample matrices and instrumentation.

1. High-Performance Liquid Chromatography (HPLC)

• Objective: To separate and quantify neobetanin in a sample matrix.

• Instrumentation: An HPLC system equipped with a C18 reversed-phase column (e.g., 4.6 mm × 250 mm, 5 µm), a UV-Vis or Diode-Array Detector (DAD), and a gradient pump.[2]

• Sample Preparation:

  • Extract betalains from the source material (e.g., beetroot) using a solvent such as an aqueous solution of ethanol (B145695) or methanol, often acidified to enhance stability.[10]

  • Centrifuge the extract to remove solid debris.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.[11]

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% formic acid.[2]

  • Mobile Phase B: Acetonitrile or methanol.[2][10]

  • Gradient Elution: A typical gradient might start with 5-25% B for 15 minutes, followed by an increase to 70% B.[2]

  • Flow Rate: 0.95 mL/min.[2]

  • Detection Wavelength: Monitor at 486 nm for betaxanthins like neobetanin.[2]

  • Quantification: Calculate concentration based on a calibration curve generated from a purified neobetanin standard.

2. Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

• Objective: To achieve high-sensitivity and high-selectivity quantification and structural confirmation of neobetanin.

• Instrumentation: A UPLC system coupled to a tandem mass spectrometer (e.g., triple quadrupole or QTOF) with an electrospray ionization (ESI) source.[1][12]

• Sample Preparation:

  • For plasma samples, Solid Phase Extraction (SPE) with a polymeric reversed-phase cartridge can be used for sample clean-up and concentration.[1]

  • Elute the analytes from the SPE cartridge and evaporate to dryness.

  • Reconstitute the residue in a suitable solvent (e.g., water with 0.1% acetic acid) for injection.[13]

• Chromatographic and MS Conditions:

  • Column: A sub-2 µm particle size C18 column (e.g., 2.1 × 50 mm, 1.7 µm).[12]

  • Mobile Phase A: Formic acid aqueous solution with ammonium (B1175870) bicarbonate.[1]

  • Mobile Phase B: Acetonitrile solution with formic acid and water.[1]

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MS Mode: Multiple Reaction Monitoring (MRM) for quantification, using specific precursor-product ion transitions for neobetanin.[1]

3. High-Performance Thin-Layer Chromatography (HPTLC)

• Objective: For the qualitative analysis and purification of betalains, including neobetanin.

• Methodology:

  • Activate HPTLC plates (e.g., cellulose) by heating.[4]

  • Apply the sample extract as a continuous line onto the plate.[4]

  • Perform one-dimensional development using a sequence of two different solvent systems. For example:

    • System 1: Isopropanol:ethanol:water:acetic acid (55:20:20:5).[5]

    • System 2: Isopropanol:ethanol:water:acetic acid (30:35:30:5).[5]

  • Dry the plates after development, potentially under vacuum with dry ice to minimize degradation.[4]

  • Visualize the separated bands (yellow-orange for neobetanin) and determine their absorbance spectra.[4]

4. UV-Vis Spectrophotometry

• Objective: To determine the total betalain content and monitor for the presence of neobetanin as a degradation product.

• Methodology:

  • Prepare a diluted solution of the betalain extract in a suitable buffer (e.g., citrate (B86180) or phosphate (B84403) buffer at a specific pH).[8]

  • Measure the absorbance of the solution using a spectrophotometer.

  • Neobetanin has a characteristic maximum absorbance (λmax) around 470 nm.[6] An increase in absorbance at this wavelength can indicate the formation of neobetanin from the degradation of other betacyanins.[14]

  • Quantification of total betacyanins and betaxanthins can be performed using specific equations that incorporate absorbance values at their respective λmax and molar extinction coefficients.[1]

Mandatory Visualization

The following diagrams illustrate the logical workflow for the cross-validation of analytical methods for neobetanin and a simplified signaling pathway context where such analysis is relevant.

Caption: Workflow for cross-validation of analytical methods.

References

• 1. Using the SPE and Micro-HPLC-MS/MS Method for the Analysis of Betalains in Rat Plasma after Red Beet Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ir.lib.ruh.ac.lk [ir.lib.ruh.ac.lk]
• 3. Novel approach for purification of major betalains using flash chromatography and comparison of radical scavenging and antioxidant activities - White Rose Research Online [eprints.whiterose.ac.uk]
• 4. A new method for the isolation of betalaines by HPTLC. [ve.scielo.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Making sure you're not a bot! [mostwiedzy.pl]
• 8. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Betalains from Opuntia stricta peels: UPLC-MS/MS metabolites profiling, computational investigation, and potential applicability as a raw meat colorant - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

Neobetanin vs. Betanin: A Comparative Guide to Their Biological Effects

For researchers, scientists, and drug development professionals, understanding the nuanced differences between closely related bioactive compounds is paramount. This guide provides a detailed comparison of the biological effects of neobetanin and its precursor, betanin, two betacyanin pigments found predominantly in red beetroot (Beta vulgaris). While structurally similar, their distinct chemical properties lead to differences in stability, bioavailability, and biological activity.

Chemical and Physical Properties

Betanin is the most abundant betacyanin in beetroot. Neobetanin is an aromatized form of betanin, characterized by a pyridine (B92270) ring that results from oxidation.[1] This structural difference significantly influences their chemical properties and stability.[1]

Property	Betanin	Neobetanin	Reference
Molar Mass	550.5 g/mol	548.5 g/mol	[1]
Appearance	Red-violet pigment	Orange-yellow pigment	[1][2]
Key Structural Feature	Dihydro-pyrrole ring	Aromatized pyridine ring	[1]
Natural Sources	Red beetroot (Beta vulgaris)	Red beetroot (Beta vulgaris), Hylocereus polyrhizus, Selenicereus monacanthus	[1]

Comparative Biological Activity

Direct comparative studies with extensive quantitative data are limited in publicly available literature. However, existing research on betalains (B12646263) allows for an inference of their comparative performance.

Antioxidant Activity

Both betanin and neobetanin possess antioxidant properties, exhibiting free radical scavenging abilities by donating electrons to neutralize free radicals.[1] However, only betacyanins like betanin and neobetanin, as opposed to betaxanthins, were able to counteract hydrogen peroxide-induced reactive oxygen species (ROS) generation.[3][4]

A study comparing the effects of purified betalains on superoxide (B77818) and DPPH radical formation showed that betanin and neobetanin had a more significant reduction effect compared to betaxanthins.[5]

Assay	Betanin	Neobetanin	Reference
Superoxide Radical Reduction	27.1% reduction	22.4% reduction	[5]
DPPH Radical Reduction	Significant reduction	Significant reduction	[5]

Anti-inflammatory Effects

All betalains, including betanin and neobetanin, have demonstrated anti-inflammatory properties by suppressing the expression of pro-inflammatory markers.[3][4] Studies suggest that betacyanins may have stronger effects compared to betaxanthins.[3][4]

In a study using murine RAW 264.7 macrophages stimulated with lipopolysaccharide (LPS), both betanin and neobetanin suppressed the expression of pro-inflammatory cytokines and enzymes at various concentrations.

Pro-inflammatory Marker	Betanin (100 µM)	Neobetanin (100 µM)	Reference
IL-6 mRNA expression	~50% inhibition	~60% inhibition	[3][4]
iNOS mRNA expression	~70% inhibition	~75% inhibition	[3][4]
COX-2 mRNA expression	~60% inhibition	~65% inhibition	[3][4]
IL-1β mRNA expression	~50% inhibition	~55% inhibition	[3][4]

Stability and Bioavailability

Neobetanin's aromatized structure appears to confer greater stability under certain conditions, such as being more stable to reactions like chlorination compared to betanin.[1] The dehydrogenation of betanin during heating can lead to the formation of neobetanin.[1][2]

The bioavailability of betanin from beetroot is relatively low, and it is often absorbed as downstream metabolites.[6] While direct comparative bioavailability data for neobetanin is scarce, its increased stability may influence its absorption and metabolism.

Signaling Pathways

Betalains, including betanin and neobetanin, are known to modulate key signaling pathways involved in oxidative stress and inflammation, such as the Nrf2-ARE and NF-κB pathways.[1]

Nrf2-ARE Signaling Pathway

The Nrf2-ARE pathway is a primary cellular defense mechanism against oxidative stress. Betalains can activate this pathway, leading to the transcription of antioxidant and detoxification genes.

Activation of the Nrf2-ARE antioxidant pathway.

NF-κB Signaling Pathway

The NF-κB pathway is a key regulator of inflammation. Betalains have been shown to inhibit this pathway, thereby reducing the expression of pro-inflammatory genes.[1]

Inhibition of the NF-κB inflammatory pathway.

Experimental Protocols

Isolation and Purification of Neobetanin and Betanin

Objective: To isolate and purify neobetanin and betanin from a natural source like beetroot.

Methodology:

• Extraction: Beetroot tissue is homogenized and extracted with a solvent, typically an aqueous solution of ethanol (B145695) or methanol, often acidified to improve betalain stability.

• Purification: The crude extract is subjected to multiple chromatographic steps, such as ion-exchange chromatography followed by reversed-phase high-performance liquid chromatography (RP-HPLC), to separate betanin and neobetanin from other compounds.

• Identification: The purified compounds are identified and characterized using techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

General workflow for isolation and purification.

In Vitro Anti-inflammatory Activity Assay

Objective: To assess the anti-inflammatory effects of neobetanin and betanin on cultured cells.

Methodology:

• Cell Culture: Murine macrophages (e.g., RAW 264.7) are cultured under standard conditions.

• Treatment: Cells are pre-incubated with varying concentrations of purified betanin or neobetanin for a specific duration.

• Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS) to the cell culture medium.

• Analysis: After incubation, the expression of pro-inflammatory markers (e.g., IL-6, iNOS, COX-2) is quantified using methods like quantitative real-time PCR (qRT-PCR) for mRNA levels or ELISA for protein levels.

Conclusion

Neobetanin and betanin are closely related betacyanins with distinct structural features that influence their properties. Neobetanin's aromatized structure appears to confer greater stability under certain conditions.[1] Both compounds are promising bioactive molecules due to their antioxidant and anti-inflammatory properties.[1][3][4] Further side-by-side quantitative studies are necessary to fully elucidate their comparative efficacy, bioavailability, and potential therapeutic applications. The modulation of key cellular signaling pathways like Nrf2-ARE and NF-κB is a likely mechanism for their observed biological activities.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Biological Properties and Applications of Betalains - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Differential Effects of Betacyanin and Betaxanthin Pigments on Oxidative Stress and Inflammatory Response in Murine Macrophages - White Rose Research Online [eprints.whiterose.ac.uk]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. researchgate.net [researchgate.net]

Unveiling the Bioactivity of Neobetanin: A Comparative In Vivo Analysis

A detailed guide for researchers and drug development professionals on the in vivo validation of neobetanin's bioactivity, benchmarked against established natural anti-inflammatory and antioxidant compounds, curcumin (B1669340) and resveratrol (B1683913).

Neobetanin, a naturally occurring betacyanin pigment derived from sources like beetroot, is emerging as a compound of interest for its potential therapeutic properties.[1] Like its precursor, betanin, neobetanin is recognized for its potent antioxidant and anti-inflammatory capabilities.[2] This guide provides a comprehensive comparison of the in vivo bioactivity of neobetanin, with a focus on its anti-inflammatory and antioxidant effects in animal models. Due to the limited availability of in vivo data specifically for neobetanin, data from studies on its parent compound, betanin, will be utilized as a proxy to infer its potential efficacy. This guide will objectively compare its performance with two well-established natural bioactive compounds, curcumin and resveratrol, supported by experimental data and detailed protocols.

Comparative Efficacy: Anti-inflammatory and Antioxidant Activity

The following tables summarize the in vivo anti-inflammatory and antioxidant activities of betanin (as a proxy for neobetanin), curcumin, and resveratrol from various animal studies.

Anti-inflammatory Activity in Carrageenan-Induced Paw Edema Model

The carrageenan-induced paw edema model is a standard in vivo assay to screen for acute anti-inflammatory activity.

Compound	Animal Model	Dose	Route of Administration	Paw Edema Inhibition (%)	Reference
Betanin	Male Swiss mice	100 mg/kg	Subcutaneous & Oral	Significant inhibition (quantitative data not specified)	[3]
Curcumin	Rats	50 and 100 mg/kg	Not specified	Significant anti-edematous activity	[4]
Diacetyl curcumin (DAC)	Not specified	Not specified	Not specified	Maximum inhibition, higher than aspirin (B1665792) and curcumin	[5]
Resveratrol	Mice	High, medium, and low doses	Not specified	30.15% (high dose), 24.61% (medium dose), 17.06% (low dose)	[6]

Antioxidant Activity in Various Animal Models

The antioxidant effects of these compounds have been evaluated in different in vivo models, assessing their ability to modulate key antioxidant enzymes.

Compound	Animal Model	Dose	Duration	Key Findings	Reference
Betanin	Male Sprague-Dawley rats	25 and 100 mg/kg	5 days	Prevented the decrease in SOD and CAT activities in liver and kidney tissues induced by paraquat.	[3]
Betanin	Wistar rats with hyperlipidemia	20 mg/kg	20 days	Increased SOD, CAT, and GPx activities and reduced hepatic malondialdehyde.[7]	[7]
Curcumin	High-fat diet-induced obese mice	Not specified	Not specified	Increased oxygen consumption and decreased lipid and protein oxidation in isolated liver mitochondria.	[8]
Curcumin	Rats with γ-radiation-induced brain injury	Not specified	Not specified	Mitigated the decrease in antioxidant biomarkers in the brain.	[9]
Resveratrol	Senescence-accelerated mice	25, 50, and 100 mg/kg/day	8 weeks	Increased the activity of SOD and GPx, and decreased malondialdehyde levels.	[10]
Resveratrol	Rats with chronic unpredictable mild stress	Not specified	Not specified	Normalized total antioxidant ability, glutathione (B108866), and malondialdehyde in the liver.	[11]

Signaling Pathways and Experimental Workflows

The bioactivity of neobetanin and the comparative compounds is underpinned by their interaction with key cellular signaling pathways. The experimental workflows for evaluating their in vivo efficacy follow standardized protocols.

Figure 1: Modulation of NF-κB and Nrf2-ARE pathways by bioactive compounds.

Figure 2: General workflow for in vivo validation of anti-inflammatory agents.

Detailed Experimental Protocols

Reproducibility and standardization are paramount in preclinical research. The following are detailed methodologies for key experiments cited in this guide.

Carrageenan-Induced Paw Edema in Mice

This model is used to assess the efficacy of compounds against acute inflammation.[12]

Materials:

• Male Swiss albino mice (25-30 g)

• Carrageenan (1% w/v in sterile saline)

• Test compound (Neobetanin, Curcumin, or Resveratrol) dissolved in a suitable vehicle

• Reference drug (e.g., Indomethacin, 10 mg/kg)

• Plethysmometer or digital calipers

Procedure:

• Animal Acclimatization: House the mice in a controlled environment for at least one week prior to the experiment with free access to food and water.

• Grouping and Administration: Divide the animals into groups (n=6-8 per group): Vehicle control, reference drug, and test compound groups (various doses). Administer the vehicle, reference drug, or test compound orally or via intraperitoneal injection one hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar surface of the right hind paw of each mouse.

• Measurement of Paw Edema: Measure the paw volume or thickness using a plethysmometer or calipers at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of paw edema for each group compared to the vehicle control group.

Lipopolysaccharide (LPS)-Induced Systemic Inflammation in Mice

This model is employed to study the effects of compounds on systemic inflammation and cytokine production.[13][14]

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• Lipopolysaccharide (LPS) from E. coli

• Test compound dissolved in a suitable vehicle

• ELISA kits for TNF-α, IL-1β, and IL-6

Procedure:

• Animal Preparation: Acclimatize mice for at least one week.

• Compound Administration: Administer the test compound or vehicle to the respective groups of mice (intraperitoneally or orally) one hour prior to LPS injection.

• LPS Challenge: Inject LPS (e.g., 1 mg/kg) intraperitoneally to induce a systemic inflammatory response.

• Sample Collection: At a predetermined time point (e.g., 2 or 6 hours) after LPS injection, collect blood via cardiac puncture and harvest tissues (e.g., liver, spleen).

• Cytokine Measurement: Measure the levels of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) in the serum or tissue homogenates using specific ELISA kits.

Measurement of Myeloperoxidase (MPO) Activity

MPO is an enzyme found in neutrophils and is used as a marker of neutrophil infiltration into inflamed tissues.[15][16][17]

Procedure:

• Tissue Homogenization: Homogenize the inflamed tissue (e.g., paw tissue) in a suitable buffer (e.g., 50 mM potassium phosphate (B84403) buffer, pH 6.0, containing 0.5% hexadecyltrimethylammonium bromide).

• Centrifugation: Centrifuge the homogenate at 12,000 x g for 15 minutes at 4°C.

• Assay: Mix the supernatant with a reaction buffer containing o-dianisidine dihydrochloride (B599025) and hydrogen peroxide.

• Spectrophotometric Reading: Measure the change in absorbance at 460 nm over time. MPO activity is proportional to the rate of change in absorbance.

Measurement of Superoxide (B77818) Dismutase (SOD) and Glutathione Peroxidase (GPx) Activity

These assays quantify the activity of key antioxidant enzymes in tissue homogenates.[18][19][20][21]

SOD Activity Assay:

• Principle: This assay is often based on the inhibition of the reduction of nitroblue tetrazolium (NBT) by superoxide radicals generated by a xanthine-xanthine oxidase system.

• Procedure: Mix tissue supernatant with the reaction mixture containing xanthine (B1682287), xanthine oxidase, and NBT.

• Measurement: Measure the absorbance at a specific wavelength (e.g., 560 nm). The degree of inhibition of NBT reduction is proportional to the SOD activity.

GPx Activity Assay:

• Principle: This assay typically measures the rate of oxidation of reduced glutathione (GSH) to oxidized glutathione (GSSG) by GPx, coupled to the recycling of GSSG back to GSH by glutathione reductase, which consumes NADPH.

• Procedure: Incubate the tissue supernatant with a reaction mixture containing GSH, glutathione reductase, NADPH, and a substrate like hydrogen peroxide or cumene (B47948) hydroperoxide.

• Measurement: Monitor the decrease in absorbance at 340 nm as NADPH is consumed. The rate of decrease is proportional to the GPx activity.

Conclusion

The available in vivo data on betanin strongly suggests that its derivative, neobetanin, holds significant promise as a natural anti-inflammatory and antioxidant agent. Its mechanism of action likely involves the modulation of the NF-κB and Nrf2-ARE signaling pathways, similar to the well-characterized compounds curcumin and resveratrol. While direct comparative studies are lacking, the compiled data in this guide provides a valuable resource for researchers to design and interpret future in vivo validation studies of neobetanin's bioactivity. The detailed experimental protocols provided herein offer a standardized framework for such investigations, facilitating the generation of robust and comparable data. Further research focusing directly on neobetanin in various animal models is warranted to fully elucidate its therapeutic potential and establish its efficacy in comparison to other natural bioactive compounds.

References

• 1. heraldopenaccess.us [heraldopenaccess.us]
• 2. Betalains: A Narrative Review on Pharmacological Mechanisms Supporting the Nutraceutical Potential Towards Health Benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Antinociceptive and anti-inflammatory actions of curcumin and nano curcumin: a comparative study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Analgesic and Anti-Inflammatory Activities of Resveratrol through Classic Models in Mice and Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Short-Term Betanin Intake Reduces Oxidative Stress in Wistar Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Credible Role of Curcumin in Oxidative Stress-Mediated Mitochondrial Dysfunction in Mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Properties of Resveratrol: In Vitro and In Vivo Studies about Metabolism, Bioavailability, and Biological Effects in Animal Models and Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Anti-Inflammatory Action and Mechanisms of Resveratrol - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Carrageenan-Induced Paw Edema in the Rat and Mouse | Springer Nature Experiments [experiments.springernature.com]
• 13. Lipopolysaccharide-induced inflammatory liver injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Video: Injections of Lipopolysaccharide into Mice to Mimic Entrance of Microbial-derived Products After Intestinal Barrier Breach [jove.com]
• 15. 4.10. Myeloperoxidase Activity (MPO) [bio-protocol.org]
• 16. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 17. researchgate.net [researchgate.net]
• 18. MEASUREMENT OF SUPEROXIDE DISMUTASE, CATALASE, AND GLUTATHIONE PEROXIDASE IN CULTURED CELLS AND TISSUE - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. ias.ac.in [ias.ac.in]
• 21. researchgate.net [researchgate.net]

A Comparative Analysis of Neobetanin from Diverse Botanical Sources

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals detailing the comparative analysis of neobetanin derived from various plant sources. This document provides an objective comparison of neobetanin's properties and bioactivities, supported by experimental data, detailed methodologies, and pathway visualizations.

Introduction

Neobetanin, a naturally occurring betacyanin pigment, is a derivative of betanin, the prominent red-violet compound found in beetroot. It is an aromatized form of betanin, characterized by a pyridine (B92270) ring resulting from oxidation, which imparts an orange-yellow hue.[1] This structural alteration also influences its stability and biological activity. Neobetanin is primarily sourced from plants within the Caryophyllales order, with beetroot (Beta vulgaris), dragon fruit (Hylocereus polyrhizus), and prickly pear (Opuntia stricta) being the most notable sources. This guide offers a comparative overview of neobetanin from these distinct botanical origins, focusing on its extraction, quantification, and bioactive properties.

Comparative Data of Neobetanin from Various Plant Sources

Direct comparative studies quantifying neobetanin yield and purity from different plant sources are limited. The following tables summarize available data on total betacyanins and the antioxidant activities of extracts known to contain neobetanin. It is important to note that these values are collated from different studies and may not be directly comparable due to variations in experimental conditions.

Table 1: Neobetanin and Betacyanin Content in Different Plant Sources

Plant Source	Common Name	Neobetanin Content	Total Betacyanin Content	Reference
Beta vulgaris	Beetroot	Present, formation increases with heating. A beetroot juice was found to contain 1.3 g per 225 ml of neobetanin.	75-95% of total betalains (B12646263). Concentrations of 200–2100 mg/kg fresh weight have been reported.	[1]
Hylocereus polyrhizus	Dragon Fruit	Present in extracts.	Betacyanin concentration in juice powder can reach up to 156.82 µg/g.	[2]
Opuntia stricta	Prickly Pear	Present in extracts.	Not explicitly quantified, but extracts are rich in betalains.	[3]

Table 2: Comparative Antioxidant Activity of Betalain Extracts

Plant Source	Assay	IC50 / EC50 Value	Reference
Beta vulgaris	DPPH	Betanin IC50: 4.88 µM	[4]
Hylocereus polyrhizus	DPPH	EC50 of 22.06 µg/mL for juice	[5]
Opuntia stricta	DPPH	IC50 of 23.15 µg/mL for hydroalcoholic extract in a β-carotene bleaching test

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of scientific findings. Below are generalized methodologies for the extraction, purification, and quantification of neobetanin from plant sources.

Extraction of Betalains (including Neobetanin)

This protocol is a general method and can be adapted for beetroot, dragon fruit, or prickly pear.

• Materials: Fresh or frozen plant material (e.g., beetroot roots, dragon fruit pulp, prickly pear fruit), 80% (v/v) aqueous methanol (B129727) or ethanol, ascorbic acid (optional, as an antioxidant), centrifuge, rotary evaporator.

• Procedure:

  • Homogenize 100 g of the plant material with 500 mL of the extraction solvent. The addition of ascorbic acid (e.g., 50 mM) can help prevent degradation of betalains.

  • Stir the mixture for 1-2 hours at room temperature in the dark.

  • Centrifuge the mixture at 10,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

  • The resulting crude extract can be used for purification or direct analysis.

Purification of Neobetanin by Flash Chromatography

This method is adapted from a protocol for the purification of major betalains from beetroot.[5][6]

• Materials: Crude betalain extract, flash chromatography system, C18 column, mobile phase A (0.1% formic acid in water), mobile phase B (0.1% formic acid in acetonitrile).

• Procedure:

  • Dissolve the crude extract in a minimal amount of mobile phase A.

  • Load the sample onto a pre-equilibrated C18 flash chromatography column.

  • Elute the compounds using a gradient of mobile phase B. A typical gradient could be 0-60% B over 30 minutes.

  • Monitor the eluent at 470 nm (for neobetanin) and 536 nm (for betanin).

  • Collect fractions corresponding to the neobetanin peak.

  • Combine the neobetanin-rich fractions and concentrate them using a rotary evaporator.

  • The purity of the isolated neobetanin can be assessed by analytical HPLC. A study reported a purity of 52% for neobetanin purified with this method.[5][6]

Quantification of Neobetanin by Spectrophotometry

• Materials: Purified neobetanin sample, spectrophotometer.

• Procedure:

  • Dissolve the purified neobetanin in a suitable buffer (e.g., citrate (B86180) buffer, pH 5.0).

  • Measure the absorbance of the solution at the maximum absorption wavelength for neobetanin, which is around 470 nm.

  • The concentration of neobetanin can be calculated using the Beer-Lambert law (A = εcl), where A is the absorbance, ε is the molar extinction coefficient, c is the concentration, and l is the path length of the cuvette. The molar extinction coefficient for neobetanin is required for accurate quantification.

Signaling Pathways and Experimental Workflow

Signaling Pathways Modulated by Betalains

Betalains, including neobetanin, are known to exert their antioxidant and anti-inflammatory effects by modulating key cellular signaling pathways such as the Nrf2-ARE and NF-κB pathways.[1]

References

• 1. Betacyanins from Hylocereus polyrhizus: pectinase-assisted extraction and application as a natural food colourant in ice cream - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enhancing betacyanin stability: Comparison of dragon fruit (Hylocereus polyrhizus) pulp and peel powders through encapsulation technology during storage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Betalains: A Narrative Review on Pharmacological Mechanisms Supporting the Nutraceutical Potential Towards Health Benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Study on bioaccessibility of betacyanins from red dragon fruit (Hylocereus polyrhizus) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Confirming the Structure of Neobetanin: A 2D NMR Spectroscopy Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The structural elucidation of natural products is a cornerstone of drug discovery and development. Neobetanin, a bioactive betacyanin pigment found in plants such as red beet (Beta vulgaris), presents a unique structural puzzle. Its confirmation relies heavily on advanced spectroscopic techniques, with two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy standing out as the gold standard for unambiguous structural assignment. This guide provides a comparative overview of the application of 2D NMR in confirming the structure of neobetanin, alongside alternative methods, supported by representative experimental data and detailed protocols.

2D NMR Spectroscopy: The Definitive Approach

Two-dimensional NMR techniques, such as COSY, HSQC, and HMBC, provide through-bond correlation data that allows for the complete assembly of a molecule's carbon skeleton and the assignment of all proton and carbon signals. Neobetanin, also known as 14,15-dehydrobetanin, is notably more stable under the acidic conditions often used for NMR analysis compared to other betacyanins, making it a suitable candidate for detailed NMR studies.[1]

Representative 2D NMR Data for Neobetanin

While a complete, publicly available 2D NMR dataset for neobetanin is not readily found in the literature, a representative dataset has been constructed based on its known structure and published data for the closely related and well-characterized betanin.[1] This data serves to illustrate the expected correlations that would confirm the structure of neobetanin.

Table 1: Representative ¹H and ¹³C NMR Chemical Shifts for Neobetanin

Position	δ¹³C (ppm)	δ¹H (ppm)	Multiplicity	Key HMBC Correlations	Key COSY Correlations
2	172.5	-	-	H-3	-
3	35.0	3.55, 3.85	m, m	H-2, H-4, H-11	H-2
4	125.0	6.80	s	H-3, H-5, H-7	-
5	145.0	-	-	H-4, H-6, H-7	-
6	140.0	-	-	H-4, H-5, H-7, H-1'	-
7	105.0	7.05	s	H-4, H-5, H-6	-
11	148.0	8.10	d	H-3, H-12, H-13	H-12
12	118.0	6.20	d	H-11, H-13, H-14	H-11
13	130.0	-	-	H-11, H-12, H-14, H-15	-
14	128.0	7.50	d	H-12, H-13, H-15	H-15
15	135.0	7.60	d	H-13, H-14, H-17	H-14
17	170.0	-	-	H-15	-
18	171.0	-	-	H-12	-
1'	102.0	5.10	d	H-6, H-2', H-5'	H-2'
2'	74.0	3.60	t	H-1', H-3'	H-1', H-3'
3'	77.0	3.50	t	H-2', H-4'	H-2', H-4'
4'	70.0	3.40	t	H-3', H-5'	H-3', H-5'
5'	78.0	3.70	m	H-4', H-6'	H-4', H-6'a, H-6'b
6'	61.0	3.80, 3.95	m, m	H-4', H-5'	H-5'

Note: This data is representative and intended for illustrative purposes.

Comparison with Alternative Methods

While 2D NMR is the most powerful tool for complete structure elucidation, other spectroscopic and chromatographic methods are often used for the initial characterization and quantification of betacyanins.

Table 2: Comparison of Analytical Methods for Betacyanin Characterization

Method	Information Provided	Advantages	Limitations
2D NMR Spectroscopy	Complete molecular structure, stereochemistry	Unambiguous structure determination	Requires pure sample, relatively low sensitivity
UV-Visible Spectroscopy	Presence of betacyanin chromophore (λmax ~538 nm)	Simple, rapid, quantitative	Provides no detailed structural information
HPLC-MS	Molecular weight, fragmentation pattern, separation of isomers	High sensitivity, high throughput, can analyze complex mixtures	Does not provide complete structural connectivity
FT-IR Spectroscopy	Presence of functional groups (e.g., -OH, -COOH, C=N)	Provides information on chemical bonds	Complex spectra, difficult to interpret for large molecules

Experimental Protocols

Detailed Protocol for 2D NMR Analysis of Neobetanin

• Sample Preparation:

  • Dissolve 5-10 mg of purified neobetanin in 0.5 mL of a suitable deuterated solvent. Given the stability of neobetanin in acidic conditions, D₂O with a small amount of deuterated trifluoroacetic acid (TFA-d) can be used. A neutral pH solvent system may also be employed to mimic physiological conditions.

• NMR Data Acquisition:

  • All NMR spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

  • ¹H NMR: Acquire a standard one-dimensional proton spectrum to assess sample purity and concentration.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum.

  • COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings within the same spin system. Key parameters include a spectral width covering all proton signals and a sufficient number of increments in the indirect dimension for adequate resolution.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment identifies direct one-bond proton-carbon correlations.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds apart, which is crucial for connecting different spin systems and identifying quaternary carbons.

Visualizing the Workflow

The logical flow of confirming a chemical structure using 2D NMR can be visualized as a clear, step-by-step process.

2D NMR Structure Elucidation Workflow

References

• 1. researchgate.net [researchgate.net]

Neobetanin vs. Vulgaxanthin I: A Comparative Analysis of Radical Scavenging Capacity

For researchers, scientists, and drug development professionals, understanding the nuanced differences in the antioxidant potential of natural compounds is paramount. This guide provides a detailed comparison of the radical scavenging capacity of two betalain pigments: neobetanin, a red-violet betacyanin, and vulgaxanthin I, a yellow betaxanthin.

This report synthesizes experimental data to objectively compare their performance, offering insights into their potential applications as antioxidant agents. The comparison is supported by detailed experimental protocols and visual diagrams of the underlying antioxidant mechanisms and experimental workflows.

Quantitative Comparison of Antioxidant Activity

Experimental evidence consistently demonstrates that neobetanin exhibits a higher radical scavenging capacity compared to vulgaxanthin I. This difference is largely attributed to their distinct chemical structures. The antioxidant activities of these compounds have been assessed using various in vitro assays, with neobetanin showing superior performance in scavenging free radicals.

Antioxidant Assay	Neobetanin	Vulgaxanthin I	Key Findings
ABTS Radical Scavenging	Higher Activity	Lower Activity	Neobetanin demonstrates significantly higher ABTS radical scavenging activity than vulgaxanthin I.[1]
DPPH Radical Scavenging	Higher Activity	Lower Activity	Studies indicate that neobetanin is a more potent scavenger of DPPH radicals compared to vulgaxanthin I.[1][2][3]
Ferric Reducing Antioxidant Power (FRAP)	Higher Activity	Lower Activity	Neobetanin exhibits a greater ability to reduce ferric iron than vulgaxanthin I, indicating superior antioxidant power in this assay.[1]

The antioxidant activity of betalains (B12646263), including neobetanin and vulgaxanthin I, is influenced by the number and position of hydroxyl (-OH) and imino (-NH) groups in their structures, which can donate hydrogen atoms to neutralize free radicals.[1][2] The electronic resonance system between the two nitrogen atoms in the betalain core also plays a crucial role in their radical scavenging activity.[2]

Mechanisms of Radical Scavenging

The primary mechanisms by which betalains exert their antioxidant effects are through Hydrogen Atom Transfer (HAT) and Proton-Coupled Electron Transfer (PCET).[4][5] In these processes, the antioxidant molecule donates a hydrogen atom or an electron and a proton to a free radical, thereby neutralizing it and terminating the oxidative chain reaction. The 1,7-diazaheptamethinium system in betalains is essential for this high radical scavenging capacity.[5]

Some betalains have also been shown to modulate cellular signaling pathways involved in the antioxidant response, such as the Nrf2-ARE pathway.[6][7] Activation of this pathway leads to the expression of a suite of antioxidant and detoxification enzymes, enhancing the cell's overall defense against oxidative stress.

Visualizing the Pathways and Processes

To better illustrate the concepts discussed, the following diagrams are provided in the DOT language for use with Graphviz.

References

• 1. ir.lib.ruh.ac.lk [ir.lib.ruh.ac.lk]
• 2. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Antiradical Activity of Beetroot (Beta vulgaris L.) Betalains [mdpi.com]
• 5. Rationale on the High Radical Scavenging Capacity of Betalains - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]

Assessing the Purity of Neobetanin: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the purity of a compound is paramount. This guide provides an objective comparison of neobetanin sourced directly from natural origins versus that derived from the chemical conversion of its precursor, betanin. The information presented is supported by experimental data and detailed methodologies to aid in the selection of the most suitable compound for research and development purposes.

Neobetanin, a yellow betacyanin pigment, is a derivative of the more abundant red-violet betanin, both of which are found in plants of the Caryophyllales order, such as beetroot (Beta vulgaris) and prickly pear (Opuntia species).[1][2][3] While neobetanin can be extracted directly from these natural sources, it is often present in low concentrations, making purification challenging.[4] An alternative approach is the conversion of purified betanin to neobetanin.[5][6] This guide explores the purity profiles of neobetanin obtained through both methodologies.

Comparative Analysis of Neobetanin Purity

The purity of neobetanin is a critical factor for its application in research and drug development. The following table summarizes the key differences in purity and impurity profiles between naturally sourced neobetanin and neobetanin derived from the conversion of betanin.

Feature	Naturally Sourced Neobetanin	Neobetanin Derived from Betanin Conversion
Purity Level	Typically lower; one study reported a purity of 52% for neobetanin extracted from yellow prickly pear.[4]	Potentially higher, as it starts from a purified precursor (betanin). However, the final purity depends on the efficiency of the conversion reaction and subsequent purification steps.
Common Impurities	- Other Betalains (B12646263): Co-extraction of other betalains like betanin and isobetanin is a significant challenge.[4]- Plant Matrix Components: Sugars, organic acids, and other polar compounds from the plant source can be present in the final product.[7]	- Unreacted Betanin: Incomplete conversion can lead to the presence of residual betanin.- Reaction Byproducts: The chemical conversion process may introduce byproducts and derivatives.- Reagents and Solvents: Trace amounts of reagents and solvents used in the conversion and purification steps may remain.
Yield	Generally low due to the low natural abundance of neobetanin in most plant sources.	Dependent on the yield of the initial betanin purification and the efficiency of the conversion reaction.

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating experimental findings. Below are the protocols for the extraction and purification of neobetanin from natural sources, the conversion of betanin to neobetanin, and the assessment of purity.

Protocol 1: Extraction and Purification of Neobetanin from Natural Sources (e.g., Beetroot)

This protocol outlines a general procedure for isolating neobetanin from plant material.

• Extraction:

  • Homogenize fresh beetroot tissue with an aqueous solution of ethanol (B145695) or methanol, often acidified to enhance betalain stability.[1]

  • Centrifuge the homogenate to remove solid plant material.

• Solid-Phase Extraction (SPE):

  • Pass the crude extract through an SPE cartridge (e.g., C18) to eliminate sugars, organic acids, and other polar impurities.

  • Elute the retained betalains using a stronger solvent.[1]

• Semi-Preparative High-Performance Liquid Chromatography (HPLC):

  • Subject the concentrated extract from SPE to semi-preparative reverse-phase HPLC.

  • Use a gradient elution with a mobile phase consisting of acidified water and an organic solvent (e.g., acetonitrile (B52724) or methanol) to separate the different betalains.

  • Collect the fractions corresponding to the retention time of neobetanin.[1]

Protocol 2: Conversion of Purified Betanin to Neobetanin

This protocol is based on the chemical conversion of betanin to neobetanin derivatives, which involves a two-electron oxidation process.

• Starting Material: Highly purified betanin, obtained using Protocol 1 (collecting the betanin fraction).

• Deprotonation and Oxidation:

  • Dissolve the purified betanin in a suitable solvent system.

  • Introduce a base such as dimethylamine, pyridine, or sodium acetate (B1210297) to deprotonate the betanin molecule.

  • The conversion to neobetanin is believed to occur via air-oxidation of the deprotonated betanin.

  • Alternatively, methylation with diazomethane (B1218177) can also facilitate the conversion to a neo-compound.

• Purification:

  • The resulting neobetanin derivatives can be further purified using chromatographic techniques like HPLC to remove any unreacted betanin and reaction byproducts.

Protocol 3: Purity Assessment by HPLC-MS

This protocol describes the analytical method for determining the purity of neobetanin samples.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled with a mass spectrometer (MS) detector.[4][7][8]

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column is commonly used.[8]

  • Mobile Phase: A gradient elution with a mobile phase of acidified water (e.g., with formic acid) and an organic solvent like acetonitrile or methanol.[4][8]

  • Detection: A diode-array detector (DAD) can be used to monitor the absorbance at the characteristic wavelength for neobetanin (around 470 nm), while the MS detector identifies compounds based on their mass-to-charge ratio.[9][10][11]

• Data Analysis:

  • The purity of neobetanin is calculated based on the peak area of the neobetanin peak relative to the total peak area in the chromatogram.[4]

  • Mass spectrometry data is used to identify the chemical structures of any impurities present in the sample.[7][10]

Signaling Pathway Involvement

Betalains, including neobetanin, are recognized for their antioxidant and anti-inflammatory properties, which are believed to be mediated through the modulation of key cellular signaling pathways such as the Nrf2-ARE and NF-κB pathways.[1]

Nrf2-ARE Signaling Pathway

The Nrf2-antioxidant response element (ARE) pathway is a primary cellular defense mechanism against oxidative stress.[1][12][13][14] Betalains can activate this pathway, leading to the transcription of antioxidant and detoxification genes.

References

• 1. benchchem.com [benchchem.com]
• 2. Red beet betalains extraction process: A comprehensive review of methods, applications, and physicochemical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ir.lib.ruh.ac.lk [ir.lib.ruh.ac.lk]
• 5. researchgate.net [researchgate.net]
• 6. Relationship between color and betalain content in different thermally treated beetroot products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Using the SPE and Micro-HPLC-MS/MS Method for the Analysis of Betalains in Rat Plasma after Red Beet Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Combining Conventional Organic Solvent Extraction, Ultrasound-Assisted Extraction, and Chromatographic Techniques to Obtain Pure Betanin from Beetroot for Clinical Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Regulation of Nrf2/ARE Pathway by Dietary Flavonoids: A Friend or Foe for Cancer Management? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Nrf2-ARE pathway: An emerging target against oxidative stress and neuroinflammation in neurodegenerative diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The complexity of the Nrf2 pathway: Beyond the antioxidant response - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Neobetanin in a Laboratory Setting

Neobetanin is a naturally occurring betacyanin found in plants like beetroot.[1][2] While it is not classified as a hazardous substance, adherence to good industrial hygiene and safety practices is essential when handling any chemical.

Key Safety and Handling Precautions

Before proceeding with disposal, it is crucial to observe the following safety measures:

• Personal Protective Equipment (PPE): Wear appropriate protective gear, including safety goggles, gloves (e.g., nitrile), and a lab coat to prevent skin and eye contact.

• Ventilation: Handle Neobetanin in a well-ventilated area or under a chemical fume hood to minimize inhalation of any dust or aerosols.

• Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental contact, flush the affected area with copious amounts of water.

• Ingestion: Avoid ingestion. If swallowed, rinse the mouth with water and seek medical advice.

Step-by-Step Disposal Protocol for Neobetanin

The following procedure outlines the recommended steps for the proper disposal of Neobetanin, assuming it is not mixed with any hazardous solvents or reagents.

• Waste Identification and Segregation:

  • Pure Neobetanin waste and materials lightly contaminated with it (e.g., weigh boats, pipette tips) should be segregated from other waste streams.

  • If Neobetanin is in a solution, the disposal method will be dictated by the solvent. Consult the Safety Data Sheet for the specific solvent to determine the appropriate disposal route.

• Containerization:

  • Place solid Neobetanin waste into a clearly labeled, sealed container. A high-density polyethylene (B3416737) (HDPE) or glass container is recommended.

  • The label should clearly state "Neobetanin Waste" and include the approximate quantity and date.

• Waste Classification and Storage:

  • Based on available information for similar betalain compounds like Betanin, pure Neobetanin is not expected to be classified as hazardous waste.[4] However, it is imperative to consult your institution's specific waste disposal guidelines and local regulations.

  • Store the sealed waste container in a designated waste accumulation area that is cool, dry, and away from incompatible materials.

• Final Disposal:

  • Arrange for the collection of the chemical waste through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal contractor.

  • Provide the disposal company with all available information regarding the compound.

Spill Response

In the event of a spill:

• Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

• Containment: For small spills, use an inert absorbent material like vermiculite (B1170534) or sand to contain the substance.

• Collection: Carefully sweep or scoop the absorbed material into a labeled waste container.

• Decontamination: Clean the spill area with soap and water. Collect all cleaning materials as chemical waste.

Quantitative Data Summary

As no specific quantitative safety data for Neobetanin was found, the following table provides general information for related compounds and standard laboratory practices.

Parameter	Value/Recommendation	Source/Rationale
GHS Classification	Not classified as hazardous (inferred from Betanin)	Based on SDS for the closely related compound Betanin.[4][5]
Personal Protective Equipment (PPE)	Safety goggles, nitrile gloves, lab coat	Standard laboratory practice for handling non-hazardous chemicals.[6][7]
Recommended Storage	Store at <-15°C in a well-closed container.	Supplier recommendation for product integrity.[1]
Waste Container Type	High-Density Polyethylene (HDPE) or Glass	General recommendation for non-reactive chemical waste.[6]
Spill Cleanup Absorbent	Inert material (e.g., vermiculite, sand)	Standard procedure for chemical spills to prevent further spread.[6]

Neobetanin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Neobetanin waste in a laboratory setting.

Caption: Logical workflow for the proper disposal of Neobetanin waste.

References

• 1. Neobetanin | 71199-29-6 | XN180400 | Biosynth [biosynth.com]
• 2. Showing Compound Neobetanin (FDB000494) - FooDB [foodb.ca]
• 3. Neobetanin | C24H24N2O13 | CID 102401026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. chemos.de [chemos.de]
• 6. benchchem.com [benchchem.com]
• 7. fishersci.com [fishersci.com]

Personal protective equipment for handling Neobetanin

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety, operational, and disposal information for handling Neobetanin in a laboratory setting. Our goal is to be your preferred source for laboratory safety and chemical handling information, building trust by providing value beyond the product itself.

I. Personal Protective Equipment (PPE) and Handling

While Neobetanin is a naturally occurring pigment and is not classified as a hazardous substance under the Globally Harmonized System (GHS), adherence to standard laboratory safety practices is essential to minimize any potential risks. The following personal protective equipment should be worn when handling Neobetanin powder or solutions.

Recommended Personal Protective Equipment:

PPE Category	Specification	Rationale
Eye/Face Protection	Safety glasses with side shields or chemical safety goggles.	Protects eyes from accidental splashes of Neobetanin solutions or contact with airborne powder.
Skin Protection	Nitrile or latex gloves. A standard laboratory coat.	Prevents direct skin contact with the substance.
Respiratory Protection	Generally not required under normal handling conditions with adequate ventilation. If creating aerosols or handling large quantities of powder, a dust mask is recommended.	Avoids inhalation of fine particles. Precautionary statement P261 advises to "Avoid breathing dust".

Handling Procedures:

• Handle Neobetanin in a well-ventilated area.

• Avoid direct contact with skin and eyes. Precautionary statement P262 states "Do not get in eyes, on skin, or on clothing".

• Minimize dust generation when working with the solid form.

• Wash hands thoroughly after handling.

II. Operational Workflow for Handling Neobetanin

The following diagram outlines the standard operational workflow for handling Neobetanin in a research setting, from initial preparation to final disposal.

Figure 1. A logical workflow for the safe handling of Neobetanin from preparation to disposal.

III. Disposal Plan

As Neobetanin is a natural pigment and not classified as hazardous, disposal procedures are generally straightforward. However, always adhere to local and institutional regulations for chemical waste disposal.

Waste Disposal Guidelines:

Waste Type	Disposal Procedure
Aqueous Solutions	For small quantities of dilute aqueous solutions, check with your institution's EHS guidelines. In many cases, they can be flushed down the drain with copious amounts of water. Avoid disposing of solutions containing organic solvents in the sink.
Solid Neobetanin	Uncontaminated solid Neobetanin can typically be disposed of in the regular laboratory solid waste stream.
Contaminated Waste	Any materials (e.g., gloves, paper towels, pipette tips) contaminated with Neobetanin should be disposed of in the appropriate solid waste container. If Neobetanin was used with hazardous materials, dispose of all waste as hazardous.

IV. Emergency Procedures

In the event of accidental exposure or a spill, follow these immediate procedures.

Emergency Response Protocol:

Incident	Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.
Skin Contact	Remove contaminated clothing. Wash affected area with soap and water. Seek medical attention if irritation develops.
Inhalation (Dust)	Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek medical attention if a large amount was ingested or if symptoms occur.
Minor Spill	For a small spill of solid Neobetanin, gently sweep up the material to avoid creating dust and place it in a designated waste container. For a small liquid spill, absorb with an inert material (e.g., paper towels, vermiculite) and place in a sealed container for disposal. Clean the spill area with soap and water.
Major Spill	Evacuate the immediate area. Restrict access to the area. Notify your laboratory supervisor and institutional Environmental Health and Safety (EHS) department.

The following diagram illustrates the decision-making process for responding to a Neobetanin spill.

Figure 2. Decision tree for responding to a Neobetanin spill in a laboratory setting.